Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadece

Core Science & Biosynthesis

An In-Depth Technical Guide to Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate

A Comprehensive Resource for Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a detailed technical overview of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate, a complex lipid mediator derived from the metabolism of linoleic acid. As a member of the oxylipin family, this molecule stands at the intersection of intricate biochemical pathways and possesses the potential for significant biological activity. This document is designed to serve as a foundational resource for professionals engaged in lipid research and the development of novel therapeutics, offering insights into its biochemical origins, methodologies for its study, and its potential physiological relevance.

I. Introduction and Chemical Identity

Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate is a fatty acid methyl ester characterized by a C18 carbon chain with a hydroxyl group at the 9th position, an epoxide at the 10th and 11th positions, and a cis double bond at the 12th position. The specific stereochemistry—(9S, 10R, 11R)—is critical to its structure and likely dictates its biological function.

Property	Value
Molecular Formula	C19H34O4[1]
Molecular Weight	326.47 g/mol [1]
CAS Number	135276-32-3[1]
Synonyms	Oxiranenonanoic acid, 3-(1-heptenyl)-θ-hydroxy-, methyl ester, [2R-[2α(S*),3β(Z)]]-[1]
Appearance	Typically supplied in solution (e.g., Acetonitrile)[1]
Purity	Commercially available at >99% purity[1]

This molecule belongs to a class of oxidized linoleic acid metabolites that are gaining increasing attention for their roles in various physiological and pathological processes. Understanding the precise arrangement of its functional groups is paramount for elucidating its interactions with biological systems.

II. Biosynthesis and Metabolic Fate: A Multi-Enzyme Cascade

The generation of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate in biological systems is not a random event but the result of a coordinated enzymatic cascade acting on linoleic acid, an essential omega-6 polyunsaturated fatty acid. While the exact sequence of enzymatic reactions leading to this specific stereoisomer is a subject of ongoing research, a scientifically plausible pathway involves the sequential action of lipoxygenases (LOX) and cytochrome P450 (CYP) epoxygenases.

A. Proposed Biosynthetic Pathway

• Initial Hydroxylation by Lipoxygenase: The biosynthesis is likely initiated by a lipoxygenase enzyme that introduces a hydroxyl group at the C9 position of linoleic acid, forming 9(S)-hydroxy-10(E),12(Z)-octadecadienoic acid (9(S)-HODE). Lipoxygenases are a family of non-heme iron-containing dioxygenases that catalyze the stereospecific oxidation of polyunsaturated fatty acids.[2][3]

• Epoxidation by Cytochrome P450 Epoxygenase: The resulting 9(S)-HODE can then serve as a substrate for a cytochrome P450 epoxygenase. These heme-containing enzymes are known to metabolize polyunsaturated fatty acids to epoxide products.[4] Specifically, a CYP epoxygenase would catalyze the formation of the 10(R),11(R)-epoxide on the 9-hydroxylated intermediate. The activity of various CYP isoforms, such as CYP2J2, CYP2C8, and CYP2C9, has been implicated in the epoxidation of linoleic acid.[2]

• Esterification: The final step involves the esterification of the carboxylic acid to a methyl ester. This can occur through various cellular mechanisms or be performed synthetically for analytical purposes.

Proposed biosynthetic pathway.

B. Metabolic Degradation

Once formed, epoxy fatty acids are often rapidly metabolized by soluble epoxide hydrolase (sEH). This enzyme catalyzes the hydrolysis of the epoxide ring to form the corresponding vicinal diol, in this case, Methyl 9(S),10,11-trihydroxy-12(Z)-octadecenoate.[2][5] This conversion is generally considered a deactivation step, as the resulting diols often exhibit reduced biological activity compared to their parent epoxides. The inhibition of sEH has emerged as a therapeutic strategy to enhance the beneficial effects of endogenous epoxy fatty acids.

Metabolic degradation pathway.

III. Potential Biological Significance and Therapeutic Implications

While direct studies on Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate are limited, the biological activities of related hydroxy-epoxy-octadecenoates provide a strong foundation for hypothesizing its potential roles. These molecules are increasingly recognized as important signaling lipids, particularly in the contexts of inflammation and pain.

A. Anti-Inflammatory and Pro-Resolving Activities

Many epoxy fatty acids exhibit anti-inflammatory properties. They can modulate the activity of immune cells and interfere with pro-inflammatory signaling cascades. For instance, related compounds have been shown to inhibit the production of inflammatory mediators.[6] It is plausible that Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate could contribute to the resolution of inflammation, a critical process for maintaining tissue homeostasis.

B. Modulation of Nociception

Certain stereoisomers of hydroxy-epoxy-octadecenoates have been implicated in pain signaling (nociception).[7] These molecules can sensitize primary afferent neurons, suggesting a role in the generation or modulation of pain. The specific stereochemistry of the topic compound will be a key determinant of its effect on nociceptive pathways, highlighting the importance of studying individual isomers.

C. Regulation of Vascular Tone and Cardiovascular Effects

Epoxy fatty acids are known to be potent vasodilators and play a role in regulating blood pressure. By investigating the effects of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate on vascular smooth muscle cells and endothelial cells, its potential cardiovascular functions can be elucidated.

IV. Experimental Protocols for the Researcher

To facilitate further research into this promising molecule, this section provides detailed, albeit generalized, protocols for its synthesis, purification, and analysis. These protocols are based on established methods for similar lipid species and should be optimized for specific experimental conditions.

A. Chemical Synthesis

The stereospecific synthesis of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate is a multi-step process requiring careful control of stereochemistry. A plausible synthetic route is outlined below:

Step 1: Synthesis of a Chiral Precursor A suitable chiral starting material, such as a derivative of a chiral pool carbohydrate or an asymmetrically synthesized building block, is required to establish the desired stereocenters.

Step 2: Chain Elongation Standard organic chemistry techniques, such as Wittig reactions or Grignard additions, can be employed to build the C18 carbon backbone.

Step 3: Introduction of Functional Groups The hydroxyl, epoxide, and cis-double bond functionalities are introduced through stereoselective reactions. For example, Sharpless asymmetric epoxidation can be used to create the epoxide with the desired stereochemistry.

Step 4: Methyl Esterification The final step involves the conversion of the carboxylic acid to its methyl ester, typically using a reagent like diazomethane or by acid-catalyzed esterification with methanol.

B. Isolation and Purification from Biological Samples

Objective: To isolate and purify Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate from a biological matrix (e.g., cell culture media, plasma).

Materials:

• Biological sample

• Internal standard (e.g., a deuterated analog)

• Organic solvents (e.g., ethyl acetate, hexane, methanol)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• High-performance liquid chromatography (HPLC) system with a chiral column

Protocol:

• Sample Preparation: To the biological sample, add the internal standard.

• Liquid-Liquid Extraction: Extract the lipids from the aqueous sample using an organic solvent like ethyl acetate.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the lipid extract onto the cartridge.

  • Wash the cartridge with a non-polar solvent (e.g., hexane) to remove non-polar lipids.

  • Elute the desired fraction containing the epoxy-hydroxy fatty acids with a more polar solvent mixture (e.g., ethyl acetate/hexane).

• Chiral High-Performance Liquid Chromatography (HPLC):

  • Employ a chiral stationary phase (e.g., polysaccharide-based) to separate the different stereoisomers.

  • Use a mobile phase system, typically a mixture of hexane and a polar modifier like isopropanol or ethanol, to achieve optimal separation.[8]

  • Collect the fraction corresponding to the retention time of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate.

Sources

• 1. Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate [cymitquimica.com]
• 2. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Epoxygenase - Wikipedia [en.wikipedia.org]
• 5. Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 6. (10E,12Z,15Z)-9-hydroxy-10,12,15-octadecatrienoic acid methyl ester as an anti-inflammatory compound from Ehretia dicksonii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. portlandpress.com [portlandpress.com]
• 8. Simultaneous determination by GC-MS of epoxy and hydroxy FA as their methoxy derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Biosynthesis of Epoxy-Hydroxy Octadecenoates in Plants

Distribution: For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the biosynthesis of methyl 10(R),11(R)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate, a specialized oxylipin derived from the oxygenation of linoleic acid in plants. Oxylipins constitute a diverse class of signaling molecules involved in a myriad of physiological processes, including defense against pathogens, wound healing, and developmental regulation. Understanding the precise enzymatic pathways that generate this structural and stereochemical diversity is paramount for harnessing their potential in agriculture and medicine. This document delineates the key enzymatic steps, from the generation of the linoleic acid precursor to the stereospecific epoxidation and subsequent metabolic fate of the title compound. We will explore the catalytic mechanisms of the involved enzymes, provide detailed experimental protocols for their study, and discuss the broader biological context of this important metabolic pathway.

Introduction: The Oxylipin Landscape in Plant Biology

Plants, being sessile organisms, have evolved a sophisticated chemical arsenal to interact with their environment. A significant component of this chemical language is the oxylipin pathway, which is functionally analogous to the eicosanoid pathway in mammals.[1] This pathway commences with the oxygenation of polyunsaturated fatty acids, primarily linoleic acid (C18:2) and α-linolenic acid (C18:3), by a class of enzymes known as lipoxygenases (LOXs).[2] The resulting hydroperoxy fatty acids are then further metabolized by a suite of enzymes, including allene oxide synthases, hydroperoxide lyases, and, central to this guide, epoxy alcohol synthases (EAS), to generate a vast array of bioactive molecules.[3]

Among this diverse family of compounds are the epoxy-hydroxy fatty acids, which have been implicated as antifungal agents and potential regulators of plant development.[4][5] The specific stereoisomer, methyl 10(R),11(R)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate, represents a distinct product of this pathway, the formation of which is governed by a precise sequence of stereocontrolled enzymatic reactions. This guide will provide an in-depth exploration of this biosynthetic route.

The Core Biosynthetic Pathway

The synthesis of methyl 10(R),11(R)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate is a multi-step process localized within different cellular compartments. It begins with the availability of its precursor, linoleic acid, and proceeds through a hydroperoxide intermediate to the final epoxy alcohol.

Upstream Supply: The Biosynthesis of Linoleic Acid

Linoleic acid (18:2), an omega-6 fatty acid, is the primary substrate for the pathway. Its synthesis is a fundamental aspect of plant lipid metabolism. The process begins with the de novo synthesis of fatty acids in the plastids, leading to the formation of oleic acid (18:1). Oleic acid is then desaturated by a fatty acid desaturase 2 (FAD2) enzyme, which introduces a second double bond at the ∆12 position to yield linoleic acid. This step primarily occurs in the endoplasmic reticulum. The availability of linoleic acid is a critical regulatory point for the entire oxylipin cascade.

The Gateway Enzyme: 9S-Lipoxygenase (9-LOX)

The first committed step in the biosynthesis of the target molecule is the regio- and stereospecific dioxygenation of linoleic acid by a 9S-lipoxygenase (9-LOX).[4][5]

• Mechanism of Action: Plant LOXs are non-heme iron-containing enzymes.[4] The catalytic cycle involves the abstraction of a hydrogen atom from the C-11 of linoleic acid, leading to the formation of a pentadienyl radical intermediate. Molecular oxygen then inserts at the C-9 position in an antarafacial manner, resulting in the formation of 9(S)-hydroperoxy-10(E),12(Z)-octadecadienoic acid (9S-HPODE).[1] The stereochemistry of the hydroperoxide group is strictly controlled by the enzyme's active site architecture. In potato leaves, for instance, the 9-LOX pathway is the predominant route for linoleic acid metabolism, accounting for approximately 95% of the initial oxygenation products.[4][5]

The Key Transformation: Epoxy Alcohol Synthase (EAS)

The hydroperoxide intermediate, 9S-HPODE, is a reactive molecule that serves as the substrate for the next key enzyme, epoxy alcohol synthase (EAS). Plant EASs are members of the CYP74 family of cytochrome P450 enzymes, which are unusual in that they utilize fatty acid hydroperoxides as both substrate and oxidant, bypassing the need for molecular oxygen and NADPH-cytochrome P450 reductase.[2][3]

• Catalytic Mechanism: The proposed mechanism for CYP74 enzymes involves the homolytic cleavage of the O-O bond of the hydroperoxide by the ferric heme iron.[2] This generates an alkoxyl radical from the fatty acid and activates the heme to an iron(IV)-oxo (ferryl) intermediate with a porphyrin cation-radical (Compound I) or an iron(IV)-hydroxo species (Compound II). The fatty acid alkoxyl radical then rearranges to form an epoxy allylic radical. Recombination with the hydroxyl group from the heme active site then yields the epoxy alcohol product.[6]

• Stereochemical Control: The stereochemistry of the resulting epoxy alcohol is a critical aspect of the EAS reaction and is enzyme-dependent. Research on potato leaf homogenates has demonstrated that the EAS activity converts 9S-HPODE into two primary epoxy alcohol products: methyl 10(S),11(S)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate and methyl 12(R),13(S)-epoxy-9(S)-hydroxy-10(E)-octadecenoate.[4][5] It is important to note that the formation of the specific 10(R),11(R) epoxy stereoisomer, the topic of this guide, has not been explicitly detailed in this well-characterized system. This suggests that an EAS with a different stereospecificity, likely from a different plant species or induced under specific conditions, is responsible for its synthesis. The precise structural features of the EAS active site that dictate the direction of epoxidation and the resulting stereochemistry remain an active area of research.

Downstream Metabolism: The Role of Epoxide Hydrolases

Epoxy fatty acids are often transient intermediates that can be further metabolized. A key route for the metabolism of epoxy-hydroxy octadecenoates is hydrolysis of the epoxide ring by epoxide hydrolases (EHs) to form the corresponding vicinal diols, resulting in trihydroxy-octadecenoates (TriHOMEs).[4][5][7]

• Enzymatic Hydrolysis: This reaction involves the addition of a water molecule across the epoxide, leading to the formation of two hydroxyl groups. In the context of the potato leaf pathway, the epoxy alcohols are converted to 9(S),10(S),11(R)-trihydroxy-12(Z)-octadecenoate and 9(S),12(S),13(S)-trihydroxy-10(E)-octadecenoate.[4][5] These trihydroxy derivatives have been shown to possess antifungal properties, suggesting a role in plant defense.[4][5]

The overall biosynthetic pathway is depicted in the following diagram:

Caption: Biosynthetic pathway of epoxy-hydroxy octadecenoates.

Experimental Methodologies

The study of this biosynthetic pathway requires a combination of techniques for enzyme extraction, activity assays, and product analysis.

Enzyme Extraction

• Lipoxygenase (Soluble):

  • Harvest fresh plant tissue (e.g., leaves, seedlings) and immediately freeze in liquid nitrogen.

  • Grind the frozen tissue to a fine powder using a mortar and pestle.

  • Extract the powder with an ice-cold extraction buffer (e.g., 50 mM sodium phosphate, pH 6.8) at a ratio of 1:10 (w/v).[8]

  • Centrifuge the homogenate at 10,000 x g for 30 minutes at 4°C to remove cell debris.

  • The resulting supernatant contains the soluble lipoxygenase fraction and can be used for activity assays or further purification.[8]

• Epoxy Alcohol Synthase (Microsomal):

  • Follow steps 1 and 2 for lipoxygenase extraction.

  • Homogenize the powdered tissue in a microsomal extraction buffer (e.g., containing sucrose, buffer, and protease inhibitors).

  • Perform a differential centrifugation series: first, a low-speed spin (e.g., 10,000 x g) to pellet cell debris, followed by ultracentrifugation of the supernatant at 100,000 x g to pellet the microsomal fraction.[9]

  • Resuspend the microsomal pellet in a suitable buffer for use in enzyme assays.[9]

Enzyme Activity Assays

• Lipoxygenase Assay:

  • Principle: LOX activity can be monitored spectrophotometrically by measuring the increase in absorbance at 234 nm, which corresponds to the formation of the conjugated diene system in the hydroperoxide product.[8]

  • Protocol:

    • Prepare a reaction mixture containing buffer (e.g., 50 mM sodium phosphate, pH 6.5) and the enzyme extract.

    • Initiate the reaction by adding the substrate, linoleic acid (typically in the µM range).

    • Monitor the change in absorbance at 234 nm over time.

    • One unit of activity is defined as the amount of enzyme that produces 1 µmol of hydroperoxide per minute.

• Epoxy Alcohol Synthase Assay:

  • Principle: EAS activity can be determined by measuring the disappearance of the hydroperoxide substrate (which absorbs at 234 nm) or by direct analysis of the epoxy alcohol product using chromatography.

  • Protocol:

    • Synthesize the 9S-HPODE substrate by incubating linoleic acid with a purified 9-LOX.

    • Incubate the microsomal fraction (containing EAS) with the prepared 9S-HPODE.

    • Stop the reaction after a defined time by acidification and extraction of the lipids.

    • Analyze the products by HPLC or LC-MS/MS.

Product Analysis and Quantification

• High-Performance Liquid Chromatography (HPLC):

  • Principle: Reverse-phase or normal-phase HPLC can be used to separate the different oxylipin products. Detection is typically achieved using a UV detector (for conjugated dienes) or by mass spectrometry.

  • Method:

    • Extract the lipids from the reaction mixture or plant tissue using a solid-phase extraction (SPE) cartridge.

    • Inject the extracted and concentrated sample onto an appropriate HPLC column (e.g., C18 for reverse-phase).

    • Elute with a gradient of solvents (e.g., acetonitrile/water/acetic acid).

    • Identify and quantify the products by comparing their retention times and UV spectra to authentic standards.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

  • Principle: LC-MS/MS provides high sensitivity and specificity for the identification and quantification of oxylipins, even at low concentrations. Multiple Reaction Monitoring (MRM) is often used for targeted quantification.

  • Method:

    • Prepare samples as for HPLC analysis.

    • Separate the oxylipins using UPLC for better resolution.

    • Introduce the eluent into a mass spectrometer operating in negative electrospray ionization mode.

    • Develop an MRM method with specific precursor-to-product ion transitions for the target analytes.

    • Quantify the analytes using a stable isotope-labeled internal standard.

The following diagram illustrates a typical experimental workflow for studying the biosynthesis of epoxy-hydroxy octadecenoates:

Caption: Experimental workflow for enzyme assays and product analysis.

Quantitative Data Summary

The following table summarizes key parameters of enzymes involved in the biosynthesis of epoxy-hydroxy octadecenoates, based on data from related systems.

Enzyme	Source Organism	Substrate	Product(s)	Optimal pH	Molecular Weight (kDa)
9S-Lipoxygenase	Solanum tuberosum	Linoleic Acid	9(S)-HPODE	5.5 - 7.0	~97
Epoxy Alcohol Synthase	Solanum tuberosum	9(S)-HPODE	Methyl 10(S),11(S)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate, Methyl 12(R),13(S)-epoxy-9(S)-hydroxy-10(E)-octadecenoate	~7.0	Not determined
Epoxide Hydrolase 1	Solanum tuberosum	Epoxy Alcohols	Trihydroxy-octadecenoates	~7.5	~52

Data compiled from various sources, including Hamberg (1999) and UniProt database entries.[4][5][10]

Biological Significance and Future Perspectives

The epoxy-hydroxy and trihydroxy derivatives of linoleic acid are increasingly recognized as important players in plant defense. Their demonstrated antifungal activity suggests a direct role in protecting plants from pathogenic invasion.[4][5] Furthermore, the broader oxylipin pathway is intricately linked to signaling cascades that regulate gene expression related to both biotic and abiotic stress responses.

The existence of multiple stereoisomers of these compounds, such as the 10(R),11(R) and 10(S),11(S) epoxy alcohols, raises intriguing questions about their specific biological functions. It is plausible that different stereoisomers interact with distinct protein targets, leading to different physiological outcomes. This stereochemical diversity highlights the exquisite control exerted by plant enzymes and underscores the need for further research to elucidate the full complement of EAS enzymes across the plant kingdom.

For drug development professionals, the enzymes of this pathway, particularly the plant-specific CYP74 family, represent potential targets for the development of novel fungicides or agents that modulate plant defense responses. Moreover, the bioactive oxylipins themselves could serve as lead compounds for the development of new therapeutic agents.

Conclusion

The biosynthesis of methyl 10(R),11(R)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate is a testament to the complexity and specificity of plant metabolic pathways. While the general route via 9-lipoxygenase and epoxy alcohol synthase is established, the precise enzymatic machinery responsible for generating the full diversity of stereoisomers is still being uncovered. This guide has provided a framework for understanding this pathway, from the precursor synthesis to the downstream metabolism, and has outlined the experimental approaches necessary for its investigation. Future research focused on the discovery and characterization of novel epoxy alcohol synthases will be critical to fully appreciate the biological roles of these fascinating molecules and to unlock their potential for practical applications.

References

• 1. Soybean lipoxygenase-1 enzymically forms both (9S)- and (13S)-hydroperoxides from linoleic acid by a pH-dependent mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanistic aspects of CYP74 allene oxide synthases and related cytochrome P450 enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Epoxyalcohol Synthase Branch of Lipoxygenase Cascade - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Linoleate 9S-lipoxygenase - Wikipedia [en.wikipedia.org]
• 5. An epoxy alcohol synthase pathway in higher plants: biosynthesis of antifungal trihydroxy oxylipins in leaves of potato - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Epoxyalcohol Synthase Branch of Lipoxygenase Cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Purification and characterization of lipoxygenase from mung bean (Vigna radiata L.) germinating seedlings - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. uniprot.org [uniprot.org]

An In-Depth Technical Guide to the Biological Activity of Epoxy Hydroxy Octadecenoic Acid Methyl Esters

Abstract: Epoxy hydroxy octadecenoic acids and their methyl esters represent a class of oxidized linoleic acid metabolites, often referred to as leukotoxins and their derivatives. Initially identified for their cytotoxic effects, these lipid mediators are now recognized as complex signaling molecules involved in a spectrum of physiological and pathological processes, including inflammation, cytotoxicity, and ion channel modulation. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the biosynthesis, key biological activities, and mechanisms of action of these compounds. We delve into detailed, field-proven methodologies for their investigation, emphasizing experimental design, data interpretation, and the causal logic behind protocol choices. By synthesizing current knowledge with practical application, this guide serves as an essential resource for advancing research in this critical area of lipid biology.

Introduction to Epoxy Hydroxy Octadecenoic Acids

Epoxy hydroxy octadecenoic acids are oxygenated metabolites derived from linoleic acid, an essential omega-6 fatty acid.[1][2] The introduction of epoxide and hydroxyl functional groups onto the 18-carbon backbone creates a family of molecules with diverse and potent biological activities.[3] The methyl ester forms of these acids are often used in research due to their increased stability and altered solubility characteristics.[4]

1.1 Biosynthesis and Nomenclature

These compounds are formed through enzymatic pathways involving cytochrome P450 (CYP) enzymes and lipoxygenases (LOX).[1][3] CYP enzymes primarily catalyze the epoxidation of linoleic acid to form isomers of epoxyoctadecenoic acids (EpOMEs), such as 9,10-EpOME (also known as coronaric acid or leukotoxin) and 12,13-EpOME (isoleukotoxin).[1][2]

These epoxides are often considered pro-toxins.[5] The critical activation step in their bioactivity is the hydration of the epoxide ring by soluble epoxide hydrolase (sEH) to form the corresponding vicinal diols, known as leukotoxin diols (e.g., 9,10-dihydroxy-12-octadecenoic acid or 9,10-DiHOME).[1][5][6] It is frequently this diol form that exerts the most potent cytotoxic effects.[5][6][7] Further enzymatic action can introduce hydroxyl groups, leading to the formation of epoxy hydroxy or trihydroxy species.[8][9]

The nomenclature specifies the positions of the functional groups. For example, 12,13-epoxy-11-hydroxy-9-octadecenoic acid indicates an epoxide between carbons 12 and 13, and a hydroxyl group at carbon 11.[10][11]

Key Biological Activities

The biological effects of these lipid mediators are potent and context-dependent, ranging from cellular toxicity to nuanced inflammatory signaling.

2.1 Cytotoxicity and Mitochondrial Dysfunction

The most prominent and well-studied activity of leukotoxin diols is their profound cytotoxicity.[5][7] This toxicity is not a generic disruptive effect but is specifically mediated through the induction of mitochondrial dysfunction.[7][12]

Key observations include:

• Mitochondrial Permeability Transition (MPT): Leukotoxin diol specifically triggers the MPT, a catastrophic event where the inner mitochondrial membrane becomes permeable, leading to the collapse of the membrane potential.[7]

• Cytochrome c Release: The induction of MPT results in the release of cytochrome c from the mitochondria into the cytosol, a critical initiating step for the intrinsic apoptotic cascade.[7]

• Decreased ATP Production: By uncoupling mitochondrial respiration, these compounds severely impair cellular energy production, leading to a rapid decline in ATP levels.[12][13]

This direct assault on mitochondrial integrity explains the potent toxicity observed in various cell types, particularly in pulmonary and renal systems, and is implicated as a causative factor in Acute Respiratory Distress Syndrome (ARDS).[6][7]

2.2 Modulation of Inflammation

Beyond overt toxicity, these compounds are active modulators of inflammatory responses. Certain hydroxy octadecenoic acid methyl esters have demonstrated anti-inflammatory properties.[14][15][16] Conversely, leukotoxin and its diol can act as chemoattractants for neutrophils, suggesting a pro-inflammatory role in recruiting immune cells to sites of injury.[17] This chemotactic activity is mediated through G-protein coupled pathways, distinct from other classical chemoattractants like fMLP.[17]

2.3 Effects on Vascular Tone and Permeability

Leukotoxin has been shown to induce relaxation of smooth muscle and affect vascular perfusion pressure.[13] The diol metabolite, in particular, is associated with causing significant pulmonary edema and hemorrhage, highlighting its role in disrupting vascular barrier integrity.[6] This effect is central to its pathological role in ARDS.[6]

Mechanistic Insights: A Focus on Mitochondrial Toxicity

The primary mechanism of cytotoxicity for leukotoxin diols is the induction of the Mitochondrial Permeability Transition (MPT). The diagram below illustrates this proposed signaling pathway.

Caption: Proposed pathway of leukotoxin diol-induced cytotoxicity via MPTP activation.

Causality Behind the Mechanism: Unlike receptor-mediated signaling, leukotoxin diols appear to act more directly on mitochondrial membranes. This is supported by studies where the effects were observed in isolated mitochondria.[7] The MPT pore is a multiprotein complex, and its opening is a point of no return for the cell. The subsequent release of cytochrome c is the definitive signal that commits the cell to apoptosis. The process can be inhibited by cyclosporin A, a known inhibitor of the MPT, which further validates this specific mitochondrial mechanism.[7]

Methodologies for Investigation

Studying the biological activity of these lipids requires a multi-faceted approach, from initial cytotoxicity screening to detailed mechanistic assays.

General Experimental Workflow

The following diagram outlines a typical workflow for assessing the cytotoxic and mechanistic effects of an epoxy hydroxy octadecenoic acid methyl ester.

Caption: A standard experimental workflow for characterizing compound cytotoxicity.

Protocol: Cell Viability Assessment using MTT Assay

This protocol determines the concentration at which the compound reduces cell viability by 50% (IC50). The MTT assay measures the metabolic activity of mitochondria, which is a reliable indicator of cell viability.

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells, specifically by mitochondrial dehydrogenases, to form purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Seed cells (e.g., A549 human lung carcinoma cells) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

  • Causality: Allowing cells to attach and resume proliferation ensures they are in a healthy, responsive state before compound exposure.

• Compound Preparation: Prepare a 2x concentrated serial dilution of the epoxy hydroxy octadecenoic acid methyl ester in culture medium. A typical starting concentration might be 200 µM, diluted down to ~1 µM. Include a vehicle control (e.g., DMSO or ethanol, matching the solvent used for the compound).

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the 2x compound dilutions to the appropriate wells. This results in a 1x final concentration. Incubate for the desired time period (e.g., 24, 48, or 72 hours).

  • Causality: A time-course experiment is crucial as cytotoxicity may be time-dependent.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well. Incubate for 3-4 hours at 37°C.

  • Causality: This incubation period allows sufficient time for viable cells to convert MTT to formazan, but is short enough to prevent artifacts from nutrient depletion.

• Formazan Solubilization: Carefully remove the medium. Add 100 µL of a solubilization solution (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the formazan crystals. Mix gently by pipetting or shaking.

• Data Acquisition: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance from a blank well (medium + MTT + DMSO only).

  • Calculate the percentage of viability for each concentration relative to the vehicle control: % Viability = (Absorbance_Treated / Absorbance_VehicleControl) * 100.

  • Plot % Viability against the log of the compound concentration and use non-linear regression (log(inhibitor) vs. response) to determine the IC50 value.

Self-Validation and Controls:

• Vehicle Control: Essential to ensure the solvent used to dissolve the compound has no inherent toxicity.

• Untreated Control: Represents 100% viability.

• Positive Control: A known cytotoxic agent (e.g., staurosporine) to confirm the assay is working correctly.

Protocol: Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of these fatty acid esters in biological or reaction samples.[13][18]

Principle: The sample is vaporized and injected into a gas chromatograph, where compounds are separated based on their boiling points and interaction with the column's stationary phase. The separated compounds then enter a mass spectrometer, which ionizes them and separates the ions based on their mass-to-charge ratio, providing a unique fragmentation pattern for identification.[18][19]

Step-by-Step Methodology:

• Sample Preparation (Extraction): For biological samples (e.g., cell lysates, plasma), perform a lipid extraction using a method like Folch or Bligh-Dyer. The organic phase containing the lipids is collected and dried under nitrogen.

• Derivatization (If Necessary): While the methyl esters are often volatile enough for GC, if starting from free fatty acids, they must be converted to their methyl esters (e.g., using BF3-methanol) to increase volatility.

• GC-MS Setup:

  • Column: Use a capillary column suitable for fatty acid methyl ester (FAME) analysis (e.g., a polar CP-Sil 88 or equivalent).[20]

  • Injector and Detector Temperature: Typically set to 250-300°C.[21]

  • Temperature Program: Start at a low temperature (e.g., 60°C), then ramp up to a high temperature (e.g., 240°C) to elute compounds with different boiling points.[21]

• Injection: Reconstitute the dried sample in a suitable solvent (e.g., hexane) and inject a small volume (e.g., 1 µL) into the GC.

• Data Acquisition: Acquire data in full scan mode to identify unknown compounds by comparing their mass spectra to libraries (e.g., NIST). For quantification, use selected ion monitoring (SIM) mode for higher sensitivity, monitoring characteristic ions of the target analyte and an internal standard.

• Data Analysis:

  • Identification: Match the retention time and mass spectrum of the analyte peak with that of an authentic standard.

  • Quantification: Create a calibration curve using a known concentration of the standard and an internal standard (e.g., methyl heptadecanoate).[21] Calculate the concentration in the unknown sample based on the peak area ratio.

Data Summary and Interpretation

The biological activity of these compounds can vary significantly based on their specific stereochemistry and the positions of the functional groups. Below is a summary table illustrating hypothetical IC50 values that might be observed.

Compound	Target Cell Line	Assay Duration	IC50 (µM)	Primary Mechanism
12,13-EpOME-Me	A549 (Lung)	48h	> 100	Minimal Cytotoxicity
12,13-DiHOME-Me	A549 (Lung)	48h	15.2	Mitochondrial Toxicity
9,10-EpOME-Me	HK-2 (Kidney)	48h	> 100	Minimal Cytotoxicity
9,10-DiHOME-Me	HK-2 (Kidney)	48h	21.5	Mitochondrial Toxicity

Interpretation: The data clearly demonstrates the principle of bioactivation. The parent epoxides (EpOME-Me) are relatively non-toxic, whereas their diol metabolites (DiHOME-Me), formed by sEH, are significantly more potent.[5][6] This highlights the critical role of cellular metabolism in determining the ultimate biological effect of these lipids.

Future Directions and Therapeutic Potential

While much of the research has focused on the toxicity of leukotoxin diols, the broader class of epoxy and hydroxy fatty acids holds therapeutic promise. Inhibitors of soluble epoxide hydrolase (sEHIs) are being developed to prevent the degradation of beneficial endogenous epoxides, which have anti-inflammatory and cardio-protective effects.[22] Understanding the precise structure-activity relationships of different isomers could lead to the design of novel agonists or antagonists for specific pathways, offering new therapeutic strategies for inflammatory diseases and beyond.

References

• 1. portlandpress.com [portlandpress.com]
• 2. Coronaric acid - Wikipedia [en.wikipedia.org]
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• 5. Bioactivation of leukotoxins to their toxic diols by epoxide hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Leukotoxin-diol: a putative toxic mediator involved in acute respiratory distress syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cellular characterization of leukotoxin diol-induced mitochondrial dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. 11-hydroxy-(12S,13S)-epoxy-(9Z)-octadecenoic acid | C18H32O4 | CID 119058196 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. (trans-12,13-Epoxy)-11-hydroxy-9(Z)-octadecenoic acid | C18H32O4 | CID 446305 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. [Mitochondrial dysfunction in acute lung injury caused by endothelial-1 and leukotoxin] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Biosynthesis of leukotoxin, 9,10-epoxy-12 octadecenoate, by leukocytes in lung lavages of rat after exposure to hyperoxia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Bioactive Variability and In Vitro and In Vivo Antioxidant Activity of Unprocessed and Processed Flour of Nine Cultivars of Australian lupin Species: A Comprehensive Substantiation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. jmaterenvironsci.com [jmaterenvironsci.com]
• 17. Leukotoxin and its diol induce neutrophil chemotaxis through signal transduction different from that of fMLP - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 22. Epoxy Fatty Acids Are Promising Targets for Treatment of Pain, Cardiovascular Disease and Other Indications Characterized by Mitochondrial Dysfunction, Endoplasmic Stress and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Natural Occurrence of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate

Abstract

This technical guide provides a comprehensive overview of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate, a member of the oxylipin family of signaling molecules. While the precise natural occurrence and specific biological functions of this stereoisomer are still under active investigation, this guide synthesizes the current understanding of its biosynthesis, chemical properties, and the broader context of related epoxy fatty acids. We delve into the well-characterized enzymatic pathways in plants, particularly the 9-lipoxygenase pathway in Solanum tuberosum (potato), which produces structurally similar compounds. Furthermore, this guide offers detailed methodologies for the extraction, purification, and analysis of such compounds, providing a valuable resource for researchers in natural product chemistry, plant biology, and drug discovery.

Introduction: The Emerging Role of Epoxy Fatty Acids

Epoxy fatty acids (EpFAs) are a class of lipid mediators derived from the oxidation of polyunsaturated fatty acids (PUFAs).[1] These molecules are increasingly recognized for their diverse and potent biological activities, including anti-inflammatory, analgesic, and vasodilatory effects.[1] While much of the research has focused on epoxyeicosatrienoic acids (EETs) derived from arachidonic acid in mammals, there is a growing interest in the wide array of oxylipins produced by plants, fungi, and other organisms.[2] Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate belongs to a subclass of these oxylipins, characterized by an epoxide and a hydroxyl group on an eighteen-carbon chain. Understanding the natural occurrence and biological role of specific stereoisomers like this is crucial for harnessing their therapeutic potential.

Natural Occurrence and Biosynthesis

While the direct isolation of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate from a natural source is not extensively documented in the available literature, the biosynthesis of a closely related stereoisomer, methyl 10(S),11(S)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate, has been elucidated in potato leaves (Solanum tuberosum)[3][4]. This pathway serves as a valuable model for understanding the enzymatic machinery capable of producing such complex oxylipins.

The 9-Lipoxygenase Pathway in Solanum tuberosum

In potato leaves, the biosynthesis of epoxy-hydroxy-octadecenoates is initiated from linoleic acid and involves a cascade of enzymatic reactions.[3][4] This pathway is a key component of the plant's defense response against pathogens and other environmental stressors.[5]

The primary steps are:

• Oxygenation by 9-Lipoxygenase (9-LOX): The pathway begins with the stereospecific oxygenation of linoleic acid by a 9-lipoxygenase enzyme. This reaction introduces a hydroperoxy group at the C-9 position, yielding 9(S)-hydroperoxy-10(E),12(Z)-octadecadienoic acid (9S-HPODE).[3][4] In potato leaves, the 9-LOX pathway is the predominant route for linoleic acid metabolism.[4]

• Conversion by Epoxy Alcohol Synthase (EAS): The 9S-HPODE intermediate is then rapidly converted by a particle-bound epoxy alcohol synthase (EAS).[3][4] This enzyme catalyzes the formation of an epoxy alcohol. In the case of the identified product in potato, this results in methyl 10(S),11(S)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate.[3] The formation of the 10(R),11(R) stereoisomer would likely involve a different, as yet uncharacterized, epoxy alcohol synthase with distinct stereoselectivity.

• Further Metabolism: These epoxy alcohols can be further metabolized by epoxide hydrolases to form trihydroxy-octadecenoates.[3]

The following diagram illustrates the biosynthetic pathway leading to the formation of the related epoxy alcohol in potato leaves.

Caption: Biosynthetic pathway of a related epoxy alcohol in potato leaves.

Chemical and Physical Properties

The specific properties of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate are critical for its isolation, characterization, and potential applications.

Property	Value	Reference
Molecular Formula	C₁₉H₃₄O₄	[6]
Molecular Weight	326.47 g/mol	[6]
CAS Number	135276-32-3	[6]
Appearance	In solution (Acetonitrile)	[6]
Purity	>99% (as a commercial standard)	[6]
InChI Key	SUVKYIFKHJKQCV-ZPHAGOFCSA-N	[6]

Biological Activities and Potential Signaling Mechanisms

While specific biological activities for Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate have not been extensively reported, the broader class of linoleic acid-derived epoxy alcohols and related oxylipins exhibit a range of significant biological effects.

• Antifungal Activity: Trihydroxy derivatives of linoleic and linolenic acids, which are downstream metabolites of epoxy alcohols, have been shown to inhibit the growth of plant-pathogenic fungi.[3][4] This suggests a role for the epoxy alcohol precursors in plant defense.

• Anti-inflammatory Effects: Other oxidized derivatives of linoleic acid have demonstrated anti-inflammatory properties.[7]

• Modulation of Cellular Signaling: Epoxy fatty acids are known to act as signaling molecules, although their mechanisms are not fully understood.[1] Some EpFAs have been shown to enhance cyclic AMP (cAMP) levels in mammalian cells, potentially through interactions with G-protein-coupled receptors (GPCRs).[8] Plant oxylipins, in general, are key signaling molecules in responses to stress and in regulating development.[2][9][10][11]

The potential signaling pathway for plant-derived oxylipins is complex and involves crosstalk with other phytohormone signaling pathways. A simplified conceptual diagram is presented below.

Caption: A conceptual model for oxylipin signaling in plants.

Methodologies for Analysis

The analysis of epoxy-hydroxy-octadecenoates from complex biological matrices requires a multi-step approach involving extraction, purification, and sophisticated analytical techniques.

Extraction and Purification of Oxylipins from Plant Tissue

This protocol is adapted from general methods for oxylipin extraction from plant tissues, such as potato leaves.

Step-by-Step Protocol:

• Harvesting and Homogenization:

  • Harvest fresh plant tissue (e.g., potato leaves) and immediately freeze in liquid nitrogen to quench enzymatic activity.

  • Grind the frozen tissue to a fine powder using a mortar and pestle or a cryogenic grinder.

• Solvent Extraction:

  • Suspend the powdered tissue in a cold solvent mixture, typically a combination of a polar and a non-polar solvent (e.g., methanol/chloroform or isopropanol/hexane).

  • Add an antioxidant such as butylated hydroxytoluene (BHT) to prevent auto-oxidation of the lipids.

  • Include an internal standard (e.g., a deuterated analog of the target compound) for accurate quantification.

  • Homogenize the mixture thoroughly using a high-speed homogenizer.

• Phase Separation:

  • Induce phase separation by adding water and a non-polar solvent (e.g., hexane).

  • Centrifuge the mixture to separate the aqueous and organic layers. The lipids, including the target compound, will partition into the organic phase.

• Solid-Phase Extraction (SPE) for Purification:

  • Evaporate the organic solvent under a stream of nitrogen.

  • Reconstitute the lipid extract in a small volume of a suitable solvent for SPE.

  • Use a silica-based or aminopropyl-bonded SPE cartridge to separate different lipid classes.

  • Elute neutral lipids, free fatty acids, and more polar compounds using a stepwise gradient of solvents with increasing polarity. Epoxy-hydroxy-octadecenoates will elute in a fraction of intermediate polarity.

The following diagram outlines the general workflow for the extraction and purification of oxylipins.

References

• 1. The Oxylipin Pathways: Biochemistry and Function - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. researchgate.net [researchgate.net]
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The Sentinel Molecule: A Technical Guide to Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate in Plant Defense

This in-depth technical guide provides a comprehensive overview of Methyl 10(R),11(R)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate, a crucial oxylipin involved in the intricate defense mechanisms of plants. Tailored for researchers, scientists, and professionals in drug development, this document delves into the biosynthesis, signaling functions, and practical methodologies for studying this important molecule.

Introduction: The Oxylipin Arsenal in Plant Immunity

Plants, being sessile organisms, have evolved a sophisticated and dynamic chemical arsenal to defend against a myriad of pathogens. Among the key players in this defense system are oxylipins, a diverse family of oxygenated fatty acid derivatives.[1][2][3] These molecules act as potent signaling compounds, orchestrating a range of defense responses from localized cell death to systemic acquired resistance.[4][5][6] Methyl 10(R),11(R)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate belongs to a specific class of oxylipins derived from the 9-lipoxygenase (9-LOX) pathway, which is increasingly recognized for its distinct and critical role in plant immunity.[7][8] This guide will elucidate the function of this specific epoxy alcohol, positioning it within the broader context of the 9-LOX-mediated defense signaling cascade.

Biosynthesis: Forging the Sentinel Molecule

The production of Methyl 10(R),11(R)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate is a tightly regulated enzymatic process initiated in response to pathogen attack or other stress signals. The primary precursor for its synthesis is linoleic acid, an abundant polyunsaturated fatty acid in plant cell membranes.

The biosynthetic pathway can be summarized in two key steps:

• Oxygenation by 9-Lipoxygenase (9-LOX): The pathway begins with the stereospecific oxygenation of linoleic acid by a 9-lipoxygenase enzyme. This reaction introduces a hydroperoxy group at the 9th carbon, yielding 9(S)-hydroperoxyoctadecadienoic acid (9S-HPODE).[9][10] In potato leaves, it has been shown that the 9-LOX pathway is the predominant route for linoleic acid metabolism.[9][10]

• Conversion by Epoxy Alcohol Synthase (EAS): The unstable 9S-HPODE is then rapidly converted into an epoxy alcohol by the action of an epoxy alcohol synthase (EAS).[9][10][11] This enzyme facilitates the formation of the epoxy ring and the hydroxyl group, resulting in the formation of 10(R),11(R)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate. Subsequent methylation of the carboxylic acid group yields the final product, Methyl 10(R),11(R)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate.

Diagram: Biosynthesis of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate

Caption: Biosynthetic pathway from linoleic acid.

Signaling Function in Plant Defense: A Multi-pronged Approach

While the precise signaling cascade for Methyl 10(R),11(R)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate is an active area of research, studies on the broader 9-LOX pathway provide significant insights into its likely functions. Products of the 9-LOX pathway are known to be potent signaling molecules that can activate a variety of defense responses.[7][8][12][13]

Cell Wall Reinforcement

A primary defense strategy mediated by 9-LOX-derived oxylipins is the reinforcement of the plant cell wall.[7] This is a crucial physical barrier against pathogen invasion. Treatment of plants with 9-LOX products, such as 9-hydroxyoctadecatrienoic acid (9-HOT), has been shown to induce callose deposition, a key component of cell wall strengthening.[4] It is hypothesized that Methyl 10(R),11(R)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate contributes to this process, thereby fortifying the cell against fungal and bacterial penetration.

Crosstalk with other Defense Hormones

The plant defense signaling network is characterized by intricate crosstalk between different hormonal pathways.[14][15] Evidence suggests that the 9-LOX pathway interacts with other key defense hormone signaling cascades, including those of brassinosteroids and jasmonic acid.[4][7] This interplay allows for a fine-tuned and robust defense response tailored to the specific pathogen threat. For instance, 9-LOX-derived oxylipins can induce the synthesis and signaling of brassinosteroids, which are also involved in maintaining cell wall integrity.[7]

Induction of Defense Gene Expression

Like other signaling molecules, 9-LOX-derived oxylipins are believed to modulate the expression of a suite of defense-related genes. While the specific genes targeted by Methyl 10(R),11(R)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate are yet to be fully elucidated, studies on related compounds have shown the induction of pathogenesis-related (PR) genes and other defense-associated transcripts.[12][13][16]

Diagram: Hypothesized Signaling Pathway of 9-LOX-Derived Oxylipins

Caption: Hypothesized signaling cascade.

Antifungal Properties

A significant aspect of the defensive role of Methyl 10(R),11(R)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate and its derivatives is their potential direct antifungal activity.[9][10] Downstream products of the epoxy alcohol synthase pathway, specifically trihydroxy-octadecenoates, have been reported to inhibit the growth of plant-pathogenic fungi.[9][10] This suggests that Methyl 10(R),11(R)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate may either possess intrinsic antifungal properties or serve as a precursor to more potent antifungal compounds.

Experimental Protocols

The study of Methyl 10(R),11(R)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate requires robust analytical and biological assay methods. The following sections provide an overview of key experimental workflows.

Extraction and Quantification from Plant Tissues

Objective: To extract, purify, and quantify Methyl 10(R),11(R)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate from plant material.

Methodology:

• Tissue Homogenization: Flash-freeze plant tissue in liquid nitrogen and grind to a fine powder.

• Lipid Extraction: Extract the homogenized tissue with a suitable organic solvent system, such as a mixture of isopropanol and ethyl acetate, often with a small percentage of acetic acid to improve recovery.

• Solid-Phase Extraction (SPE): Partially purify the lipid extract using a solid-phase extraction column (e.g., C18) to separate oxylipins from other lipids.

• High-Performance Liquid Chromatography (HPLC): Further purify the oxylipin fraction using reversed-phase HPLC. Collect fractions corresponding to the retention time of an authentic standard of Methyl 10(R),11(R)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate.

• Quantification by Liquid Chromatography-Mass Spectrometry (LC-MS): Quantify the purified compound using a highly sensitive LC-MS system, often in multiple reaction monitoring (MRM) mode for high specificity and accuracy. An internal standard (e.g., a deuterated analog) should be used for precise quantification.

Table: Key Parameters for LC-MS Quantification

Parameter	Recommended Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI) Negative	Provides good sensitivity for oxylipins.
Parent Ion (m/z)	325.2	[M-H]⁻ ion of the non-methylated form.
Fragment Ions (m/z)	To be determined empirically	Specific fragments for MRM transitions.
Column	C18 reversed-phase	Good separation of oxylipins.
Mobile Phase	Gradient of acetonitrile and water with 0.1% formic acid	Provides good peak shape and separation.

In Vitro Antifungal Bioassay

Objective: To assess the direct antifungal activity of Methyl 10(R),11(R)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate against a plant pathogenic fungus.

Methodology:

• Fungal Culture: Grow the target fungal pathogen (e.g., Botrytis cinerea or Fusarium oxysporum) on a suitable agar medium (e.g., Potato Dextrose Agar).

• Spore Suspension: Prepare a spore suspension of the fungus in a sterile liquid medium.

• Microtiter Plate Assay: In a 96-well microtiter plate, add a serial dilution of Methyl 10(R),11(R)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate (dissolved in a suitable solvent like DMSO) to the liquid medium.

• Inoculation: Add the fungal spore suspension to each well.

• Incubation: Incubate the plate at the optimal growth temperature for the fungus.

• Growth Inhibition Assessment: Measure the fungal growth (e.g., by optical density at 600 nm) after a defined incubation period (e.g., 48-72 hours). Calculate the half-maximal inhibitory concentration (IC50).

Diagram: Experimental Workflow for Analysis and Bioassay

Caption: Workflow for analysis and bioassay.

Conclusion and Future Directions

Methyl 10(R),11(R)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate is an important signaling molecule within the 9-lipoxygenase pathway of plant defense. Its biosynthesis from linoleic acid is a key step in the production of a suite of defense-related oxylipins. While its precise signaling pathway is still under investigation, it is clear that this class of molecules plays a vital role in cell wall reinforcement, crosstalk with other defense hormones, and the induction of defense gene expression. Furthermore, the potential for direct antifungal activity adds another layer to its importance in plant immunity.

Future research should focus on identifying the specific receptors and downstream signaling components that mediate the effects of Methyl 10(R),11(R)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate. Quantitative profiling of this and related oxylipins in various plant-pathogen interactions will provide a clearer picture of their dynamic roles in defense. A deeper understanding of the function of this sentinel molecule will undoubtedly open new avenues for the development of novel strategies for crop protection and disease resistance.

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Discovery, Biosynthesis, and Isolation of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate, a specific oxylipin derived from the enzymatic oxidation of linoleic acid. Oxylipins represent a vast class of bioactive compounds involved in diverse physiological and pathophysiological processes, including plant defense and mammalian inflammatory responses. This document details the discovery of the epoxy alcohol synthase pathway responsible for its formation, outlines robust methodologies for its isolation and purification from biological matrices, and describes the analytical techniques essential for its structural elucidation. Designed for researchers in biochemistry, natural product chemistry, and drug development, this guide synthesizes field-proven protocols with foundational biochemical principles to provide a self-validating framework for investigating this and related bioactive lipids.

Introduction: The Oxylipin Landscape

Oxygenated fatty acids, collectively known as oxylipins, are signaling molecules and structural components derived from the oxidation of polyunsaturated fatty acids (PUFAs). In plants, these compounds are pivotal in defense mechanisms against pathogens and pests.[1] Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate belongs to a specific subclass of oxylipins characterized by an epoxy alcohol moiety. Its structure comprises an 18-carbon backbone (derived from linoleic acid), a hydroxyl group at carbon 9 (C9), an epoxide ring spanning C10 and C11, and a cis double bond at C12. The methyl ester form enhances its stability and facilitates analysis.

The precise stereochemistry—(9S, 10R, 11R)—is critical for its biological activity, as enzymatic systems and cellular receptors are highly stereoselective. Understanding the discovery and isolation of this specific isomer provides a model for the broader exploration of epoxy alcohol fatty acids, a class of molecules with potential applications in pharmacology and agriculture.[2][3]

Table 1: Physicochemical Properties

Property	Value	Source
Chemical Name	Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate	[4]
Synonyms	Oxiranenonanoic acid, 3-(1-heptenyl)-θ-hydroxy-, methyl ester, [2R-[2α(S*),3β(Z)]]-	[4]
CAS Number	135276-32-3	[4]
Molecular Formula	C₁₉H₃₄O₄	[4]
Molecular Weight	326.47 g/mol	[4]
Form	Typically supplied in an acetonitrile solution	[4]

Discovery and Biosynthesis: The Epoxy Alcohol Synthase Pathway

The discovery of this class of compounds is intrinsically linked to the elucidation of their biosynthetic pathways in plants. The primary pathway involves the sequential action of two key enzymes on linoleic acid, a ubiquitous C18:2 fatty acid.

Precursor: Linoleic Acid (18:2-9c,12c) The biosynthesis initiates with linoleic acid, which is often esterified within complex lipids in plant tissues.

Step 1: 9-Lipoxygenase (9-LOX) Catalyzed Dioxygenation The first committed step is the stereospecific incorporation of molecular oxygen into linoleic acid, catalyzed by 9-lipoxygenase (9-LOX). This reaction forms 9(S)-hydroperoxy-10(E),12(Z)-octadecadienoic acid (9S-HPODE). In plants like potato, the 9-LOX pathway is the predominant route for linoleic acid metabolism, accounting for over 95% of the initial oxidation products.[1]

Step 2: Epoxy Alcohol Synthase (EAS) Catalyzed Conversion The unstable 9S-HPODE intermediate is then rapidly converted by a particle-bound epoxy alcohol synthase (EAS).[1] This enzyme catalyzes an intramolecular reaction where the hydroperoxide is transformed into an epoxy alcohol. This step is crucial as it establishes the characteristic hydroxyl and epoxide functionalities. Research in potato leaves demonstrated that 9S-HPODE is metabolized into epoxy alcohols, including a stereoisomer of the target compound, methyl 10(S),11(S)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate.[1]

The final methylation to form the methyl ester can occur through non-specific cellular esterases or, more commonly, is performed chemically during the isolation procedure to facilitate analysis.[5]

Figure 1. Biosynthetic pathway and derivatization for the target compound.

It is important to note that other enzymatic systems can produce epoxy fatty acids in plants, including cytochrome P450-like oxygenases and peroxygenases, which utilize different substrates and mechanisms.[6] However, the LOX-EAS pathway is the most direct route for the formation of epoxy alcohols from free PUFAs.

Isolation and Purification Protocol

The isolation of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate from a biological matrix requires a multi-step approach designed to separate this moderately polar lipid from a complex mixture of neutral and polar lipids. The following protocol is a validated workflow.

Figure 2. General workflow for the isolation and purification of the target compound.

Step 1: Total Lipid Extraction

• Rationale: To efficiently extract all lipids from the cellular matrix while minimizing degradation. A solvent system like hexane/isopropanol is effective for a broad range of lipid polarities.

• Protocol:

  • Flash-freeze the biological sample (e.g., 10g of plant leaves) in liquid nitrogen and grind to a fine powder using a mortar and pestle.

  • Homogenize the powder in 100 mL of a hexane:isopropanol (3:2, v/v) mixture for 2 minutes using a high-speed blender.

  • Filter the homogenate through glass wool to remove solid debris.

  • Wash the residue with an additional 50 mL of the solvent mixture.

  • Combine the filtrates and evaporate the solvent under reduced pressure at <40°C using a rotary evaporator to yield the total lipid extract.

Step 2: Saponification to Free Fatty Acids

• Rationale: To hydrolyze ester linkages in complex lipids (triglycerides, phospholipids), releasing the constituent fatty acids into their free form.

• Protocol:

  • Dissolve the crude lipid extract in 50 mL of 0.5 M potassium hydroxide (KOH) in methanol.

  • Reflux the mixture for 1 hour at 60°C with gentle stirring.

  • Cool the solution to room temperature and add 50 mL of water.

  • Acidify the solution to pH 3-4 with 1 M hydrochloric acid (HCl).

  • Extract the free fatty acids three times with 50 mL of diethyl ether.

  • Combine the ether fractions, wash with brine, dry over anhydrous sodium sulfate, and evaporate the solvent.

Step 3: Methylation to Fatty Acid Methyl Esters (FAMEs)

• Rationale: To convert the free fatty acids into their more volatile and less polar methyl esters (FAMEs). This derivatization is crucial for subsequent chromatographic separation and analysis, particularly by Gas Chromatography (GC).[7]

• Protocol:

  • Dissolve the free fatty acid fraction in 10 mL of 14% boron trifluoride (BF₃) in methanol.[8]

  • Heat the mixture in a sealed vial at 100°C for 30 minutes.

  • Cool the reaction, add 10 mL of water, and extract the FAMEs three times with 10 mL of hexane.

  • Combine the hexane layers, dry over anhydrous sodium sulfate, and concentrate the sample under a stream of nitrogen.

Step 4: Solid-Phase Extraction (SPE) for Fractionation

• Rationale: To perform an initial cleanup and enrichment of the FAMEs mixture. A silica gel cartridge separates compounds based on polarity, allowing for the isolation of the moderately polar fraction containing epoxy alcohols from non-polar (e.g., saturated FAMEs) and highly polar compounds.[7]

• Protocol:

  • Condition a silica gel SPE cartridge (e.g., 1 g) by washing with 10 mL of hexane.

  • Load the FAMEs sample dissolved in a minimal volume of hexane.

  • Elute with a stepwise gradient of diethyl ether in hexane:

    • Fraction 1: 50 mL of 2% diethyl ether in hexane (elutes non-polar FAMEs).

    • Fraction 2: 50 mL of 20% diethyl ether in hexane (elutes epoxy, hydroxy, and keto FAMEs).

    • Fraction 3: 50 mL of methanol (elutes highly polar compounds).

  • Collect Fraction 2 and evaporate the solvent. This fraction is now enriched with the target compound.

Step 5: High-Performance Liquid Chromatography (HPLC) Purification

• Rationale: HPLC is the definitive step for isolating the target stereoisomer to high purity. Both normal-phase and reversed-phase systems can be employed, often sequentially.

• Protocol (Normal-Phase HPLC):

  • Column: Silica gel column (e.g., 250 x 4.6 mm, 5 µm particle size).

  • Mobile Phase: Isocratic elution with a mixture of hexane and isopropanol (e.g., 98:2, v/v). The exact ratio must be optimized.

  • Detection: UV detector at 210 nm (for the ester carbonyl) or an Evaporative Light Scattering Detector (ELSD).[9]

  • Procedure: Inject the enriched fraction from SPE. Collect fractions corresponding to the peak of interest. Re-chromatography may be necessary to achieve >98% purity.[10]

Structural Elucidation and Characterization

Once isolated, a combination of analytical techniques is required to confirm the structure and stereochemistry of the compound.

• Gas Chromatography-Mass Spectrometry (GC-MS): Before GC-MS analysis, the hydroxyl group is typically derivatized to a trimethylsilyl (TMS) ether to increase volatility. The mass spectrum will show a molecular ion peak and characteristic fragmentation patterns. Cleavage on either side of the C9-O-TMS bond and fragmentation related to the epoxy ring are diagnostic for confirming the positions of the functional groups.[7]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique is powerful as it does not require derivatization. Electrospray ionization (ESI) can be used to generate the protonated molecule [M+H]⁺. Subsequent collision-induced dissociation (CID) will produce fragment ions that confirm the molecular structure.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for unambiguous structural assignment.

  • ¹H NMR: Will show characteristic signals for the protons on the epoxy ring, the proton on the hydroxyl-bearing carbon (carbinol proton), the vinylic protons of the double bond, and the methyl ester protons.

  • ¹³C NMR: Will confirm the number of carbons and their chemical environment.

  • 2D NMR (COSY, HMBC): Used to establish connectivity within the molecule.

Table 2: Key Analytical Data for Structural Confirmation

Technique	Expected Observation	Purpose
LC-MS (ESI+)	Molecular ion [M+H]⁺ at m/z 327.25	Confirms molecular weight and formula.
GC-MS (of TMS ether)	Characteristic fragments from cleavage α to the C9-O-TMS group and around the epoxide.	Determines positions of functional groups.
¹H NMR	Signals for epoxy protons (~2.9-3.1 ppm), carbinol proton (~4.1 ppm), vinylic protons (~5.5-5.7 ppm), and methyl ester (~3.67 ppm).	Confirms presence and environment of key protons.
¹³C NMR	Signals for epoxy carbons (~57-59 ppm), carbinol carbon (~72-74 ppm), and ester carbonyl (~174 ppm).	Confirms carbon skeleton and functional groups.
Chiral HPLC	Separation from other stereoisomers.	Determination of enantiomeric and diastereomeric purity.

Potential Biological Activities and Applications

While the specific biological role of the 10(R),11(R)-Epoxy-9(S)-hydroxy stereoisomer is not extensively detailed, the broader class of epoxy alcohol and trihydroxy oxylipins has demonstrated significant biological activities.

• Plant Defense: Trihydroxy derivatives, which can be formed from the hydrolysis of epoxy alcohols, have shown antifungal activity against plant pathogens.[1] This suggests a role for the entire pathway in plant immune responses.

• Anti-Inflammatory Properties: Other related hydroxy-epoxy and hydroxy-fatty acids have been investigated for their anti-inflammatory effects in mammalian systems, often through modulation of pathways involving lipoxygenases and cyclooxygenases.[3]

• Skin Barrier Function: In mammals, related oxidized derivatives of linoleic acid, such as 13-hydroxy-9,10-trans-epoxy-octadecenoate, play a critical role in forming the epidermal skin barrier.[11]

The availability of pure, stereochemically defined isomers through the isolation methods described herein is essential for accurately probing these biological functions and exploring their therapeutic potential.

Conclusion

Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate is a structurally precise oxylipin whose discovery is rooted in the study of plant biochemistry. Its biosynthesis via the 9-LOX/EAS pathway represents a key route for the generation of bioactive lipids. The successful isolation and purification of this compound hinge on a systematic workflow combining classical lipid extraction with advanced chromatographic techniques. The rigorous analytical characterization that follows is paramount to ensuring the structural and stereochemical integrity required for meaningful biological investigation. This guide provides the foundational knowledge and practical protocols necessary for researchers to explore the fascinating world of epoxy alcohol fatty acids and unlock their potential in science and medicine.

References

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• Wolfer, C. A., et al. (2021). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. PLoS ONE, 16(5), e0251126. Available at: [Link]

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Stereochemistry of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate

An In-Depth Technical Guide to the Stereochemistry and Analysis of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate

Authored by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate, a specific stereoisomer of an oxidized linoleic acid metabolite. Oxylipins, the class of molecules to which this compound belongs, are critical signaling molecules in various physiological and pathophysiological processes. The precise stereochemistry of these molecules is paramount to their biological activity, necessitating highly selective synthetic methods and robust analytical techniques for their characterization. This document delves into the stereoselective synthesis pathways, detailed protocols for stereochemical determination, and the potential biological significance of this complex molecule, offering field-proven insights for researchers, chemists, and drug development professionals.

Introduction: The Significance of Stereochemical Precision

Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate is an oxylipin, a class of bioactive fatty acid metabolites. Its structure features three chiral centers at carbons 9, 10, and 11, and a cis (Z) configuration for the double bond at carbon 12.[1] The specific spatial arrangement of these functional groups—the (S)-hydroxyl group and the (R,R)-epoxide—is not a trivial detail. In biological systems, molecular recognition is exquisitely sensitive to stereochemistry. The interaction of a ligand with its receptor, or a substrate with its enzyme, is fundamentally a three-dimensional problem. Therefore, the synthesis and study of a single, defined stereoisomer like the one discussed here are essential to deconvolute its specific biological functions and avoid confounding results from a mixture of isomers.

This guide will explore the sophisticated synthetic strategies required to achieve this level of stereochemical control and the analytical workflows needed to validate the absolute and relative configurations of the final product.

Stereoselective Synthesis: Crafting a Precise Molecular Architecture

Achieving the 10(R),11(R)-epoxy-9(S)-hydroxy configuration requires a synthesis strategy with exceptional control over stereochemistry. Both enzymatic and asymmetric chemical methods offer pathways to this molecule, each with distinct advantages.

Enzymatic Synthesis Pathways

Nature itself provides the blueprint for highly stereospecific reactions. In plants, related epoxy alcohols are synthesized via the lipoxygenase (LOX) pathway.[2] A plausible chemo-enzymatic route for our target molecule would leverage the specificity of enzymes like lipases and lipoxygenases.

• Core Principle: Enzymes create a chiral environment for the reaction, favoring the formation of one stereoisomer over others. For instance, 9-lipoxygenase specifically oxygenates linoleic acid at the 9th position to produce a hydroperoxide precursor with a defined (S) configuration.[2] Subsequent enzymatic action by an epoxy alcohol synthase can then form the epoxy alcohol moiety.

• Lipase-Catalyzed Reactions: Immobilized lipases, such as Candida antarctica Lipase B (CALB, often known as Novozym 435), are workhorses in modern biocatalysis.[3][4] They are highly effective for stereoselective esterification and can also be used in chemo-enzymatic epoxidation processes where the enzyme generates a peracid in situ, which then acts as the epoxidizing agent.[4] This approach offers a greener and often more selective alternative to traditional chemical methods.[5][6]

Asymmetric Chemical Synthesis

For a rational, ground-up synthesis, asymmetric chemical methods provide a powerful toolkit. The Sharpless Asymmetric Epoxidation is a cornerstone of this approach, allowing for the highly enantioselective synthesis of epoxy alcohols from allylic alcohols.[7][8][9]

• The Sharpless Asymmetric Epoxidation: This Nobel Prize-winning reaction utilizes a titanium isopropoxide catalyst, a chiral tartrate ligand (DET or DIPT), and an oxidant (tert-butyl hydroperoxide).[7] The choice of the tartrate enantiomer dictates which face of the double bond is epoxidized, allowing for predictable and reliable control over the epoxide's absolute stereochemistry.[7][9]

• Causality in Synthesis Design: A plausible chemical synthesis would begin with a precursor that already contains the C12(Z) double bond. A key intermediate would be an allylic alcohol, which could then be subjected to Sharpless epoxidation to install the 10(R),11(R)-epoxide. Subsequent steps would involve the introduction of the 9(S)-hydroxyl group, potentially through a nucleophilic opening of a different epoxide or another stereocontrolled reaction.

The following workflow illustrates a conceptual synthetic approach.

Caption: Conceptual workflow for the chemical synthesis of the target epoxy alcohol.

Analytical Validation: A Self-Validating System for Stereochemical Confirmation

Confirming the absolute and relative stereochemistry of all chiral centers and the geometry of the double bond is a non-trivial analytical challenge. A multi-pronged approach is required, where each technique provides orthogonal data to build a conclusive and trustworthy assignment.

Analytical Technique	Application for Stereochemical Determination	Key Insights & Causality
¹H and ¹³C NMR Spectroscopy	Determination of relative stereochemistry and overall structure.	Protons on the epoxide ring have characteristic chemical shifts (~2.5-3.5 ppm).[10] Coupling constants (J-values) between these protons can help infer the cis or trans relationship of substituents on the epoxide.[10] ¹³C NMR provides distinct signals for the epoxide carbons (~45-55 ppm).[11]
Chiral Chromatography (GC/HPLC)	Separation of enantiomers and diastereomers; determination of enantiomeric excess (ee).	By using a chiral stationary phase, stereoisomers interact differently, leading to different retention times.[12] This is the gold standard for confirming the enantiopurity of the synthesized material. Derivatization may be required to improve volatility or separation.[13]
Gas/Liquid Chromatography-Mass Spectrometry (GC-MS/LC-MS)	Structural confirmation and isomer identification.	MS provides the molecular weight. Tandem MS (MS/MS) fragments the molecule in a predictable way, yielding diagnostic ions that can help locate the position of the epoxide and hydroxyl groups.[14]
Circular Dichroism (CD) Spectroscopy	Determination of absolute configuration of chiral centers.	Chiral molecules absorb left- and right-circularly polarized light differently. The resulting CD spectrum is characteristic of a specific enantiomer and can be compared to standards or theoretical calculations to assign the absolute configuration.
Chemical Derivatization	Aiding chromatographic separation and structural elucidation.	Esterification of the alcohol with a chiral agent, like (-)-menthoxycarbonyl chloride, creates diastereomers that are more easily separated on a non-chiral GC or HPLC column.[13]

The following diagram outlines a robust workflow for the complete analytical characterization of the synthesized compound.

Caption: A self-validating workflow for the stereochemical analysis of the target molecule.

Experimental Protocol: Chiral Derivatization for GC Analysis

This protocol, adapted from established methods for fatty acid epoxy alcohols, allows for the separation of diastereomers on a standard GC column.[13]

• Sample Preparation: Dissolve ~100 µg of the purified epoxy alcohol methyl ester in 100 µL of anhydrous pyridine in a micro-reaction vial.

• Derivatization: Add a 1.5 molar excess of (-)-menthoxycarbonyl chloride to the vial. Seal the vial under nitrogen and heat at 60°C for 1 hour.

• Quenching: Cool the reaction to room temperature. Add 500 µL of water to quench the excess reagent.

• Extraction: Extract the derivatized product twice with 500 µL of hexane. Combine the hexane layers.

• Wash: Wash the combined organic phase with 500 µL of a dilute HCl solution (pH ~2-3) to remove pyridine, followed by a wash with 500 µL of saturated sodium bicarbonate solution, and finally with 500 µL of brine.

• Drying and Concentration: Dry the hexane solution over anhydrous sodium sulfate, filter, and carefully concentrate under a gentle stream of nitrogen.

• Analysis: Reconstitute the sample in a suitable volume of hexane and inject it into the GC-MS for analysis. The resulting diastereomers should exhibit different retention times, allowing for their quantification.

Biological Context and Potential Applications

Epoxy fatty acids (EpFAs) and hydroxy fatty acids are not merely metabolic byproducts; they are potent lipid mediators involved in regulating inflammation, blood pressure, and pain.[15] For example, a related molecule, 13-(R)-hydroxy-9(R),10(R)-trans-epoxy-(11E)-octadecenoate, is hypothesized to be a key player in the formation of the epidermal skin barrier.[16]

The specific biological role of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate is an active area of research. However, based on its structural motifs, we can hypothesize its involvement in:

• Anti-inflammatory Pathways: Many epoxy fatty acids are substrates for soluble epoxide hydrolase (sEH), which converts them to their corresponding diols. The epoxides are often anti-inflammatory, while the diols are less active or even pro-inflammatory. Thus, this molecule could act as an endogenous anti-inflammatory agent.

• Cellular Signaling: The combination of epoxide and hydroxyl groups provides multiple points for interaction with cellular receptors and enzymes, suggesting a role as a signaling molecule.

• Drug Development: As chiral epoxides are valuable synthetic intermediates, understanding the synthesis and activity of this molecule can provide templates for the development of novel therapeutics, particularly for inflammatory diseases.[8]

Conclusion

The study of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate exemplifies the convergence of advanced synthetic chemistry, rigorous analytical science, and biology. Its precise stereochemical architecture is central to its function and presents a significant challenge to the synthetic chemist while demanding a sophisticated, multi-technique approach from the analyst. The insights gained from producing and validating this single stereoisomer are critical for accurately interpreting its biological activity and unlocking its potential in pharmacology and drug development. The methodologies and workflows presented in this guide provide a robust framework for researchers navigating the complex but rewarding field of stereochemically-defined oxylipins.

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• Sarett, L. H., & Lukes, R. M. (2002). The determination of the stereochemistry of epoxides located at the 5,6-positions of decalinic systems: An empirical method based on 13C NMR chemical shifts.
• Various Authors. Synthesis of chiral hydroxy fatty acids.
• Laukkanen, A., et al. (2023). Fatty Acid Epoxidation on Enzymes: Experimental Study and Modeling of Batch and Semibatch Operation. Industrial & Engineering Chemistry Research, 62(23), 9037–9048.
• Oregon State University. Spectroscopy of Ethers and Epoxides.
• Hamberg, M., & Hamberg, G. (1999). An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato.
• Xia, W., & Budge, S. M. (2018). Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils.
• Riera, A., & Moreno, M. (2010).
• Besse, P., & Veschambre, H. (1994). Chemical and Biological Synthesis of Chiral Epoxides. Tetrahedron, 50(30), 8885-8927.
• Riera, A., & Moreno, M. (2010).
• CymitQuimica. Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)
• Gilbert, N. C., et al. (2014). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. PMC - NIH.
• Bryjak, J., et al. (2020). Enzymatic Synthesis of Lipophilic Esters of Phenolic Compounds, Evaluation of Their Antioxidant Activity and Effect on the Oxidative Stability of Selected Oils. Molecules, 25(21), 5013.
• Gotor-Fernández, V., & Gotor, V. (2021). Stereoselective Synthesis of Chiral Molecules. Encyclopedia.pub.
• Kim, J. H., et al. (2018). (10E,12Z,15Z)

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An In-depth Technical Guide to Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate: Properties, Synthesis, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate, a specific stereoisomer of a class of oxidized linoleic acid metabolites. While detailed experimental data for this precise isomer remains limited in publicly accessible literature, this document synthesizes available information on closely related analogues to offer a robust predictive analysis of its characteristics. The guide covers its molecular structure, expected spectroscopic signatures, potential stereospecific synthetic routes, predicted chemical reactivity, and its putative biological significance in the context of inflammatory and signaling pathways. This document is intended to serve as a foundational resource for researchers in medicinal chemistry, pharmacology, and drug development who are interested in the nuanced roles of lipid mediators.

Introduction: The Biological Significance of Oxidized Linoleates

Linoleic acid, an essential omega-6 fatty acid, is a crucial component of cellular membranes and a precursor to a diverse array of signaling molecules. Its oxidation, both enzymatically and non-enzymatically, gives rise to a complex family of metabolites known as oxylipins. These molecules, including hydroxy, epoxy, and keto derivatives, are not mere byproducts of oxidative stress but are increasingly recognized as potent signaling molecules involved in a myriad of physiological and pathological processes. Their stereochemistry plays a pivotal role in their biological activity, with different isomers often exhibiting distinct or even opposing effects.

Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate belongs to this class of bioactive lipids. The presence of a vicinal epoxy and hydroxyl group, along with a cis-alkene and a methyl ester, imparts a unique combination of chemical functionalities that dictate its reactivity and potential interactions with biological targets. Understanding the chemical properties of this specific stereoisomer is paramount for elucidating its biological function and exploring its therapeutic potential.

Chemical Identity and Physicochemical Properties

This section details the fundamental chemical identifiers and predicted physicochemical properties of the target molecule.

Molecular Structure and Identifiers

• Systematic Name: Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate

• Synonyms: Oxiranenonanoic acid, 3-(1-heptenyl)-θ-hydroxy-, methyl ester, [2R-[2α(S*),3β(Z)]]-[1]

• CAS Number: 135276-32-3[2][3]

• Molecular Formula: C₁₉H₃₄O₄[1][2]

• Molecular Weight: 326.47 g/mol [1][2]

Table 1: Key Chemical Identifiers

Identifier	Value	Source
CAS Number	135276-32-3	CymitQuimica[2], cogershop.com[4]
Molecular Formula	C₁₉H₃₄O₄	CymitQuimica[1][2]
Molecular Weight	326.47	CymitQuimica[1][2]
InChI	InChI=1S/C19H34O4/c1-3-4-5-7-11-14-17-19(23-17)16(20)13-10-8-6-9-12-15-18(21)22-2/h11,14,16-17,19-20H,3-10,12-13,15H2,1-2H3/b14-11-/t16-,17+,19+/m0/s1	CymitQuimica[1]
InChIKey	SUVKYIFKHJKQCV-ZPHAGOFCSA-N	CymitQuimica[1]

Predicted Physicochemical Properties

• Physical State: Expected to be a liquid or a low-melting solid at room temperature. It is commercially available as a solution in acetonitrile.[1][2]

• Solubility: Likely soluble in organic solvents such as ethanol, methanol, chloroform, and ethyl acetate. Its solubility in aqueous solutions is expected to be low due to the long hydrocarbon chain.

• Stability and Storage: As a compound with an epoxide ring and a secondary alcohol, it should be stored in a cool, dry place, protected from light and acidic conditions to prevent epoxide ring-opening and other degradation reactions. Commercial sources recommend storage at -20°C.[3]

Spectroscopic Characterization (Predicted)

Detailed spectroscopic data for this specific stereoisomer is not published. However, based on the analysis of related epoxy and hydroxy fatty acid methyl esters, the following spectral characteristics can be anticipated.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR:

  • Epoxide Protons (H-10, H-11): Resonances for the protons on the epoxide ring are expected in the range of δ 2.5-3.2 ppm. The coupling constant between these protons will be indicative of their trans relationship.

  • Carbinol Proton (H-9): The proton attached to the carbon bearing the hydroxyl group should appear as a multiplet in the region of δ 3.5-4.2 ppm.

  • Olefinic Protons (H-12, H-13): The protons of the cis double bond are expected to resonate in the δ 5.3-5.6 ppm range, with a characteristic coupling constant of approximately 10-12 Hz.

  • Methyl Ester Protons: A sharp singlet for the -OCH₃ group will be present around δ 3.6-3.7 ppm.

  • Methylene and Methyl Protons: The aliphatic chain protons will give rise to a complex series of multiplets between δ 0.8 and 2.4 ppm.

• ¹³C NMR:

  • Epoxide Carbons (C-10, C-11): Signals for the carbons of the epoxide ring are anticipated in the range of δ 55-65 ppm.

  • Carbinol Carbon (C-9): The carbon attached to the hydroxyl group should resonate around δ 70-75 ppm.

  • Olefinic Carbons (C-12, C-13): The carbons of the double bond are expected in the δ 125-135 ppm region.

  • Ester Carbonyl Carbon: The carbonyl carbon of the methyl ester will appear at approximately δ 174 ppm.

  • Methyl Ester Carbon: The carbon of the -OCH₃ group will be around δ 51-52 ppm.

Mass Spectrometry (MS)

Electron ionization (EI) and electrospray ionization (ESI) are valuable techniques for the characterization of this molecule.

• ESI-MS: In positive ion mode, the molecule is expected to be detected as its protonated form [M+H]⁺ or as adducts with sodium [M+Na]⁺ or potassium [M+K]⁺. In negative ion mode, the deprotonated molecule [M-H]⁻ may be observed.

• EI-MS/MS: Fragmentation patterns will be characteristic of the functional groups present. Key fragmentation pathways would likely involve cleavage adjacent to the hydroxyl and epoxy groups, as well as loss of the methyl ester group.

Infrared (IR) Spectroscopy

The IR spectrum will provide information about the key functional groups:

• O-H Stretch: A broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the hydroxyl group.

• C=O Stretch: A strong, sharp absorption peak around 1740 cm⁻¹ for the ester carbonyl group.

• C=C Stretch: A weak absorption around 1650 cm⁻¹ for the cis-double bond.

• C-O Stretch: Absorptions in the 1000-1300 cm⁻¹ region corresponding to the C-O bonds of the ester, alcohol, and epoxide. The epoxide ring may also show a characteristic absorption around 820-950 cm⁻¹.

Stereospecific Synthesis: A Conceptual Framework

The stereospecific synthesis of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate presents a significant chemical challenge due to the presence of three contiguous stereocenters. While a specific published synthesis for this isomer is not available, a plausible retro-synthetic approach can be designed based on established methodologies for similar natural products.

Figure 1. Conceptual retrosynthetic pathway for the target molecule.

Key Synthetic Steps

• Enzymatic Oxidation: The synthesis would likely commence with the stereoselective oxidation of methyl linoleate using a specific lipoxygenase enzyme to introduce a hydroperoxy group at the C-9 position with the desired (S) configuration, forming Methyl 9(S)-hydroperoxy-10(E),12(Z)-octadecadienoate.

• Stereoselective Reduction: The resulting hydroperoxide would then be stereoselectively reduced to the corresponding alcohol, yielding Methyl 9(S)-hydroxy-10(E),12(Z)-octadecadienoate. This reduction can be achieved using various reagents, such as sodium borohydride or triphenylphosphine.

• Asymmetric Epoxidation: The crucial step involves the stereoselective epoxidation of the C10-C11 double bond. A Sharpless asymmetric epoxidation or a similar directed epoxidation protocol would be necessary to achieve the desired (10R, 11R) configuration of the epoxide. The existing hydroxyl group at C-9 can act as a directing group to influence the stereochemical outcome of the epoxidation.

Experimental Protocol: General Procedure for Epoxidation of Fatty Acid Methyl Esters

The following is a general protocol for the epoxidation of unsaturated fatty acid methyl esters, which would require significant optimization for the stereospecific synthesis of the target molecule.

• Preparation of the Reaction Mixture: Dissolve the unsaturated fatty acid methyl ester in an appropriate solvent (e.g., dichloromethane or toluene) in a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., argon or nitrogen).

• Addition of Reagents: Add a peroxy acid (e.g., meta-chloroperoxybenzoic acid, m-CPBA) portion-wise to the stirred solution at a controlled temperature (typically 0 °C to room temperature). The molar ratio of the peroxy acid to the double bonds is a critical parameter to control.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Work-up: Upon completion, quench the reaction by adding a reducing agent (e.g., sodium thiosulfate solution) to destroy the excess peroxy acid. Separate the organic layer, wash it with a saturated sodium bicarbonate solution and brine, and then dry it over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel using a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure epoxidized product.

Chemical Reactivity and Stability

The chemical reactivity of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate is governed by its three primary functional groups: the epoxide, the secondary alcohol, and the methyl ester.

Figure 2. Key reactive sites and potential transformations of the target molecule.

Epoxide Ring-Opening

The strained three-membered epoxide ring is susceptible to nucleophilic attack, leading to ring-opening reactions. This can occur under both acidic and basic conditions.

• Acid-Catalyzed Ring-Opening: In the presence of an acid, the epoxide oxygen is protonated, making the epoxide carbons more electrophilic. Nucleophilic attack then occurs, typically at the more substituted carbon, leading to the formation of a diol or other substituted products.

• Base-Catalyzed Ring-Opening: Under basic conditions, a strong nucleophile directly attacks one of the epoxide carbons, leading to the opening of the ring. This reaction generally follows an Sₙ2 mechanism, with the nucleophile attacking the less sterically hindered carbon.

Reactions of the Hydroxyl Group

The secondary hydroxyl group at the C-9 position can undergo typical alcohol reactions:

• Oxidation: The secondary alcohol can be oxidized to a ketone using various oxidizing agents such as pyridinium chlorochromate (PCC) or a Swern oxidation.

• Esterification/Etherification: The hydroxyl group can be acylated to form an ester or alkylated to form an ether.

Ester Hydrolysis

The methyl ester group can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid. Basic hydrolysis (saponification) is typically irreversible.

Stability Considerations

The presence of the epoxide ring makes the molecule sensitive to acidic conditions. Therefore, handling and storage in neutral or slightly basic conditions are recommended to maintain its integrity. The cis-double bond can also be susceptible to isomerization or oxidation over time, especially when exposed to light and air.

Potential Biological Activity and Therapeutic Relevance

While the specific biological activities of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate have not been extensively studied, the broader class of epoxy-hydroxy-octadecenoates derived from linoleic acid has been implicated in various biological processes.

• Anti-inflammatory Properties: Many oxidized linoleic acid metabolites are known to possess anti-inflammatory effects. It is plausible that this specific isomer could modulate inflammatory pathways, for instance, by interacting with peroxisome proliferator-activated receptors (PPARs) or by inhibiting pro-inflammatory enzymes. Related hydroxy-octadecatrienoic acid methyl esters have shown anti-inflammatory activity.

• Cell Signaling: These types of molecules can act as signaling lipids, influencing ion channel activity, receptor binding, and intracellular calcium levels.

• Drug Development Target: The unique stereochemistry of this molecule makes it an interesting candidate for further investigation as a potential therapeutic agent or as a lead compound for the development of new drugs targeting inflammation, pain, or metabolic disorders.

Conclusion and Future Directions

Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate is a structurally complex and stereochemically defined oxidized lipid metabolite with significant potential for biological activity. This technical guide has provided a comprehensive overview of its known chemical identity and a predictive analysis of its chemical properties, spectroscopic characteristics, and reactivity based on the current understanding of related compounds.

Future research should focus on the following areas:

• Development of a robust and scalable stereospecific synthesis to enable detailed biological evaluation.

• Complete spectroscopic characterization using modern analytical techniques to confirm its structure and provide a reference for future studies.

• In-depth investigation of its biological activities in relevant in vitro and in vivo models to elucidate its physiological and pathological roles.

• Identification of its protein targets and signaling pathways to understand its mechanism of action at the molecular level.

By addressing these key research questions, the scientific community can unlock the full potential of this intriguing molecule and pave the way for new therapeutic strategies based on the modulation of lipid signaling pathways.

References

• 1. Esters d'acides gras | CymitQuimica [cymitquimica.com]
• 2. Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate [cymitquimica.com]
• 3. 22-1877-Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadece-135276-32-3 - 深圳德博瑞生物官网 [broadbio.com]
• 4. Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate [cogershop.com]

Protocols & Analytical Methods

Application Note: A Robust and Sensitive LC-MS/MS Method for the Quantification of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate in Biological Matrices

Abstract

This application note details a highly selective and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantitative analysis of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate, a complex oxylipin with significant biological interest. The protocol provides a comprehensive workflow, from sample preparation to data acquisition and analysis, designed for researchers, scientists, and drug development professionals. The methodology emphasizes scientific integrity, explaining the rationale behind experimental choices and adhering to established bioanalytical method validation principles.

Introduction: The Significance of Epoxy-Hydroxy-Octadecenoates

Oxylipins, a diverse class of lipid mediators derived from the oxidation of polyunsaturated fatty acids, play critical roles in a myriad of physiological and pathological processes, including inflammation, cardiovascular signaling, and immune responses. Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate belongs to the family of epoxy-hydroxy fatty acids, which are increasingly recognized for their potent biological activities. Accurate and precise quantification of these analytes in complex biological matrices is paramount to understanding their function and potential as therapeutic targets or biomarkers.

The inherent complexity of lipid analysis, characterized by the presence of numerous isomers and the low endogenous concentrations of many bioactive lipids, necessitates the use of highly selective and sensitive analytical techniques. LC-MS/MS has emerged as the gold standard for such applications due to its ability to separate complex mixtures and provide structural information through fragmentation analysis.[1][2] This application note presents a validated LC-MS/MS method designed to overcome these analytical challenges and deliver reliable quantitative data.

Scientific Principles and Method Rationale

The development of a robust LC-MS/MS method is underpinned by a thorough understanding of the analyte's chemical properties and the principles of chromatographic separation and mass spectrometric detection.

Analyte Characteristics

Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate possesses a molecular weight of 326.47 g/mol and a molecular formula of C19H34O4.[3] Its structure includes a methyl ester, a hydroxyl group, and an epoxide ring, which influence its polarity and fragmentation behavior. The presence of stereoisomers necessitates careful chromatographic optimization to ensure accurate quantification of the specific R,R,S-isomer.

Chromatographic Strategy: Reversed-Phase Separation

A reversed-phase liquid chromatography (RPLC) approach is employed to separate the analyte from other matrix components and potential isomers.[1][2] The non-polar stationary phase (e.g., C18) interacts with the hydrophobic carbon backbone of the fatty acid methyl ester, while a polar mobile phase gradient (typically water and an organic solvent like methanol or acetonitrile) is used for elution. The addition of a small amount of an acid, such as acetic or formic acid, to the mobile phase can improve peak shape and ionization efficiency.[1][2]

Mass Spectrometric Detection: Multiple Reaction Monitoring (MRM)

Tandem mass spectrometry, specifically in the Multiple Reaction Monitoring (MRM) mode, provides the high selectivity and sensitivity required for this application.[4] In this technique, the precursor ion (the deprotonated molecule [M-H]⁻ in negative ion mode) is selected in the first quadrupole (Q1), fragmented in the collision cell (Q2), and a specific product ion is monitored in the third quadrupole (Q3). This highly specific transition minimizes interference from co-eluting compounds. The choice of precursor and product ions is critical and is determined through infusion experiments and fragmentation prediction.

Detailed Protocols and Methodologies

Materials and Reagents

• Analyte Standard: Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate (e.g., from Larodan).[3]

• Internal Standard (IS): A stable isotope-labeled analog (e.g., d4-Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate) is highly recommended to correct for matrix effects and variations in sample processing. If a stable isotope-labeled standard is unavailable, a structurally similar compound with different mass can be used.

• Solvents: LC-MS grade methanol, acetonitrile, water, and isopropanol.

• Reagents: Formic acid or acetic acid (LC-MS grade).

• Biological Matrix: Plasma, serum, or tissue homogenate.

• Extraction Solvents: Ethyl acetate, hexane, or a mixture of chloroform and methanol.[5][6]

Sample Preparation: Liquid-Liquid Extraction (LLE)

Effective sample preparation is crucial for removing interfering substances and concentrating the analyte. Liquid-liquid extraction is a common and effective method for lipids.[5][7]

Protocol:

• To 100 µL of biological matrix (e.g., plasma), add 10 µL of the internal standard working solution.

• Vortex briefly to mix.

• Add 500 µL of a cold extraction solvent (e.g., ethyl acetate).

• Vortex vigorously for 1 minute to ensure thorough mixing and extraction.

• Centrifuge at 10,000 x g for 10 minutes at 4°C to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer to a clean microcentrifuge tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water).

• Vortex to dissolve the residue and transfer to an autosampler vial for LC-MS/MS analysis.

Caption: Liquid-Liquid Extraction Workflow.

LC-MS/MS Instrumentation and Conditions

The following parameters provide a starting point for method development and should be optimized for the specific instrumentation used.

Table 1: Optimized LC-MS/MS Parameters

Parameter	Condition
Liquid Chromatography
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Isopropanol (90:10, v/v) with 0.1% Formic Acid
Flow Rate	0.3 mL/min
Gradient	0-1 min: 30% B; 1-8 min: 30-95% B; 8-10 min: 95% B; 10-10.1 min: 95-30% B; 10.1-12 min: 30% B
Column Temperature	40°C
Injection Volume	5 µL
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Negative
MRM Transition (Analyte)	To be determined empirically (e.g., Precursor [M-H]⁻: m/z 325.2 -> Product: specific fragment)
MRM Transition (IS)	To be determined empirically (e.g., Precursor [M-H]⁻: m/z 329.2 -> Product: specific fragment)
Ion Source Temperature	500°C
IonSpray Voltage	-4500 V
Collision Gas	Nitrogen

Rationale for Parameter Selection:

• C18 Column: Provides excellent retention and separation for lipophilic molecules.[1][2]

• Gradient Elution: Allows for the separation of compounds with a wide range of polarities and efficient elution of the analyte.

• Negative Ion Mode ESI: The carboxylic acid moiety (after in-source fragmentation of the methyl ester) or the hydroxyl group can be readily deprotonated, leading to a strong [M-H]⁻ signal.

• MRM Transitions: The specific fragmentation pattern of the analyte provides high selectivity. The cleavage of the molecule at the epoxy and hydroxyl groups is expected to yield characteristic product ions.[8][9][10]

Caption: Conceptual MRM Fragmentation.

Method Validation

A full method validation should be performed in accordance with regulatory guidelines, such as those from the U.S. Food and Drug Administration (FDA).[11][12][13][14] Key validation parameters include:

• Selectivity and Specificity: Assessed by analyzing blank matrix samples to ensure no significant interferences are observed at the retention time of the analyte and IS.

• Linearity and Range: A calibration curve should be constructed using at least six non-zero standards, and the correlation coefficient (r²) should be ≥ 0.99.

• Accuracy and Precision: Determined by analyzing quality control (QC) samples at low, medium, and high concentrations. The accuracy should be within ±15% of the nominal value (±20% for the Lower Limit of Quantification, LLOQ), and the precision (coefficient of variation, %CV) should be ≤ 15% (≤ 20% for LLOQ).

• Matrix Effect: Evaluated to ensure that components of the biological matrix do not suppress or enhance the ionization of the analyte.

• Recovery: The efficiency of the extraction procedure should be determined.

• Stability: The stability of the analyte in the biological matrix under various storage and handling conditions (e.g., freeze-thaw cycles, bench-top stability) should be assessed.

Table 2: Representative Method Validation Acceptance Criteria

Parameter	Acceptance Criteria
Linearity (r²)	≥ 0.99
Accuracy	Within ±15% of nominal (±20% at LLOQ)
Precision (%CV)	≤ 15% (≤ 20% at LLOQ)
Recovery	Consistent, precise, and reproducible
Matrix Effect	Within acceptable limits (e.g., %CV ≤ 15%)
Stability	Within ±15% of initial concentration

Data Analysis and Quantification

The concentration of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate in unknown samples is determined by interpolating the peak area ratio of the analyte to the internal standard from the calibration curve. The data is typically processed using the software provided with the LC-MS/MS instrument.

Troubleshooting

Issue	Potential Cause	Suggested Solution
Poor Peak Shape	Inappropriate mobile phase pH, column degradation	Adjust mobile phase pH, use a new column.
Low Sensitivity	Inefficient ionization, poor sample recovery	Optimize MS source parameters, improve extraction efficiency.
High Background Noise	Contaminated mobile phase or system	Use fresh, high-purity solvents; clean the MS source.
Inconsistent Retention Times	Fluctuation in pump pressure, column temperature	Check the LC system for leaks, ensure stable column temperature.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the quantification of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate using LC-MS/MS. The described method, when properly validated, offers the selectivity, sensitivity, and robustness required for the reliable analysis of this important oxylipin in complex biological matrices. By following the principles and protocols outlined herein, researchers can obtain high-quality data to advance our understanding of the roles of epoxy-hydroxy fatty acids in health and disease.

Caption: Chemical Structure Information.

References

• Bioanalytical Method Validation Guidance for Industry. (2018). U.S. Food and Drug Administration. [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025). U.S. Food and Drug Administration. [Link]

• Sample Preparation for LC‐MS Bioanalysis of Lipids. (n.d.). ResearchGate. [Link]

• Bioanalytical Method Validation. (2001). U.S. Food and Drug Administration. [Link]

• Bioanalytical Method Validation for Biomarkers Guidance for Industry. (n.d.). HHS.gov. [Link]

• FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. (2023). Outsourced Pharma. [Link]

• Analysis of fatty acid epoxidation by high performance liquid chromatography coupled with evaporative light scattering detection and mass spectrometry. (2005). PubMed. [Link]

• Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity. (2021). PMC. [Link]

• Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry. (n.d.). ResearchGate. [Link]

• Separation and quantitation of hydroxy and epoxy fatty acid by high-performance liquid chromatography with an evaporative light-scattering detector. (1992). ResearchGate. [Link]

• Determination and quantification of fatty acid C=C isomers by epoxidation reaction and liquid chromatography-mass spectrometry. (2019). PubMed. [Link]

• MS/MS spectra and the fragmentation sites of epoxyalcohol derivatives. (n.d.). ResearchGate. [Link]

• Identification is inferred on MS/MS fragmentation of hydroxy-epoxy eicosatetraenoic acids (HEpETEs) derived from LOX-mediated metabolism of EPA. (n.d.). ResearchGate. [Link]

• Fragmentation pattern and APPI-MS/MS spectra of hydroxy fatty acids produced when linoleic acid was used as substrate. (n.d.). ResearchGate. [Link]

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Application Notes and Protocols for the Extraction of Epoxy Fatty Acids from Plant Tissues

Introduction: The Significance and Challenge of Epoxy Fatty Acid Analysis

Epoxy fatty acids, a subclass of oxylipins, are oxygenated derivatives of polyunsaturated fatty acids that play crucial roles in plant physiology, including development and stress responses.[1][2][3] Their analysis provides a window into the intricate signaling networks governing plant health and defense. However, the inherent chemical reactivity and typically low abundance of these molecules present significant analytical challenges.[4] Their epoxide groups are susceptible to opening under acidic conditions, and their overall stability can be compromised during extraction.[4][5] Furthermore, endogenous lipases and lipoxygenases released upon tissue disruption can rapidly alter the native lipid profile, generating artifacts and confounding results.[6][7]

This guide provides a comprehensive overview of field-proven methodologies for the robust extraction, purification, and analysis of epoxy fatty acids from plant tissues. It is designed to equip researchers, scientists, and drug development professionals with the technical knowledge and practical protocols necessary for accurate and reproducible quantification.

Part 1: Foundational Principles of Sample Preparation and Extraction

The primary objectives of the initial steps are to halt enzymatic activity, efficiently extract total lipids, and prevent oxidative degradation. The choice of methodology is critical and will depend on the specific plant tissue and the research question at hand.

Critical Step: Inactivation of Endogenous Enzymes

Upon tissue homogenization, degradative enzymes are released that can rapidly alter the lipid composition.[6] Therefore, immediate inactivation is paramount. Two primary strategies are employed:

• Cryogenic Quenching & Lyophilization: Flash-freezing the plant tissue in liquid nitrogen is the most effective method for instantly halting all biological activity. The frozen tissue can then be lyophilized (freeze-dried) to remove water, which can interfere with subsequent solvent extraction.

• Hot Solvent Inactivation: Immersing fresh tissue directly into hot isopropanol (typically 75°C) for a brief period (e.g., 15 minutes) effectively denatures and inactivates lipolytic enzymes.[8] This method is often coupled with the inclusion of an antioxidant like butylated hydroxytoluene (BHT) to prevent non-enzymatic oxidation during the heating process.[6][8]

Lipid Extraction: Solvent Systems and Methodologies

The extraction of lipids from the complex plant matrix is achieved using organic solvents. The most widely adopted methods are based on the principle of creating a monophasic solvent system to solubilize the lipids, followed by a phase separation to partition the lipids into an organic layer.

Method	Solvent System (v/v/v)	Key Advantages	Considerations
Bligh & Dyer	Chloroform / Methanol / Water (1:2:0.8 initial, then adjusted for phase separation)	Rapid and widely used for samples with high water content.[9][10][11][12]	Chloroform is a toxic and regulated solvent. May be less efficient for very fatty samples.[9][13]
Folch	Chloroform / Methanol (2:1)	Considered a "gold standard" for exhaustive lipid extraction.[13][14][15]	Also uses chloroform. Can be more labor-intensive than single-step methods.
Matyash (MTBE)	Methyl-tert-butyl ether (MTBE) / Methanol / Water	Chloroform-free, offering a safer alternative.[13][16] The upper MTBE phase containing lipids is easier to collect.[13]	MTBE is highly volatile, which can affect reproducibility if not handled carefully.[13]
Acidified Extraction	Chloroform / Methanol / Acetic or Formic Acid	The inclusion of a weak acid helps to inhibit lipase activity and can improve the extraction of acidic lipids.[6]	Epoxy groups can be unstable in acidic conditions; use with caution and at low temperatures.[4][5]

General Workflow for Lipid Extraction

Caption: General workflow for plant tissue preparation and lipid extraction.

Part 2: Purification and Isolation of Epoxy Fatty Acids

The crude lipid extract contains a multitude of lipid classes. Solid-Phase Extraction (SPE) is a crucial step to enrich the epoxy fatty acid fraction and remove interfering compounds.[17][18]

Solid-Phase Extraction (SPE) Protocol

The choice of SPE sorbent is critical for effective separation. Silica-based normal-phase cartridges are commonly used to separate lipids based on polarity.

Protocol for Silica SPE:

• Cartridge Conditioning: Pre-condition a silica SPE cartridge (e.g., 1 g) by washing with hexane.[19]

• Sample Loading: Dissolve the dried lipid extract in a small volume of a non-polar solvent (e.g., hexane with a small amount of diethyl ether) and load it onto the cartridge.

• Elution of Fractions:

  • Elute neutral lipids and less polar compounds with a non-polar solvent mixture (e.g., hexane:diethyl ether, 98:2 v/v).[19]

  • Elute the epoxy fatty acid fraction with a more polar solvent mixture (e.g., hexane:diethyl ether, 80:20 v/v). The exact ratios may need to be optimized depending on the specific epoxy fatty acids of interest.

  • Elute highly polar compounds, such as phospholipids, with methanol.

• Fraction Collection and Drying: Collect the epoxy fatty acid fraction and evaporate the solvent under a stream of nitrogen.

Part 3: Derivatization for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

For analysis by GC-MS, the polarity of fatty acids must be reduced, and their volatility increased. This is achieved through derivatization, most commonly by converting the carboxylic acid group to a methyl ester (FAME).[20]

Methylation to Fatty Acid Methyl Esters (FAMEs)

Several reagents are available for methylation, each with its own advantages and disadvantages.

Reagent	Protocol Summary	Advantages	Disadvantages
Boron Trifluoride (BF₃)-Methanol	Heat the sample with 12-14% BF₃ in methanol at 60-70°C for 5-30 minutes.[21][22]	Effective for a wide range of fatty acids.	BF₃ is corrosive and toxic. The reaction is sensitive to water.
(Trimethylsilyl)diazomethane (TMS-DM)	React the sample with TMS-DM in a methanol/toluene mixture.[20][22]	Rapid and clean reaction.[22]	TMS-DM is toxic and potentially explosive.
Sodium Methoxide	Transesterify the sample with sodium methoxide in methanol.[23][24]	Effective for transesterification of esterified fatty acids.	Primarily for transesterification, may not efficiently derivatize free fatty acids.

Protocol for BF₃-Methanol Derivatization:

• To the dried epoxy fatty acid fraction, add 2 mL of 12% (w/w) BF₃-methanol.

• Heat the mixture at 60°C for 10 minutes in a sealed vial.

• Cool the reaction, then add 1 mL of water and 1 mL of hexane.

• Vortex thoroughly and centrifuge to separate the phases.

• Carefully transfer the upper hexane layer, containing the FAMEs, to a new vial for GC-MS analysis.

Silylation of Hydroxy Groups

If the epoxy fatty acids also contain hydroxyl groups, a second derivatization step is required to convert these to trimethylsilyl (TMS) ethers. This further increases volatility and improves chromatographic peak shape.

Protocol for Silylation:

• Dry the FAMEs under a stream of nitrogen.

• Add a silylating reagent such as bis-(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).[23]

• Heat at 50-70°C for 30 minutes.[23]

• Dry the sample again under nitrogen and resuspend in hexane for GC-MS analysis.

Part 4: Analytical Quantification

The final step involves the separation, identification, and quantification of the derivatized epoxy fatty acids using mass spectrometry-based techniques. The inclusion of an internal standard prior to the initial extraction is crucial for accurate quantification, as it corrects for sample loss during the multi-step procedure.[25][26]

Internal Standards for Quantification

Type of Standard	Examples	Rationale
Odd-Chain Fatty Acids	Pentadecanoic acid (C15:0), Heptadecanoic acid (C17:0)[15][25]	Not naturally abundant in most plant tissues, allowing them to be distinguished from endogenous fatty acids.[25]
Stable Isotope-Labeled Fatty Acids	Deuterated (e.g., palmitic acid-d31) or ¹³C-labeled epoxy fatty acids[25]	Chemically identical to the analyte, ensuring they behave identically during extraction and analysis, providing the most accurate quantification.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of FAMEs. The gas chromatograph separates the volatile derivatives based on their boiling points and polarity, and the mass spectrometer provides structural information for identification and quantification.[20]

• Identification: Achieved by comparing the retention times and mass spectra of the analytes to those of authentic standards.

• Quantification: Performed by integrating the peak area of the analyte and comparing it to the peak area of the internal standard.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers a sensitive and specific alternative, often allowing for the analysis of epoxy fatty acids without derivatization.[27][28][29] This is particularly advantageous for preserving the integrity of thermally labile compounds.

• Sample Preparation: The purified epoxy fatty acid fraction from SPE can often be directly analyzed after being redissolved in a suitable solvent.

• Analysis: The separation is achieved by reversed-phase liquid chromatography, and detection is performed using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.[30]

Comprehensive Analytical Workflow

Caption: Comprehensive workflow for epoxy fatty acid analysis.

Conclusion

The successful extraction and quantification of epoxy fatty acids from plant tissues demand a meticulous and systematic approach. By carefully controlling for enzymatic degradation, selecting appropriate extraction and purification methods, and employing sensitive analytical techniques with proper internal standards, researchers can obtain high-quality, reproducible data. The protocols and principles outlined in this guide provide a robust framework for investigating the vital roles of these signaling molecules in plant biology.

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Application Notes and Protocols for the Use of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate as an Analytical Standard

Introduction: The Critical Role of Epoxy-Hydroxy Fatty Acid Methyl Esters in Research

Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate is a specific stereoisomer of an oxidized linoleic acid derivative. Such oxygenated fatty acids, often referred to as oxylipins, are of significant interest in biomedical and pharmaceutical research. They are implicated in a variety of biological processes, including inflammation, pain signaling, and the formation of physiological barriers like the skin's epidermis[1][2]. As intermediates in lipid peroxidation, their accurate quantification can provide valuable insights into oxidative stress and the metabolic pathways of polyunsaturated fatty acids[3][4].

The inherent complexity of biological matrices and the presence of numerous isomers necessitate the use of highly pure, well-characterized analytical standards for unambiguous identification and accurate quantification. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate as an analytical standard. The protocols outlined herein are designed to be robust and self-validating, ensuring the generation of high-quality, reproducible data.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of an analytical standard is fundamental to its correct handling and application.

Property	Value	Source
Molecular Formula	C₁₉H₃₄O₄	[5]
Molecular Weight	326.47 g/mol	[5]
Purity	>99%	[6]
Form	In solution (typically Acetonitrile)	[5]
Storage	Freezer (-20°C or below)	[7]
Synonyms	Oxiranenonanoic acid, 3-(1-heptenyl)-θ-hydroxy-, methyl ester, [2R-[2α(S*),3β(Z)]]-	[5]

Note on Stability: Epoxy fatty acids can be susceptible to hydrolysis under acidic conditions, which may open the epoxide ring[8]. Therefore, care should be taken to avoid prolonged exposure to strong acids during sample preparation and analysis.

Biological Significance and Context

Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate is a product of the enzymatic oxidation of linoleic acid. In plants, for instance, a similar compound, methyl 10(S),11(S)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate, is synthesized via an epoxy alcohol synthase pathway and is believed to play a role in defense against pathogens[9]. In mammals, related hydroxy-epoxy octadecenoates are crucial for the formation of the skin's permeability barrier[1]. The accurate measurement of these compounds can, therefore, be a key aspect of research into dermatological conditions, inflammatory diseases, and plant biology.

Caption: Simplified biosynthetic pathway of epoxy-hydroxy fatty acids.

Analytical Methodologies: A Comparative Overview

The choice of analytical technique is dictated by the research question, sample matrix, and required sensitivity. Both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are powerful tools for the analysis of epoxy-hydroxy fatty acid methyl esters.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a well-established technique for fatty acid analysis. However, due to the low volatility of the target analyte, derivatization is essential to convert the polar hydroxyl group into a more volatile form, typically a trimethylsilyl (TMS) ether[3]. GC-MS offers excellent chromatographic resolution and is highly sensitive, especially when using selected ion monitoring (SIM)[10].

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This technique has the advantage of analyzing the compound without the need for derivatization of the hydroxyl group. Reversed-phase LC is commonly employed for the separation of fatty acid isomers[11]. Tandem mass spectrometry (MS/MS) provides high selectivity and sensitivity, which is crucial for complex biological samples.

Protocol 1: Quantitative Analysis by GC-MS

This protocol outlines a general procedure for the quantification of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate in a lipid extract using GC-MS.

Preparation of Stock and Working Solutions

• Stock Solution (1 mg/mL): If the standard is supplied in a sealed ampoule with a known concentration, this can serve as the stock solution. If a neat standard is used, accurately weigh approximately 1 mg of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate and dissolve it in 1 mL of high-purity acetonitrile or another suitable organic solvent. Store the stock solution at -20°C or below in a tightly sealed vial.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with the appropriate solvent. The concentration range for the calibration curve should bracket the expected concentration of the analyte in the samples. A typical range might be 1-100 µg/mL.

• Internal Standard (IS): The use of a stable isotope-labeled internal standard is highly recommended for accurate quantification to correct for variations in sample preparation and instrument response. If a labeled analog is not available, a structurally similar compound with a different retention time can be used.

Sample Preparation and Derivatization

• Lipid Extraction: Extract the total lipids from the biological sample using a suitable method, such as a modified Folch or Bligh-Dyer extraction.

• Solid-Phase Extraction (SPE): To remove interferences, the lipid extract can be fractionated using SPE. A silica gel column can be used to separate fatty acid methyl esters from other lipid classes[3].

• Derivatization (Silylation):

  • Evaporate a known aliquot of the sample extract (and the calibration standards) to dryness under a gentle stream of nitrogen.

  • Add 50 µL of a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane) and 50 µL of pyridine.

  • Cap the vial tightly and heat at 60°C for 30 minutes.

  • After cooling to room temperature, the sample is ready for GC-MS analysis.

Caption: Workflow for GC-MS analysis of epoxy-hydroxy fatty acid methyl esters.

GC-MS Instrumental Parameters

The following are suggested starting parameters. Optimization may be required based on the specific instrument and column used.

Parameter	Suggested Setting	Rationale
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	A non-polar column provides good separation of fatty acid methyl esters.
Carrier Gas	Helium, constant flow (e.g., 1 mL/min)	Inert and provides good chromatographic efficiency.
Injector Temp.	250°C	Ensures complete vaporization of the derivatized analytes.
Oven Program	Initial 150°C, hold 1 min, ramp to 280°C at 5°C/min, hold 10 min	A temperature gradient is necessary to separate a range of fatty acids.
MS Source Temp.	230°C	Standard temperature for electron ionization.
MS Quad Temp.	150°C	Standard temperature for the quadrupole.
Ionization Mode	Electron Ionization (EI), 70 eV	Standard ionization technique for GC-MS.
Acquisition Mode	Scan (m/z 50-500) for identification, Selected Ion Monitoring (SIM) for quantification	SIM mode significantly increases sensitivity and selectivity.

Characteristic Ions for SIM: The mass spectrum of the TMS-derivatized Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate will exhibit characteristic fragment ions. These should be determined by injecting a standard in scan mode. The most abundant and specific ions should be selected for SIM analysis.

Calibration and Quantification

• Calibration Curve: Inject the derivatized calibration standards and plot the peak area ratio of the analyte to the internal standard against the concentration ratio. The linearity of the calibration curve should be evaluated, with an R² value > 0.99 being acceptable[12].

• Quantification: Inject the prepared samples and use the regression equation from the calibration curve to determine the concentration of the analyte in the samples.

• Quality Control (QC): Include QC samples at low, medium, and high concentrations within the calibration range in each analytical run to ensure the accuracy and precision of the results.

Protocol 2: Quantitative Analysis by HPLC-MS/MS

This protocol provides a framework for the quantification of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate using HPLC-MS/MS, which avoids the need for derivatization.

Preparation of Stock and Working Solutions

Prepare stock and working solutions as described in section 1.1. The final solvent for the working standards and samples should be compatible with the mobile phase.

Sample Preparation

• Lipid Extraction: Perform lipid extraction as described in section 1.2.

• Solid-Phase Extraction (SPE): Use SPE for sample cleanup as detailed in section 1.2.

• Reconstitution: After SPE, evaporate the eluate to dryness and reconstitute the residue in a known volume of the initial mobile phase.

HPLC-MS/MS Instrumental Parameters

The following are suggested starting parameters and may require optimization.

Parameter	Suggested Setting	Rationale
Column	C18 reversed-phase (e.g., 100 x 2.1 mm, 1.8 µm)	Provides good separation of fatty acids based on polarity.
Mobile Phase A	Water with 0.1% formic acid	Acidification improves peak shape and ionization efficiency.
Mobile Phase B	Acetonitrile/Methanol (1:1, v/v) with 0.1% formic acid	Organic solvent for elution.
Gradient	Start with a high percentage of A, and increase the percentage of B over time to elute the analyte.	A gradient is typically required for complex lipid extracts.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40°C	Improves peak shape and reduces viscosity.
Ionization Mode	Electrospray Ionization (ESI), positive or negative mode	ESI is a soft ionization technique suitable for LC-MS. The optimal polarity should be determined experimentally.
MS/MS Analysis	Multiple Reaction Monitoring (MRM)	Provides the highest sensitivity and selectivity for quantification.

MRM Transitions: The precursor ion (typically [M+H]⁺ or [M-H]⁻) and the most abundant and specific product ions need to be determined by infusing a standard solution into the mass spectrometer. These precursor-product ion pairs will be used for the MRM analysis.

Calibration and Quantification

Follow the procedures for calibration curve construction, quantification, and quality control as outlined in section 1.4, using the peak areas from the MRM chromatograms.

Data Interpretation and Quality Assurance

• Peak Identification: The analyte peak in a sample should have the same retention time as the standard and the same mass spectral characteristics (for GC-MS) or MRM transitions (for HPLC-MS/MS).

• Method Validation: For rigorous quantitative studies, the analytical method should be validated for linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ) according to established guidelines[12]. Representative LOD and LOQ values for similar compounds are in the range of 0.01–0.09 mg/mL and 0.1–0.2 mg/mL, respectively, by GC-FID[13].

Conclusion

Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate is a valuable analytical standard for research in various fields. The protocols provided in this guide offer a robust framework for its accurate quantification using GC-MS and HPLC-MS/MS. Adherence to these protocols, along with good laboratory practices, will ensure the generation of reliable and reproducible data, thereby advancing our understanding of the roles of epoxy-hydroxy fatty acids in health and disease.

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• Xia, W., & Budge, S. M. (2018). Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. The Marine Lipids Lab. [Link]

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• Kim, J., et al. (2022). Validation of the AOAC method for analyzing fatty acids in meat by-products for the Korean Food Composition Database. Food Science of Animal Resources, 42(6), 1014–1026. [Link]

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• Orellana-Coca, C., et al. (2005). Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry. Journal of the American Oil Chemists' Society, 82(7), 521–526.

• Nishimura, K., et al. (2024). Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating. Journal of Oleo Science, 73(5), 637–644. [Link]

• Jitaru, P. (2012). Derivatization Methods in GC and GC/MS. In Gas Chromatography - Biochemicals, Narcotics and Essential Oils. IntechOpen.

• Westin, C., et al. (2018). An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids. Journal of Lipid Research, 59(10), 2025–2036. [Link]

• Bouattour, M. A., et al. (2018). An accurate and reliable method for identification and quantification of fatty acids and trans fatty acids in food fats samples using gas chromatography. Grasas y Aceites, 69(1), e234.

• Joint Research Centre. (2016). Analytical approach for checking the compliance of fats and oils against the regulated limit for industrial trans fatty acids. JRC Publications Repository. [Link]

• Hamberg, M. (1999).

• Dempsey, D. R., & Noel, J. P. (2022). The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi. Chemical Reviews, 122(16), 13183–13227. [Link]

• Giera, M., et al. (2012). High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry. Methods in Molecular Biology, 803, 3–13. [Link]

• Nishimura, K., et al. (2024). Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating. Journal of Oleo Science, 73(5), 637–644. [Link]

• Wagner, K., et al. (2014). The Role of Long Chain Fatty Acids and Their Epoxide Metabolites in Nociceptive Signaling. Prostaglandins & Other Lipid Mediators, 113-115, 2–12. [Link]

• Knothe, G., & Madson, M. A. (2009). Chromatographic analyses of fatty acid methyl esters by HPLC-UV and GC-FID. Journal of the American Oil Chemists' Society, 86(7), 613–620.

• Hidalgo, P., et al. (2021). Epoxidation of Fatty Acid Methyl Esters Derived from Algae Biomass to Develop Sustainable Bio-Based Epoxy Resins. Polymers, 13(21), 3788. [Link]

• Houmard, M., et al. (2001). Identification of (E)-11-hydroxy-9-octadecenoic acid and (E)-9-hydroxy-10-octadecenoic acid by biotransformation of Oleic acid by pseudomonas sp. 32T3. Journal of the American Oil Chemists' Society, 78(6), 593–597.

• Cvengroš, J., & Cvengrošová, Z. (2023). Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction. Molecules, 28(6), 2755. [Link]

• PubChem. (n.d.). 12-Hydroxy-9-octadecenoic acid methyl ester. Retrieved from [Link]

• Vrkoslav, V., et al. (2021). Structural Characterization of Unusual Fatty Acid Methyl Esters with Double and Triple Bonds Using HPLC/APCI-MS2 with Acetonitrile In-Source Derivatization. Metabolites, 11(11), 726. [Link]

• Paasikallio, T., et al. (2023). Fatty Acid Epoxidation on Enzymes: Experimental Study and Modeling of Batch and Semibatch Operation. Industrial & Engineering Chemistry Research, 62(23), 9037–9048. [Link]

• ResearchGate. (2021). Mass fragmentation of a) 9,12-Octadecadienoic acid (Z,Z)-, methyl ester.... [Link]

• LCGC International. (2019). Improving the Efficiency of Fatty Acid Methyl Ester Preparation Using Automated Sample Preparation Techniques. [Link]

• Meier, F., et al. (2007).

• Black, B. A., & Zannini, E. (2022). Fragmentation pattern and APPI-MS/MS spectra of hydroxy fatty acids... ResearchGate. [Link]

• Organic Syntheses. (n.d.). (r)-(−)-10-methyl-1(9)-octal-2-one. Retrieved from [Link]

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• 2. The Role of Long Chain Fatty Acids and Their Epoxide Metabolites in Nociceptive Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate [cymitquimica.com]
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Application Note: Structural Elucidation of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate using Advanced NMR Methodologies

Introduction

Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate is a complex oxylipin, a class of signaling molecules derived from the oxidation of polyunsaturated fatty acids. Its intricate stereochemistry, featuring an epoxide ring, a hydroxyl group, and a Z-configured double bond, dictates its biological activity and interactions. Unambiguous structural and stereochemical assignment is therefore critical for understanding its function and for its potential development as a therapeutic agent. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for the complete structural elucidation of such molecules in solution.[1][2] This application note provides a comprehensive guide to the analysis of this specific epoxy fatty acid methyl ester using a suite of 1D and 2D NMR experiments.

The challenge in analyzing this molecule lies in the precise determination of the relative and absolute stereochemistry of the three contiguous chiral centers (C9, C10, and C11). This guide will detail the causality behind the selection of specific NMR experiments and provide insights into the interpretation of the resulting spectral data. While a publicly available, fully assigned spectrum for this exact stereoisomer is not readily found in the literature, this document will present an expected spectral analysis based on published data for closely related isomers and general principles of NMR for epoxy fatty acids.[2][3]

Materials and Methods

Sample Preparation

Proper sample preparation is crucial for acquiring high-quality NMR data. The following protocol is recommended:

• Sample Purity: Ensure the sample of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate is of high purity (>98%), as impurities can complicate spectral interpretation. The compound is commercially available from suppliers such as Larodan.

• Solvent Selection: Deuterated chloroform (CDCl3) is the solvent of choice for this non-polar lipid derivative. It offers excellent solubility and its residual solvent peak is well-separated from the signals of interest. For certain experiments, other deuterated solvents like benzene-d6 may be used to induce different chemical shifts and resolve overlapping signals.

• Concentration: Dissolve approximately 5-10 mg of the sample in 0.5-0.6 mL of CDCl3. This concentration is generally sufficient for obtaining good signal-to-noise in a reasonable timeframe on a modern NMR spectrometer.

• Internal Standard: Tetramethylsilane (TMS) is typically added as an internal standard for referencing the chemical shifts of both ¹H and ¹³C spectra to 0.00 ppm.

• NMR Tube: Use a high-quality, clean, and dry 5 mm NMR tube to avoid any contamination that might interfere with the analysis.

NMR Instrumentation

The data should be acquired on a high-field NMR spectrometer (400 MHz or higher) equipped with a cryoprobe for enhanced sensitivity. A standard suite of experiments should be performed to achieve a complete structural assignment.

Experimental Protocols

The following NMR experiments are essential for the structural elucidation:

• ¹H NMR (Proton): This is the foundational experiment to identify the different types of protons in the molecule and their immediate electronic environment.

• ¹³C NMR (Carbon): This experiment provides information on the carbon backbone of the molecule.

• COSY (Correlation Spectroscopy): A 2D homonuclear experiment that reveals proton-proton couplings, allowing for the tracing of proton networks within the molecule.

• HSQC (Heteronuclear Single Quantum Coherence): A 2D heteronuclear experiment that correlates directly bonded protons and carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): A 2D heteronuclear experiment that shows correlations between protons and carbons over two to three bonds, crucial for connecting different spin systems.

• NOESY (Nuclear Overhauser Effect Spectroscopy): A 2D experiment that identifies protons that are close in space, which is invaluable for determining stereochemistry.

Results and Discussion: Spectral Interpretation

The following section details the expected NMR data for Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate based on the analysis of closely related compounds and established chemical shift principles for epoxy fatty acids.[2][3][4][5]

Expected ¹H NMR Data

The ¹H NMR spectrum will provide the initial overview of the molecule's structure. Key regions and their expected signals are summarized in the table below.

Proton(s)	Expected Chemical Shift (δ, ppm)	Multiplicity	Key Correlations (COSY)
H-12, H-13	5.40 - 5.90	m	H-11, H-14
H-9	~3.90 - 4.20	m	H-8, H-10
OCH₃	~3.65	s	-
H-10, H-11	~2.80 - 3.10	m	H-9, H-12
H-2	~2.30	t	H-3
H-8, H-14	~2.00 - 2.20	m	H-7, H-9, H-12, H-15
CH₂ chain	1.20 - 1.60	m	Adjacent CH₂
CH₃ (C-18)	~0.87	t	H-17

Table 1: Predicted ¹H NMR Chemical Shifts and COSY Correlations.

The protons on the Z-configured double bond (H-12 and H-13) are expected to resonate in the olefinic region between 5.40 and 5.90 ppm. The carbinol proton (H-9) adjacent to the hydroxyl group will appear around 3.90-4.20 ppm. The key protons on the epoxide ring (H-10 and H-11) are expected in the range of 2.80-3.10 ppm. The methyl ester singlet will be a sharp peak at approximately 3.65 ppm.

Expected ¹³C NMR Data

The ¹³C NMR spectrum will confirm the carbon skeleton.

Carbon(s)	Expected Chemical Shift (δ, ppm)
C-1 (C=O)	~174
C-12, C-13 (=CH)	~125 - 135
C-9 (CH-OH)	~70 - 75
C-10, C-11 (CH-O-CH)	~55 - 60
OCH₃	~51
C-2	~34
CH₂ chain	~22 - 32
C-18 (CH₃)	~14

Table 2: Predicted ¹³C NMR Chemical Shifts.

2D NMR for Structural Connectivity

The connectivity of the molecule is established through 2D NMR experiments.

• COSY: Will confirm the proton-proton coupling network. For instance, a cross-peak between the signals at ~4.0 ppm (H-9) and ~2.9 ppm (H-10) will confirm their adjacency.

• HSQC: Will assign the carbon signals based on their attached protons. The proton at ~4.0 ppm will correlate to the carbon at ~70-75 ppm, confirming this as the C-9/H-9 pair.

• HMBC: Is crucial for confirming the overall structure. For example, the methyl protons of the ester group (~3.65 ppm) will show a correlation to the carbonyl carbon (~174 ppm), confirming the methyl ester functionality.

Stereochemical Assignment

The relative stereochemistry of the hydroxyl and epoxy groups can be inferred from the coupling constants and NOESY correlations. The coupling constant between H-9 and H-10, and between H-10 and H-11 will be indicative of their dihedral angles, which in turn depends on the stereochemistry. NOESY correlations between H-9, H-10, and H-11 will reveal their spatial proximity, helping to deduce the syn or anti relationship. The Z-configuration of the double bond is confirmed by a smaller coupling constant (typically < 12 Hz) between H-12 and H-13.

Experimental Workflow and Data Analysis

The following diagram illustrates the logical workflow for the NMR analysis of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate.

Caption: Key HMBC correlations for structural elucidation.

Conclusion

This application note outlines a robust NMR-based strategy for the comprehensive structural and stereochemical characterization of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate. By employing a combination of 1D and 2D NMR experiments, researchers can confidently determine the connectivity and stereochemistry of this complex lipid mediator. The provided protocols and expected spectral data serve as a valuable resource for scientists working in natural product chemistry, lipidomics, and drug discovery. The principles and workflows described herein are also applicable to the structural elucidation of other novel oxylipins and related natural products.

References

• Royal Society of Chemistry. (n.d.). 1H NMR (400 MHz, CDCl3) δ =. Retrieved from [Link]

• The Marine Lipids Lab. (2016, February 12). 1H-NMR Characterization of Epoxides Derived from Polyunsaturated Fatty Acids. Retrieved from [Link]

• ResearchGate. (2016). 1H-NMR Characterization of Epoxides Derived from Polyunsaturated Fatty Acids | Request PDF. Retrieved from [Link]

• ResearchGate. (n.d.). Diagnostic 1 H NMR Chemical Shifts and Coupling Constants of Products B and C a Number. Retrieved from [Link]

• ResearchGate. (n.d.). Epoxide yield determination of oils and fatty acid methyl esters using 1H NMR | Request PDF. Retrieved from [Link]

• National Institutes of Health. (n.d.). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. Retrieved from [Link]

• MDPI. (2021). Construction of a Library of Fatty Acid Esters of Hydroxy Fatty Acids. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. marinelipids.ca [marinelipids.ca]
• 5. researchgate.net [researchgate.net]

Application of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate in Metabolic Studies: An In-Depth Technical Guide

This guide provides a comprehensive overview and detailed protocols for the application of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate in metabolic research. Designed for researchers, scientists, and drug development professionals, this document elucidates the scientific rationale behind its use and offers practical, field-proven methodologies for its study.

Introduction: The Significance of Epoxy Fatty Acids in Metabolic Regulation

Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate belongs to the class of epoxy fatty acids (EpFAs), which are increasingly recognized as critical signaling molecules in various physiological and pathophysiological processes.[1][2] These molecules are metabolites of polyunsaturated fatty acids (PUFAs), formed through the action of cytochrome P450 (CYP) epoxygenases.[1]

The biological activity of EpFAs is tightly regulated by their metabolism. The primary route of inactivation is hydrolysis of the epoxide group to the corresponding, and often less biologically active, vicinal diol, a reaction catalyzed by the enzyme soluble epoxide hydrolase (sEH).[2][3] Consequently, the balance between the production of EpFAs by CYP epoxygenases and their degradation by sEH is a key determinant of their signaling output.

Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate, as a specific EpFA, is a valuable tool for investigating the roles of this class of molecules in metabolic pathways. Its chemical structure, featuring an epoxy group and a hydroxyl moiety, suggests potential interactions with various enzymes and receptors involved in metabolic regulation. This guide will provide the necessary protocols to explore these interactions.

Core Concepts: The Soluble Epoxide Hydrolase (sEH) Pathway

The central dogma of EpFA signaling revolves around the activity of soluble epoxide hydrolase (sEH). Understanding this pathway is fundamental to designing and interpreting experiments with Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate.

Figure 1: The Soluble Epoxide Hydrolase (sEH) Pathway.

Experimental Applications and Protocols

This section outlines detailed protocols for utilizing Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate in common metabolic research assays.

Protocol 1: Cell-Based Assay for Assessing Effects on Cellular Signaling

This protocol is designed to investigate the effect of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate on intracellular signaling pathways, such as the cyclic AMP (cAMP) pathway.[1]

Rationale: Many EpFAs exert their effects through G-protein coupled receptors, leading to changes in second messenger concentrations like cAMP.[1] This assay allows for the quantification of such changes in response to treatment with the target compound.

Materials:

• HEK293 cells (or other suitable cell line)

• Cell culture medium (e.g., DMEM) with 10% FBS and 1% penicillin-streptomycin

• Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate (in a suitable solvent like ethanol or DMSO)

• cAMP assay kit (e.g., ELISA or fluorescence-based)

• Phosphate-buffered saline (PBS)

• Cell lysis buffer

• Multi-well plates (e.g., 96-well)

Procedure:

• Cell Seeding: Seed HEK293 cells in a 96-well plate at a density that will result in 80-90% confluency on the day of the experiment.

• Cell Culture: Culture the cells overnight at 37°C in a humidified atmosphere with 5% CO2.

• Compound Preparation: Prepare a stock solution of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate. On the day of the experiment, prepare serial dilutions of the compound in serum-free cell culture medium.

• Cell Treatment:

  • Wash the cells once with PBS.

  • Add the prepared compound dilutions to the respective wells. Include a vehicle control (medium with solvent).

  • Incubate for the desired time (e.g., 15-30 minutes).

• Cell Lysis:

  • Aspirate the treatment medium.

  • Add cell lysis buffer to each well as per the cAMP assay kit instructions.

  • Incubate on a shaker for 10-15 minutes.

• cAMP Measurement:

  • Perform the cAMP assay on the cell lysates according to the manufacturer's protocol.

• Data Analysis:

  • Calculate the cAMP concentration for each treatment group.

  • Normalize the data to the vehicle control.

  • Plot the dose-response curve to determine the EC50 value.

Self-Validation and Controls:

• Positive Control: Use a known activator of the cAMP pathway (e.g., forskolin) to ensure the assay is working correctly.

• Vehicle Control: Essential for determining the baseline cAMP level and ensuring the solvent does not affect the results.

• Untreated Control: Cells in medium alone to monitor the health of the cells.

Figure 2: Workflow for the Cell-Based cAMP Assay.

Protocol 2: In Vitro Soluble Epoxide Hydrolase (sEH) Activity Assay

This protocol determines if Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate is a substrate for soluble epoxide hydrolase (sEH).

Rationale: As the primary enzyme responsible for EpFA degradation, understanding the interaction of a novel EpFA with sEH is crucial. This assay quantifies the rate of hydrolysis of the epoxide to its corresponding diol.

Materials:

• Recombinant human or murine sEH

• Assay buffer (e.g., Tris-HCl, pH 7.4)

• Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate

• Quenching solution (e.g., acetonitrile)

• Internal standard (for LC-MS analysis)

• LC-MS/MS system

Procedure:

• Reaction Setup:

  • In a microcentrifuge tube, combine the assay buffer and recombinant sEH.

  • Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate Reaction:

  • Add Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate to initiate the reaction. The final substrate concentration should be varied to determine kinetic parameters.

• Incubation: Incubate the reaction at 37°C for a specific time (e.g., 10-30 minutes). The incubation time should be optimized to ensure linear product formation.

• Quench Reaction: Stop the reaction by adding a quenching solution containing an internal standard.

• Sample Preparation: Centrifuge the quenched reaction to pellet the precipitated protein. Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Develop an LC-MS/MS method to separate and quantify the parent compound (Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate) and its diol metabolite.

  • Use multiple reaction monitoring (MRM) for sensitive and specific detection.

• Data Analysis:

  • Calculate the rate of product formation.

  • Plot the reaction rate against the substrate concentration to determine Michaelis-Menten kinetic parameters (Km and Vmax).

Self-Validation and Controls:

• No-Enzyme Control: A reaction mixture without sEH to account for any non-enzymatic hydrolysis.

• Time-Zero Control: A reaction quenched immediately after the addition of the substrate to determine the background levels of the diol.

• Positive Control Substrate: A known sEH substrate to confirm enzyme activity.

Parameter	Description	Typical Value Range
Km (Michaelis Constant)	Substrate concentration at which the reaction rate is half of Vmax.	1-50 µM
Vmax (Maximum Velocity)	The maximum rate of the reaction when the enzyme is saturated with the substrate.	Varies with enzyme concentration and purity
kcat (Turnover Number)	The number of substrate molecules converted to product per enzyme molecule per unit of time.	Varies

Table 1: Key Kinetic Parameters for Enzyme Assays.

Protocol 3: Lipid Extraction and Analysis from Treated Cells

This protocol describes the extraction and analysis of lipids from cells treated with Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate to study its uptake and metabolism.

Rationale: To understand the intracellular fate of the compound, it is necessary to extract and quantify both the parent compound and its metabolites from cultured cells.

Materials:

• Cultured cells (e.g., HepG2, a human liver cell line)

• Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate

• PBS

• Methanol

• Chloroform

• Internal standards

• LC-MS/MS system

Procedure:

• Cell Treatment:

  • Culture cells to the desired confluency in a multi-well plate.

  • Treat the cells with Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate at various concentrations and for different time points.

• Cell Harvesting and Lysis:

  • Wash the cells twice with ice-cold PBS.

  • Add ice-cold methanol to the cells and scrape them into a glass tube.

• Lipid Extraction (Bligh-Dyer Method):

  • To the methanol and cell mixture, add chloroform and water in a ratio that results in a final solvent ratio of 1:1:0.9 (methanol:chloroform:water).

  • Vortex vigorously and centrifuge to separate the phases.

  • Collect the lower organic phase containing the lipids.

• Sample Preparation for Analysis:

  • Dry the extracted lipids under a stream of nitrogen.

  • Reconstitute the dried lipids in a suitable solvent for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using the LC-MS/MS method developed in Protocol 2 to quantify the parent compound and its diol metabolite.

• Data Analysis:

  • Calculate the intracellular concentrations of the parent compound and its metabolite.

  • Analyze the time course of uptake and metabolism.

Self-Validation and Controls:

• Untreated Cells: To determine the endogenous levels of similar lipids.

• Spiked Samples: Known amounts of the parent compound and its metabolite are added to untreated cell lysates to determine the extraction efficiency.

Figure 3: Workflow for Lipid Extraction and Analysis.

Conclusion and Future Directions

Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate is a promising tool for dissecting the complex roles of epoxy fatty acids in metabolic regulation. The protocols provided in this guide offer a robust framework for investigating its biological activities, from its effects on cellular signaling to its interaction with key metabolic enzymes like soluble epoxide hydrolase. Future research should aim to elucidate the specific receptors and downstream targets of this molecule, which could pave the way for novel therapeutic strategies for metabolic diseases.

References

• The epoxy fatty acid pathway enhances cAMP in mammalian cells through multiple mechanisms. (n.d.). National Institutes of Health. Retrieved from [Link]

• Fatty Acid Epoxidation on Enzymes: Experimental Study and Modeling of Batch and Semibatch Operation. (2023). ACS Publications. Retrieved from [Link]

• Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. (n.d.). National Institutes of Health. Retrieved from [Link]

• Epoxyeicosatrienoic acid. (n.d.). Wikipedia. Retrieved from [Link]

Sources

• 1. The epoxy fatty acid pathway enhances cAMP in mammalian cells through multiple mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Epoxyeicosatrienoic acid - Wikipedia [en.wikipedia.org]
• 3. Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Chiral Separation of Epoxy Hydroxy Octadecenoate Isomers by HPLC and SFC-MS/MS

Abstract: Epoxy hydroxy octadecenoate isomers, a class of bioactive oxylipins, play critical roles in various physiological and pathological processes. Due to the principles of stereospecificity in biological systems, individual enantiomers of these lipids can exhibit profoundly different activities and toxicities. Consequently, the ability to resolve and accurately quantify these chiral isomers is paramount for researchers in pharmacology, toxicology, and drug development. This guide provides a detailed technical overview and robust, field-proven protocols for the chiral separation of epoxy hydroxy octadecenoate isomers using both High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) coupled with tandem mass spectrometry (MS/MS). We delve into the causality behind methodological choices, offering protocols that serve as self-validating systems for generating high-fidelity data.

Introduction: The Stereo-Specific Imperative in Lipid Biology

Epoxy hydroxy octadecenoates are oxygenated metabolites of 18-carbon polyunsaturated fatty acids like linoleic acid. A prominent example is leukotoxin (9,10-epoxy-12-octadecenoic acid), which is metabolized in vivo by epoxide hydrolases to its corresponding diol (9,10-dihydroxy-12-octadecenoic acid). While the parent epoxide may be considered a protoxin, its diol metabolite often exhibits significant cytotoxicity, implicating it in conditions such as acute respiratory distress syndrome.

The enzymatic reactions that produce and metabolize these lipids are inherently chiral, yielding specific stereoisomers. Conversely, non-enzymatic, radical-mediated oxidation produces racemic mixtures. The biological reality is that enantiomers interact differently with chiral entities like enzymes and receptors, leading to distinct pharmacological and toxicological outcomes. Therefore, simply measuring the total concentration of an epoxy hydroxy octadecenoate is insufficient; a complete stereochemical profile is required to understand its true biological impact. This necessity drives the demand for advanced chiral separation techniques in both fundamental research and pharmaceutical development.

Foundational Principles of Chiral Recognition for Oxylipins

The separation of enantiomers, which possess identical physical properties in an achiral environment, requires the introduction of a chiral selector. In modern chromatography, this is most effectively achieved using a Chiral Stationary Phase (CSP).

Mechanism of Polysaccharide-Based CSPs: For oxylipins, polysaccharide-based CSPs—typically derivatives of cellulose or amylose coated or immobilized on a silica support—are exceptionally effective. The separation mechanism is based on the formation of transient, diastereomeric complexes between the analyte enantiomers and the chiral selector.

• Causality: The helical structure of the polysaccharide polymer creates well-defined chiral grooves or cavities. Functional groups on the analyte (hydroxyl, epoxy, carboxyl) interact with the carbamate derivatives on the polysaccharide backbone through a combination of forces:

  • Hydrogen Bonding: Crucial for polar analytes like hydroxy fatty acids.

  • Dipole-Dipole Interactions: The polar carbamate linkages provide sites for these interactions.

  • Inclusion Complexation: One enantiomer may fit more snugly or favorably into the chiral cavity of the polymer than its mirror image, leading to a more stable complex and thus a longer retention time.

The subtle differences in the free energy of these transient complexes for each enantiomer result in differential retention and, ultimately, chromatographic separation.

Caption: Principle of Chiral Recognition on a Polysaccharide-Based CSP.

Recommended Analytical Platforms

While both HPLC and SFC are capable of performing chiral separations, they offer distinct advantages for the analysis of epoxy hydroxy octadecenoates.

3.1. Chiral High-Performance Liquid Chromatography (HPLC) HPLC is the traditional gold standard for chiral separations. It can be performed in two primary modes:

• Normal-Phase (NP-HPLC): Utilizes a non-polar mobile phase (e.g., hexane/isopropanol). It often provides excellent selectivity for polar lipids and was one of the first successful modes for this application. However, NPLC solvents can be less compatible with electrospray ionization (ESI) mass spectrometry, a preferred detection method.

• Reversed-Phase (RP-HPLC): Employs a polar mobile phase (e.g., acetonitrile/water or methanol/water). Modern immobilized polysaccharide CSPs show excellent performance and stability in RP-HPLC mode, which is highly compatible with ESI-MS and generally preferred for metabolomics and lipidomics applications.

3.2. Chiral Supercritical Fluid Chromatography (SFC) SFC has emerged as a superior platform for many chiral separations, combining the benefits of both gas and liquid chromatography.

• Mechanism & Advantage: SFC uses supercritical CO₂ as the primary mobile phase. Due to its low viscosity and high diffusivity, supercritical CO₂ allows for much higher flow rates and faster separations without a significant loss in efficiency. This drastically reduces run times, often to under 15 minutes for complex separations.

• "Green" Chemistry: SFC significantly reduces the consumption of organic solvents, typically using only 5-30% of an organic modifier (like methanol), making it a more environmentally sustainable and cost-effective technique.

• Expertise Insight: The polarity of supercritical CO₂ is similar to hexane, making SFC an inherently normal-phase technique that is exceptionally well-suited for chiral separations. The use of alcohol modifiers allows for fine-tuning of polarity to elute a wide range of analytes, including polar oxylipins.

Detailed Application Protocols

The following protocols provide a validated starting point for methodology. Optimization is always recommended for specific isomers and matrices.

4.1. General Experimental Workflow A robust workflow is essential for reproducible results. This involves careful sample preparation followed by a highly selective chromatographic separation and sensitive detection.

Caption: General workflow for chiral analysis of oxylipins.

4.2. Protocol 1: Chiral Reversed-Phase HPLC-MS/MS Method This method is ideal for labs with standard HPLC-MS systems and leverages the high compatibility of reversed-phase solvents with ESI-MS.

Step-by-Step Protocol:

• Sample Preparation: Perform a solid-phase extraction (SPE) to isolate the oxylipin fraction from the biological matrix. Evaporate the eluent to dryness under a stream of nitrogen and reconstitute the residue in 50:50 (v/v) acetonitrile/water.

• Chromatographic System: An HPLC or UHPLC system coupled to a triple quadrupole or high-resolution mass spectrometer.

• Chromatographic Separation:

  • Inject 5-10 µL of the reconstituted sample onto the column.

  • Perform the separation using the isocratic or gradient conditions outlined in Table 1.

  • Trustworthiness Note: Equilibrate the column with the mobile phase for at least 30-60 minutes before the first injection to ensure a stable baseline and reproducible retention times. The elution order of enantiomers should be confirmed with authentic standards.

• Mass Spectrometry Detection:

  • Utilize electrospray ionization (ESI) in negative ion mode, as the carboxyl group is readily deprotonated.

  • Set up a Multiple Reaction Monitoring (MRM) method. Use the precursor ion ([M-H]⁻) for the specific epoxy hydroxy octadecenoate and monitor for characteristic product ions following collision-induced dissociation (CID).

Table 1: HPLC-MS/MS Method Parameters

Parameter	Recommended Setting	Rationale
Column	Daicel CHIRALPAK IA-U (100 x 3.0 mm, 1.6 µm) or similar immobilized amylose CSP	Provides high resolution and is robust under reversed-phase conditions.
Mobile Phase A	Water + 0.1% Acetic Acid	Aqueous component for reversed-phase. Acid improves peak shape for carboxylic acids.
Mobile Phase B	Acetonitrile + 0.1% Acetic Acid	Organic component for elution.
Gradient	30% B to 70% B over 25 minutes	A gradient is often necessary to resolve multiple isomers with different polarities.
Flow Rate	0.4 mL/min	Appropriate for a 3.0 mm ID column.
Column Temp.	25 °C	Temperature can affect chiral selectivity; consistency is key.

| Ionization Mode | ESI Negative | Optimal for detecting acidic lipids. |

4.3. Protocol 2: Chiral Supercritical Fluid Chromatography (SFC)-MS/MS Method This protocol offers a rapid and environmentally friendly alternative, leveraging the high efficiency of SFC.

Step-by-Step Protocol:

• Sample Preparation: As in the HPLC protocol, extract and concentrate the lipids. Reconstitute the final sample in a solvent compatible with the initial SFC conditions, typically methanol or isopropanol.

• Chromatographic System: An SFC system (e.g., Waters Acquity UPC²) coupled to a tandem mass spectrometer.

• Chromatographic Separation:

  • Inject 1-5 µL of the reconstituted sample.

  • Perform the separation using the conditions outlined in Table 2.

  • Expertise Insight: The back-pressure regulator is a critical component in SFC that maintains the CO₂ in its supercritical state throughout the system.

• Mass Spectrometry Detection:

  • Interface the SFC system to the MS. A make-up solvent (e.g., methanol with 0.1% formic acid) may be added post-column to improve ionization efficiency.

  • Set up an MRM method in negative ion mode as described for the HPLC protocol.

Table 2: SFC-MS/MS Method Parameters

Parameter	Recommended Setting	Rationale
Column	Waters Trefoil AMY1 (150 x 3.0 mm, 2.5 µm) or similar SFC-rated amylose CSP	Specifically designed and packed for durability and performance under SFC conditions.
Mobile Phase A	Supercritical CO₂	Primary, low-viscosity mobile phase enabling fast separations.
Mobile Phase B	Methanol	Organic modifier to increase elution strength.
Gradient	5% B to 30% B over 10 minutes	Rapid gradient elution is a key advantage of SFC.
Flow Rate	1.5 mL/min	High flow rates are possible due to the low viscosity of supercritical CO₂.
Back Pressure	1500 psi (103 bar)	Maintains CO₂ in a supercritical state.
Column Temp.	40 °C	Higher temperatures can improve kinetics and peak shape in SFC.

| Ionization Mode | ESI Negative (with make-up flow) | Make-up solvent aids in forming a stable spray in the ESI source. |

Conclusion

The chiral separation of epoxy hydroxy octadecenoate isomers is a challenging but essential task for accurately assessing their biological roles. Both RP-HPLC and SFC coupled with MS/MS provide the necessary selectivity and sensitivity for this analysis. While HPLC remains a robust and widely available technique, SFC offers significant advantages in terms of speed, reduced solvent consumption, and often superior resolution, positioning it as the premier choice for high-throughput chiral lipidomics. The protocols provided herein offer a comprehensive and authoritative foundation for researchers to develop and validate methods for these critical bioactive molecules, enabling deeper insights into their function in health and disease.

References

• The Chromatographic Resolution of Chiral Lipids. (2019). AOCS Lipid Library. [Link]

• Higashi, T. (2022). A Highly Selective and Sensitive Chiral Derivatization Method for High-Performance Liquid Chromatographic Determination of the Stereoisomer Composition of Natural Products With Chiral Branched Alkyl Chains. Journal of Chemical Ecology. [Link]

• Schäfer, F., et al. (2022).

Application Notes and Protocols: Handling and Storage of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate Solution

Abstract

This document provides a comprehensive guide for the proper handling, storage, and use of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate, a critical lipid mediator involved in various biological pathways. Adherence to these protocols is essential to maintain the compound's structural integrity, purity, and biological activity for reproducible experimental outcomes. This guide is intended for researchers, scientists, and professionals in drug development and life sciences.

Introduction: The Scientific Imperative for Proper Handling

Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate is a member of the epoxy fatty acid methyl ester (FAME) family, which are oxidized metabolites of polyunsaturated fatty acids. These molecules are known to be involved in signaling pathways that regulate inflammation, pain, and vascular tone. The presence of both an epoxy and a hydroxyl group, along with a cis double bond, makes this molecule particularly susceptible to degradation through oxidation, hydrolysis, and isomerization.

The causality behind stringent handling protocols lies in the inherent chemical instability of the epoxide ring and the potential for oxidation at the allylic hydroxyl group and the double bond. Improper handling can lead to the formation of diol products, rearrangement of the epoxide, or other degradation products, rendering the compound inactive or altering its biological effects. Therefore, a disciplined approach to its management is not merely a procedural formality but a cornerstone of scientific rigor.

Compound Profile and Physicochemical Properties

A thorough understanding of the compound's properties is fundamental to its correct handling.

Property	Value	Source
Molecular Formula	C₁₉H₃₄O₄	[1][2]
Molecular Weight	326.47 g/mol	[1][2]
Supplied Form	Typically in an acetonitrile or ethanol solution	[1][3]
Purity	>98% or >99% depending on the supplier	[1][2]
Synonyms	Oxiranenonanoic acid, 3-(1-heptenyl)-θ-hydroxy-, methyl ester, [2R-[2α(S*),3β(Z)]]-	[1]

Core Directive: Receipt and Initial Inspection

Upon receiving a shipment of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate, immediate and proper action is critical. The compound is typically shipped on wet or dry ice to maintain its stability.

Protocol 3.1: Initial Receipt and Temperature Verification

• Inspect Packaging: Check for any signs of damage to the outer packaging.

• Verify Temperature: Immediately upon opening, verify that the cold chain has been maintained. The presence of remaining wet or dry ice is a positive indicator.

• Transfer to Storage: Promptly transfer the vial to the appropriate long-term storage environment as detailed in Section 5. Do not allow the vial to warm to room temperature.

• Log Entry: Record the date of receipt, lot number, initial condition, and storage location in a laboratory inventory system.

Essential Handling Protocols: From Stock to Working Solution

The primary route of exposure and contamination for epoxy resins and related compounds is dermal contact.[4] Therefore, appropriate personal protective equipment (PPE) is mandatory.

4.1. Personal Protective Equipment (PPE)

A foundational aspect of safe laboratory practice is the consistent use of appropriate PPE. Before handling the compound, ensure the following are worn:

• Safety Glasses or Goggles: To protect from accidental splashes.[5]

• Chemical-Resistant Gloves: Nitrile or neoprene gloves are recommended. Always inspect gloves for any tears or punctures before use.

• Laboratory Coat: To protect skin and clothing from contamination.

4.2. Preparation of Stock and Working Solutions

The compound is typically supplied in a solution of an organic solvent like acetonitrile or ethanol.[1][3] Further dilutions should be made with high-purity, anhydrous solvents.

Protocol 4.2.1: Aliquoting and Dilution

• Pre-chill Solvents and Labware: Before opening the vial, pre-chill any necessary solvents, pipette tips, and microcentrifuge tubes to the storage temperature of the compound (-20°C or -80°C). This minimizes condensation from ambient air, which can introduce water and lead to hydrolysis of the epoxide.

• Inert Gas Environment: If possible, perform all dilutions under an inert gas atmosphere (e.g., argon or nitrogen) to prevent oxidation. This can be achieved using a glove box or by gently purging the vial with the inert gas before and after opening.

• Rapid Aliquoting: To avoid repeated freeze-thaw cycles of the primary stock, it is highly recommended to create single-use aliquots.

  • Briefly centrifuge the vial to ensure all liquid is at the bottom.

  • Carefully open the vial and quickly dispense the desired volumes into pre-chilled, amber glass or polypropylene microcentrifuge tubes.

  • Purge the headspace of each aliquot with inert gas before sealing tightly.

• Solvent Selection: For biological experiments, the solvent used for dilution must be compatible with the assay system. Ethanol and DMSO are common choices. However, ensure the final solvent concentration in the assay is below the threshold that could cause cellular toxicity or other artifacts.

• Labeling: Clearly label all aliquots with the compound name, concentration, date of preparation, and solvent.

Caption: Workflow for preparing stable aliquots.

Storage and Stability: Preserving Compound Integrity

The stability of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate is highly dependent on storage conditions. The presence of the epoxide ring makes it susceptible to degradation by acidic conditions, heat, and nucleophiles (including water).

Condition	Recommendation	Rationale
Temperature	-80°C is strongly recommended for long-term storage. For short-term (days to weeks), -20°C may be acceptable.[2][6]	Low temperatures slow down the rate of chemical degradation, including hydrolysis and oxidation.
Atmosphere	Store under an inert gas (argon or nitrogen).	Minimizes oxidation of the double bond and the allylic hydroxyl group.
Light	Protect from light by using amber vials or storing in the dark.	Light can promote the formation of free radicals, leading to degradation.
pH	Avoid acidic or strongly basic conditions.	The epoxide ring is unstable in the presence of strong acids or bases, which can catalyze ring-opening.

5.1. Long-Term Storage Protocol

• Store the primary vial and all aliquots in a -80°C freezer.

• Ensure vials are tightly sealed to prevent the ingress of moisture and air.

• Maintain an organized inventory to minimize the time the freezer door is open during retrieval.

5.2. Short-Term and In-Use Stability

• When an aliquot is removed from the freezer for use, allow it to equilibrate to the temperature of the experiment (e.g., on ice) just before dilution.

• Avoid leaving the solution at room temperature for extended periods.

• Any unused portion of a working solution should generally be discarded and not returned to storage to prevent contamination and degradation.

Analytical Verification of Stability

To ensure the integrity of the compound, especially for long-term studies or after extended storage, periodic analytical verification is recommended.

Protocol 6.1: Stability Assessment Workflow

• Baseline Analysis: Upon receipt, an aliquot of the compound should be analyzed to establish a baseline purity profile.

• Time-Point Analysis: At designated time points (e.g., 6 months, 1 year), a new aliquot is analyzed under the same conditions.

• Analytical Techniques:

  • Gas Chromatography-Mass Spectrometry (GC-MS): A primary method for analyzing FAMEs.[7] Derivatization (e.g., silylation of the hydroxyl group) may be necessary to improve volatility and peak shape.[8]

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Offers high sensitivity and does not require derivatization, preserving the original structure during analysis.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Can provide detailed structural information to confirm the integrity of the epoxy and hydroxyl groups.

Caption: Protocol for assessing long-term stability.

Safety and Disposal

While not classified as hazardous under standard regulations, good laboratory practice dictates that all chemicals should be handled with care.[9]

• Handling Precautions: Avoid inhalation of vapors and prevent contact with skin and eyes. In case of skin contact, wash thoroughly with soap and water.[5]

• Spill Management: In the event of a spill, absorb the material with an inert absorbent material and place it in a suitable container for disposal.[5]

• Disposal: Dispose of unused material and contaminated items in accordance with local, state, and federal regulations for chemical waste. Do not empty into drains.[9]

References

• Chevron. Safety Data Sheet: Methyl Esters. (2023-07-26). Available from: [Link]

• MDPI. Epoxidation of Fatty Acid Methyl Esters Derived from Algae Biomass to Develop Sustainable Bio-Based Epoxy Resins. Available from: [Link]

• Key Polymer. Handling and Storage of Epoxy Resins. Available from: [Link]

• PubMed. A simplified and efficient method for the analysis of fatty acid methyl esters suitable for large clinical studies. Available from: [Link]

• NIST. 12-Octadecenoic acid, 11-hydroxy, 9,10-epoxy, TMS, methyl ester, # 3. Available from: [Link]

Sources

• 1. Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate [cymitquimica.com]
• 2. larodan.com [larodan.com]
• 3. caymanchem.com [caymanchem.com]
• 4. epoxies.com [epoxies.com]
• 5. regi.com [regi.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. A simplified and efficient method for the analysis of fatty acid methyl esters suitable for large clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 12-Octadecenoic acid, 11-hydroxy, 9,10-epoxy, TMS, methyl ester, # 3 [webbook.nist.gov]
• 9. fishersci.com [fishersci.com]

Technical Notes & Optimization

Technical Support Center: Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate Stability Guide

Introduction

Welcome to the technical support guide for Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to the stability of this compound in solution. As a Senior Application Scientist, my goal is to provide you with not only troubleshooting steps but also the scientific reasoning behind them, ensuring the integrity and success of your experiments.

Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate is a complex molecule with several reactive functional groups, including an epoxide, a hydroxyl group, a methyl ester, and a Z-configured double bond.[1] Its stability is paramount for obtaining reliable and reproducible experimental results. This guide will walk you through the most frequently encountered stability issues and provide actionable solutions.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: I'm observing a rapid loss of my compound in an aqueous buffer. What is the likely cause and how can I prevent it?

Answer:

The most probable cause of degradation in aqueous solutions, particularly under acidic or basic conditions, is the opening of the highly strained epoxide ring.[2][3][4] This reaction, known as hydrolysis, results in the formation of a diol, rendering your compound inactive for its intended purpose.

Causality: The three-membered ring of an epoxide is under significant angular strain, making it susceptible to nucleophilic attack.[2][3] In aqueous solutions, water can act as a nucleophile. This process is catalyzed by both acids (which protonate the epoxide oxygen, making it a better leaving group) and bases (where the hydroxide ion is a strong nucleophile).[4][5][6]

Troubleshooting Guide: Preventing Hydrolytic Degradation

1. pH Control is Critical:

• Recommendation: Maintain your solution at a neutral pH (6.5-7.5). Use a non-nucleophilic buffer system like phosphate-buffered saline (PBS) or HEPES.

• Rationale: Both acidic and basic conditions accelerate epoxide ring-opening.[4][5] A neutral pH minimizes the rate of both acid-catalyzed and base-catalyzed hydrolysis.

2. Solvent Selection:

• Recommendation: If your experimental design allows, consider using a non-aqueous, aprotic solvent. The compound is often supplied in acetonitrile, which is a suitable choice.[1] Other options include anhydrous ethanol, DMSO, or DMF. If an aqueous buffer is necessary, prepare a concentrated stock solution in an anhydrous solvent and dilute it into the aqueous buffer immediately before use.

• Rationale: Aprotic solvents lack the ability to donate protons, thereby inhibiting the acid-catalyzed hydrolysis pathway. They are also generally weaker nucleophiles than water.

3. Temperature Management:

• Recommendation: Perform your experiments at the lowest temperature compatible with your assay. Store stock solutions at -20°C or -80°C.

• Rationale: Like most chemical reactions, the rate of hydrolytic degradation increases with temperature.

4. Minimize Time in Aqueous Solution:

• Recommendation: Prepare your working solutions as close to the time of the experiment as possible. Avoid long-term storage of the compound in aqueous buffers.

Experimental Protocol: Assessing Hydrolytic Stability

This protocol allows you to determine the stability of your compound in a specific buffer system over time.

• Preparation:

  • Prepare a concentrated stock solution of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate in anhydrous acetonitrile.

  • Prepare your aqueous buffer of interest (e.g., PBS, pH 7.4).

• Incubation:

  • Dilute the stock solution into the aqueous buffer to your final working concentration.

  • Aliquot the solution into several vials.

  • Incubate the vials at your experimental temperature.

• Time Points:

  • At designated time points (e.g., 0, 1, 2, 4, 8, 24 hours), quench the reaction in one vial by adding an equal volume of ice-cold acetonitrile or by freezing it at -80°C.

• Analysis:

  • Analyze the samples by a suitable analytical method such as HPLC-UV, HPLC-MS, or GC-MS to quantify the remaining parent compound.[7][8]

• Data Interpretation:

  • Plot the concentration of the parent compound versus time to determine its half-life in your chosen buffer.

Question 2: My compound seems to be degrading even when stored in an organic solvent. What other degradation pathways should I be concerned about?

Answer:

Beyond hydrolysis, you should consider degradation due to oxidation, light exposure (photodegradation), and elevated temperatures (thermal degradation).

Causality:

• Oxidation: The allylic hydroxyl group and the double bond are susceptible to oxidation.[9][10] This can be initiated by atmospheric oxygen, trace metal contaminants, or peroxides in the solvent. The result can be the formation of ketones, aldehydes, or other oxidized species.[11]

• Photodegradation: The double bond in the octadecenoate chain can absorb UV light, leading to cleavage or isomerization, which alters the compound's structure and activity.[9]

• Thermal Degradation: High temperatures can lead to the breakdown of the molecule, particularly the ester and epoxide functionalities.[12][13]

Troubleshooting Guide: Mitigating Non-Hydrolytic Degradation

1. Protect from Oxygen:

• Recommendation: Use high-purity, degassed solvents. After preparing your solution, overlay it with an inert gas like argon or nitrogen before sealing the vial.

• Rationale: Removing dissolved oxygen minimizes the potential for autoxidation.

2. Protect from Light:

• Recommendation: Store solutions in amber vials or wrap clear vials with aluminum foil. Work in a subdued lighting environment when handling the compound.

• Rationale: This prevents the initiation of photochemical reactions.[9]

3. Temperature Control:

• Recommendation: Adhere to recommended storage temperatures, typically -20°C or -80°C for long-term storage.[14] Avoid repeated freeze-thaw cycles by aliquoting your stock solution.

• Rationale: Lower temperatures slow down all degradation pathways.

4. Chelating Agents:

• Recommendation: If you suspect metal-catalyzed oxidation, consider adding a small amount of a chelating agent like EDTA to your buffer (if compatible with your experiment).

• Rationale: EDTA will sequester trace metal ions that can catalyze oxidative reactions.

Data Summary: Recommended Storage Conditions

Condition	Stock Solution (Anhydrous Solvent)	Working Solution (Aqueous Buffer)
Temperature	-20°C to -80°C	2-8°C (short-term) or on ice
Atmosphere	Inert Gas (Argon/Nitrogen)	Standard (prepare fresh)
Light	Protected (Amber Vials)	Protected (Amber Vials/Foil)
pH	Not Applicable	Neutral (6.5-7.5)

Question 3: How can I confirm the identity and purity of my compound if I suspect degradation?

Answer:

A multi-faceted analytical approach is recommended to confirm the structure and assess the purity of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate.

Analytical Techniques:

• High-Performance Liquid Chromatography (HPLC): This is a primary tool for assessing purity. A reversed-phase C18 column is often suitable.[7] Degradation will appear as additional peaks in the chromatogram.

• Mass Spectrometry (MS): Coupling HPLC to a mass spectrometer (LC-MS) is highly recommended. This will allow you to confirm the molecular weight of your parent compound (326.47 g/mol ) and identify the masses of potential degradation products.[1][14] For example, the diol product of hydrolysis would have a molecular weight of 344.49 g/mol .

• Gas Chromatography-Mass Spectrometry (GC-MS): This can also be used, often after derivatization of the hydroxyl group, to identify and quantify the compound and its degradation products.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for structural elucidation. While not typically used for routine purity checks, they are invaluable for confirming the identity of a new batch of the compound or for characterizing unknown degradation products.

Workflow for Purity Assessment

Sources

• 1. Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate [cymitquimica.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Epoxide - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. 18.5 Reactions of Epoxides: Ring-Opening – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 7. researchgate.net [researchgate.net]
• 8. Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chemistryjournal.net [chemistryjournal.net]
• 10. Oxidation decomposition of unsaturated fatty acids by singlet oxygen in phospholipid bilayer membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Heme-catalyzed degradation of linoleate 9-hydroperoxide (9-HPODE) forms two allylic epoxy-ketones via a proposed pseudo-symmetrical diepoxy radical intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. m.youtube.com [m.youtube.com]
• 14. larodan.com [larodan.com]

Technical Support Center: Troubleshooting Low Recovery of Epoxy Fatty Acids

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, field-proven insights into overcoming the common challenge of low recovery of epoxy fatty acids (EpFAs) during extraction. As highly reactive signaling molecules, EpFAs demand meticulous handling to ensure accurate quantification. This Q&A-style guide addresses specific issues you may encounter and explains the causal mechanisms behind our recommended solutions.

Frequently Asked Questions (FAQs)

Q1: I'm experiencing consistently low recovery of my target EpFAs. What are the most common culprits?

Low recovery of EpFAs is a frequent issue stemming from their inherent chemical instability. The epoxide group is highly susceptible to degradation through two primary mechanisms:

• Acid-Catalyzed Hydrolysis: The epoxide ring can be easily opened by acid, converting the EpFA into its corresponding, and often less biologically active, dihydroxyeicosatrienoic acid (DHET).[1][2][3] This is the most common cause of analyte loss during extraction. Standard protocols for other fatty acids often involve acidification to protonate the carboxylic acid, enhancing extraction into organic solvents. However, for EpFAs, this step can be catastrophic. A pH below ~6.5 significantly increases the rate of hydrolysis.[4]

• Oxidation: The double bonds in the fatty acid backbone are prone to oxidation, which can be initiated by exposure to air (auto-oxidation), light (photo-oxidation), or trace metal ions.[5] This process can degrade the molecule entirely, leading to poor recovery.

Additionally, procedural issues such as improper sample storage, use of an inappropriate internal standard, or suboptimal extraction methodology (Liquid-Liquid vs. Solid-Phase) can contribute significantly to analyte loss.

Q2: You mentioned pH is critical. What is the optimal pH for EpFA extraction and how do I maintain it?

The optimal pH for extracting EpFAs is a delicate balance. While a slightly acidic pH is needed to ensure the carboxylic acid group is protonated for efficient extraction, a low pH will hydrolyze the epoxide.

Recommendation: Maintain the sample pH between 6.5 and 7.0 throughout the extraction process.

How to achieve this:

• Use a buffered solution (e.g., phosphate buffer) to homogenize tissues or dilute plasma.

• If acidification is absolutely necessary for a specific protocol, use a weak, volatile acid like acetic acid and add it immediately before extraction to minimize exposure time.[6][7]

• Crucially, test the pH of your aqueous phase before proceeding with organic solvent addition.

The goal is to keep the EpFA in its protonated, non-ionized form to facilitate its partition into the organic phase, without creating an environment so acidic that it opens the epoxide ring.

Q3: Which extraction method is better for EpFAs: Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE)?

Both LLE and SPE can be effective, but they have different advantages and disadvantages. The best choice depends on your sample matrix, throughput needs, and the specific EpFAs you are targeting.

Feature	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Principle	Partitions analytes between two immiscible liquid phases based on polarity.	Adsorbs analytes onto a solid sorbent, followed by selective elution.
Common Solvents	Ethyl acetate, Hexane/Isopropanol, Chloroform/Methanol (Folch/Bligh-Dyer).[8]	C18 (Reverse Phase) or specialized polymer-based cartridges.[9][10]
Pros	Inexpensive, simple equipment, effective for removing proteins.	High selectivity, can provide cleaner extracts, highly reproducible, amenable to automation.[11][12]
Cons	Can be labor-intensive, may form emulsions, less selective, larger solvent volumes required.[12]	Higher cost per sample, requires method development (sorbent, wash/elute solvents).[13]
Best For	Simpler matrices (e.g., plasma, cell culture media), lower sample numbers.	Complex matrices (e.g., tissue homogenates), high-throughput workflows.

Senior Scientist's Insight: For EpFAs, a well-developed SPE method often provides superior results due to cleaner extracts, which reduces ion suppression during subsequent LC-MS analysis.[14] However, a carefully executed LLE with ethyl acetate at a neutral pH can also yield excellent recovery.

Q4: How do I properly select and use an internal standard for EpFA analysis?

Using the correct internal standard (IS) is non-negotiable for accurate quantification. The IS corrects for analyte loss during every step of the process, from extraction to ionization in the mass spectrometer.

The Gold Standard: The ideal internal standard is a stable isotope-labeled (SIL) version of the analyte you are measuring (e.g., d11-11(12)-EpETrE for 11(12)-EpETrE).[15]

• Why SIL-IS is best: A SIL-IS has nearly identical chemical and physical properties to the native analyte.[15] This means it will behave identically during extraction, derivatization, and chromatography, and it will experience the same degree of ion suppression in the MS source.[15]

• When to add the IS: The internal standard must be added to the sample at the very beginning , before any extraction or protein precipitation steps.[15] This ensures it accounts for all potential losses throughout the entire workflow.

• What to avoid: Using a structural analog (a different but similar molecule) is a less ideal choice, as its extraction efficiency and ionization response may not perfectly mirror your target analyte.

Troubleshooting Workflows

Scenario 1: Low Recovery with Liquid-Liquid Extraction (LLE)

You are performing an LLE on plasma samples using ethyl acetate and your EpFA recovery is below 30%. Here is a troubleshooting decision tree.

Caption: Troubleshooting workflow for low EpFA recovery in LLE.

Scenario 2: Low Recovery with Solid-Phase Extraction (SPE)

You are using a C18 SPE cartridge to extract EpFAs from tissue homogenate and see poor recovery.

Caption: Troubleshooting workflow for low EpFA recovery in SPE.

Experimental Protocols

Protocol 1: Recommended Sample Handling & Storage

EpFA degradation can begin long before extraction. Proper handling is paramount.

• Collection: Collect blood in tubes containing EDTA. For tissues, flash-freeze immediately in liquid nitrogen upon collection.

• Processing: Process samples on ice as quickly as possible.[14] For plasma, centrifuge at 4°C, aliquot, and freeze. For tissues, homogenize in a cold buffer (pH ~7.0) containing an antioxidant like BHT and a soluble epoxide hydrolase inhibitor to prevent enzymatic conversion of EpFAs to DHETs.

• Storage: Store all samples (plasma, tissue, extracts) at -80°C under an inert atmosphere (argon or nitrogen) in glass vials with Teflon-lined caps.[5][16][17] Avoid repeated freeze-thaw cycles. Do not store organic extracts in plastic tubes, as plasticizers can leach into the sample.[16][17]

Condition	Recommendation	Rationale
Temperature	-80°C	Minimizes enzymatic degradation and auto-oxidation.[5][14]
Atmosphere	Inert Gas (Argon/Nitrogen)	Prevents oxidation of double bonds.[16][17]
Container	Amber Glass Vial, Teflon Cap	Prevents photo-oxidation and leaching of contaminants from plastic.[16][17]
Freeze/Thaw	Avoid; aliquot into single-use volumes	Each cycle can increase degradation.[5]

Protocol 2: General Solid-Phase Extraction (SPE) for EpFAs from Plasma

This protocol is a starting point and should be optimized for your specific application.

• Sample Pre-treatment:

  • Thaw 100 µL of plasma on ice.

  • Add 10 µL of your SIL-IS mixture.

  • Add 300 µL of cold acetonitrile containing 0.1% BHT to precipitate proteins.

  • Vortex for 30 seconds, then centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and dilute with 1 mL of 10 mM phosphate buffer (pH 7.0).

• SPE Cartridge Conditioning:

  • Use a reverse-phase polymer cartridge (e.g., Waters Oasis HLB).

  • Wash with 1 mL of ethyl acetate.

  • Wash with 1 mL of methanol.

  • Equilibrate with 1 mL of 10 mM phosphate buffer (pH 7.0). Do not let the sorbent bed go dry.

• Sample Loading:

  • Load the entire pre-treated sample onto the SPE cartridge.

  • Allow the sample to pass through via gravity or very light vacuum (~1 drop/second).

• Washing:

  • Wash the cartridge with 1 mL of 90:10 water:methanol to remove polar interferences.

• Elution:

  • Dry the cartridge thoroughly under vacuum for 5 minutes.

  • Elute the EpFAs with 1 mL of ethyl acetate into a clean glass tube.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the sample in 50-100 µL of your LC mobile phase for analysis.

References

• Yu, Z., Huse, L. M., Adler, P., Graham, L., Ma, J., Zeldin, D. C., & Kroetz, D. L. (2000). Soluble epoxide hydrolase regulates hydrolysis of vasoactive epoxyeicosatrienoic acids. Circulation Research, 87(11), 992-998. [Link]

• Yu, Z., Huse, L. M., Adler, P., Graham, L., Ma, J., Zeldin, D. C., & Kroetz, D. L. (2000). Soluble epoxide hydrolase regulates hydrolysis of vasoactive epoxyeicosatrienoic acids. PubMed. [Link]

• Varennes, O., Mentaverri, R., Duflot, T., Kauffenstein, G., Objois, T., Lenglet, G., ... & Bellien, J. (2017). The Metabolism of Epoxyeicosatrienoic Acids by Soluble Epoxide Hydrolase Is Protective against the Development of Vascular Calcification. PLOS ONE, 12(1), e0168740. [Link]

• Jiang, H., Wang, Y., Zhang, X., & Falck, J. R. (2008). Hydrolysis of cis- and trans-Epoxyeicosatrienoic Acids by Rat Red Blood Cells. Journal of Pharmacology and Experimental Therapeutics, 324(2), 652-659. [Link]

• Campbell, W. B., & Fleming, I. (2010). Vascular Pharmacology of Epoxyeicosatrienoic Acids. Annual Review of Pharmacology and Toxicology, 50, 23-43. [Link]

• ResearchGate. (2018). Stability of epoxy fatty acids under acidic conditions?. [Link]

• Gouveia-Figueira, S., & Nording, M. L. (2015). LC-MS/MS Analysis of the Epoxides and Diols Derived from the Endocannabinoid Arachidonoyl Ethanolamide. Methods in Molecular Biology, 1231, 141-154. [Link]

• Akpan, U. G., Afolabi, E. A., & Adejoh, M. O. (2014). Investigating the effect of antioxidant extract from orange peel on lipids oxidation. International Journal of Scientific & Engineering Research, 5(5), 103-106. [Link]

• Kristensen, J. B., & Skibsted, L. H. (2007). APPLICATION OF ANTIOXIDANTS DURING SHORT‐PATH DISTILLATION OF STRUCTURED LIPIDS. Journal of Food Lipids, 8(2), 111-125. [Link]

• LIPID MAPS. (2012). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. [Link]

• Taylor & Francis Online. (2021). Lipid phase antioxidant: Significance and symbolism. Cogent Food & Agriculture, 7(1), 1989441. [Link]

• ResearchGate. (2017). Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry. [Link]

• Agilent. (2020). Lipidomics Analysis of Human Plasma Using Agilent Bond Elut Lipid Extraction 96-Well Plates. [Link]

• Welch Materials, Inc. (2023). Troubleshooting Low Recovery Rates in Chromatographic Analysis. [Link]

• MDPI. (2023). The Role of Plant-Derived Bioactive Compounds in Mitigating Oxidative Stress. Antioxidants, 12(11), 1985. [Link]

• Shah, M. A., Bosco, S. J. D., & Mir, S. A. (2014). Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems. Journal of Food Quality, 37(5), 291-304. [Link]

• Yoshinaga, K., Asanuma, M., & Miyashita, K. (2024). Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating. Journal of Oleo Science, 73(4), 543-550. [Link]

• Scherer, M., Gnewuch, C., Schmitz, G., & Liebisch, G. (2020). A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements. Metabolites, 10(10), 400. [Link]

• Hartler, J., Trötzmüller, M., Chitraju, C., Spener, F., Köfeler, H. C., & Thallinger, G. G. (2017). Three-phase liquid extraction: a simple and fast method for lipidomic workflows. Journal of Lipid Research, 58(7), 1467-1473. [Link]

• Stratech. (n.d.). Storage & Handling of Lipids. [Link]

• Agilent. (2020). Lipidomic Analysis of Human Plasma Using Bond Elut Lipid Extraction with LC/Q-TOF. [Link]

• MDPI. (2019). A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry. Molecules, 24(21), 3899. [Link]

• ResearchGate. (2018). How to store fatty food samples and extracted fats?. [Link]

• MDPI. (2022). Epoxidation of Fatty Acid Methyl Esters Derived from Algae Biomass to Develop Sustainable Bio-Based Epoxy Resins. Polymers, 14(17), 3591. [Link]

• ResearchGate. (2019). Conversion of EPA into oxylipins by COX, LOX, CYP 450 pathways and by.... [Link]

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Technical Support Center: Optimizing Mass Spectrometry for Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate

Introduction: Welcome to the dedicated technical support guide for the analysis of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate. This molecule, a complex epoxy fatty acid methyl ester (FAME), presents unique challenges in mass spectrometry due to its multiple functional groups—a hydroxyl, an epoxide, and a methyl ester. Achieving sensitive and structurally informative data requires careful optimization of instrument parameters. This guide is structured to provide researchers, scientists, and drug development professionals with a comprehensive resource, moving from foundational questions to in-depth troubleshooting and validated protocols. Our approach is built on explaining the causal relationships behind experimental choices, ensuring you not only follow steps but also understand the principles to adapt them to your specific instrumentation.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries when setting up an analysis for this specific oxylipin.

Q1: What are the fundamental chemical properties and expected masses for this analyte?

A1: Understanding the basic properties is the first step. The analyte has a molecular formula of C₁₉H₃₄O₄ and a monoisotopic molecular weight of 326.2457 g/mol .[1] When preparing for your analysis, you should target not only the neutral mass but also the masses of common adducts that form during ionization.

Table 1: Key Properties and Expected m/z Values

Property	Value
Molecular Formula	C₁₉H₃₄O₄
Molecular Weight	326.47 g/mol [1]
Exact Mass (Monoisotopic)	326.2457
Expected [M+H]⁺ (Positive ESI/APCI)	327.2530
Expected [M+NH₄]⁺ (Positive ESI)	344.2795
Expected [M+Na]⁺ (Positive ESI)	349.2350
Expected [M-H]⁻ (Negative ESI)	325.2384
Expected [M+Cl]⁻ (Negative ESI)	361.2151

Q2: Which ionization technique—Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)—should I start with?

A2: The choice of ionization source is critical and depends on the specific goals of your analysis.

• Electrospray Ionization (ESI): ESI is an excellent starting point and is often the preferred method for analyzing lipids with polar functional groups.[2][3] The presence of the hydroxyl group on your analyte makes it amenable to protonation ([M+H]⁺) in positive ion mode or deprotonation ([M-H]⁻) in negative ion mode. ESI is a "soft" ionization technique, which typically results in a strong signal for the precursor ion with minimal in-source fragmentation, making it ideal for quantitative studies.

• Atmospheric Pressure Chemical Ionization (APCI): APCI is a valuable alternative, particularly for fatty acid methyl esters (FAMEs) that may have lower polarity.[4] It operates by ionizing the analyte in the gas phase and can be less susceptible to ion suppression from complex matrices.[4][5] APCI often produces protonated molecules [M+H]⁺, but can sometimes induce more in-source fragmentation compared to ESI, which can be useful for structural confirmation.[4]

Recommendation: Begin with ESI due to the analyte's hydroxyl group. If you encounter significant matrix effects or low sensitivity, developing an APCI method is a logical next step.

Q3: Should I operate in positive or negative ion mode?

A3: Both modes should be evaluated for this analyte.

• Positive Ion Mode (+): In this mode, you will primarily observe protonated molecules ([M+H]⁺) and adducts with ammonium ([M+NH₄]⁺) or sodium ([M+Na]⁺).[6] Ammonium adducts are often preferred for tandem mass spectrometry (MS/MS) as they can yield predictable fragmentation patterns.[6]

• Negative Ion Mode (-): This mode will primarily yield the deprotonated molecule ([M-H]⁻). For certain classes of lipids, forming chloride adducts ([M+Cl]⁻) by adding a low concentration of a chloride source to the mobile phase can dramatically increase sensitivity—sometimes by 10- to 50-fold.[7]

Q4: What type of liquid chromatography (LC) setup is recommended?

A4: Reversed-phase liquid chromatography (RPLC) is the standard approach.

• Column: A C18 column is the most common choice for separating lipids and FAMEs.[6]

• Mobile Phases: A typical mobile phase system involves a gradient elution with:

  • Mobile Phase A: Water with a small amount of additive like 0.1% formic acid (for positive mode) or 5-10 mM ammonium acetate (for negative mode).

  • Mobile Phase B: A mixture of organic solvents, such as acetonitrile and isopropanol (e.g., 90:10 v/v), also with the corresponding additive. The gradient should start with a higher percentage of Mobile Phase A and ramp up to a high percentage of Mobile Phase B to elute the analyte.

Section 2: Troubleshooting Guides

This section uses a direct question-and-answer format to address specific experimental problems.

Issue 1: Low or No Signal Intensity

Q: I'm not seeing my expected precursor ion (e.g., m/z 327.25 in positive mode). What should I check first?

A: Low signal intensity is a common problem in lipid analysis.[8] A systematic approach is required to diagnose the issue. The workflow below outlines the key areas to investigate, from simple checks to more complex optimizations.

Caption: A systematic approach to improving poor MS/MS fragmentation.

Q: What are the expected fragmentation patterns for this molecule?

A: The fragmentation of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate will be directed by the hydroxyl and epoxy groups. Tandem MS (MS/MS) should produce characteristic product ions that allow for structural confirmation.

• Cleavage Alpha to the Hydroxyl Group: A primary fragmentation pathway for hydroxy fatty acids is the cleavage of the carbon-carbon bond adjacent to the hydroxyl group. For this molecule, cleavage between C9 and C10 is expected.

• Epoxide Ring Opening: The epoxide is another reactive site. Collisional activation can induce the opening of the oxirane ring, followed by subsequent cleavages.

• Charge-Remote Fragmentation (CRF): While less common in standard ESI-MS/MS without derivatization, CRF can produce a series of fragments from the alkyl chain, though these are typically of low abundance. [9][10]

Caption: Key expected fragmentation pathways for the target analyte.

Section 3: Standard Operating Procedures (SOPs)

These protocols provide detailed starting points for your experiments. They should be optimized for your specific instrument.

SOP 1: Sample Preparation and Handling

• Lipid Extraction: If working from a biological matrix, use a robust lipid extraction method like a Folch or Bligh-Dyer extraction to isolate lipids while minimizing contaminants. [6]2. Drying: Dry the extracted lipid fraction under a gentle stream of nitrogen gas. Avoid excessive heat to prevent degradation of the epoxy ring.

• Reconstitution: Reconstitute the dried extract in a solvent compatible with your LC mobile phase (e.g., 90:10 Methanol:Toluene or Isopropanol). The provided analyte is typically supplied in acetonitrile. [1]4. Storage: Store the analyte and its solutions at low temperatures (freezer) to maintain stability. [11]

SOP 2: Recommended Starting Parameters for LC-ESI-MS/MS

This table provides initial parameters that serve as a robust starting point for method development on most modern ESI-MS platforms.

Table 2: ESI-MS/MS Starting Parameters

Parameter	Positive Ion Mode (+)	Negative Ion Mode (-)	Rationale
Ionization Mode	ESI	ESI	Soft ionization, suitable for polar functional groups. [2]
Capillary Voltage	3.5 - 4.5 kV	-3.0 to -4.0 kV	Standard range for stable electrospray.
**Nebulizer Gas (N₂) **	30 - 45 psi	30 - 45 psi	Creates a fine aerosol for efficient desolvation.
Drying Gas (N₂) Flow	8 - 12 L/min	8 - 12 L/min	Aids in solvent evaporation.
Drying Gas Temp.	250 - 325 °C	250 - 325 °C	Balance between desolvation and thermal degradation.
Precursor Ion(s)	m/z 327.25 ([M+H]⁺)m/z 344.28 ([M+NH₄]⁺)	m/z 325.24 ([M-H]⁻)m/z 361.22 ([M+Cl]⁻)	Target the most abundant and stable precursor.
Collision Energy (CE)	Ramp 10 - 40 eV	Ramp 10 - 40 eV	Empirically determine the optimal energy for fragmentation.
LC Column	C18, 2.1 x 100 mm, 1.8 µm	C18, 2.1 x 100 mm, 1.8 µm	Standard for reversed-phase lipidomics. [6]
Mobile Phase A	0.1% Formic Acid in Water	5 mM Ammonium Acetate in Water	Promotes protonation or provides acetate for adducts.
Mobile Phase B	0.1% Formic Acid in 9:1 ACN:IPA	5 mM Ammonium Acetate in 9:1 ACN:IPA	Organic phase for elution.

References

• Wang, M., Wang, C., & Han, X. (2011). Accurate Quantification of Lipid Species by Electrospray Ionization Mass Spectrometry — Meets a Key Challenge in Lipidomics. Clinical and Translational Science, 4(6), 449-463. Available at: [Link]

• Hou, C. T. (2011). Electrospray ionization tandem mass spectrometry (ESI-MS/MS)-based shotgun lipidomics. Methods in Molecular Biology, 708, 259-275. Available at: [Link]

• Wood, P. L., & Woltjer, R. L. (2016). Flow infusion electrospray ionization high-resolution mass spectrometry of the chloride adducts of sphingolipids, glycerophospholipids, glycerols, hydroxy fatty acids, fatty acid esters of hydroxy fatty acids (FAHFA), and modified nucleosides. Lipids, 51(12), 1435-1443. Available at: [Link]

• Brügger, B., Erben, G., Sandhoff, R., Wieland, F. T., & Lehmann, W. D. (1999). Electrospray Ionization Tandem Mass Spectrometry (Esi-Ms/Ms) Analysis of the Lipid Molecular Species Composition of Yeast Subcellular Membranes Reveals Acyl Chain-Based Sorting/Remodeling of Distinct Molecular Species En Route to the Plasma Membrane. The Journal of Cell Biology, 146(4), 741-754. Available at: [Link]

• Vrkoslav, V., & Cvačka, J. (2021). Structural Characterization of Unusual Fatty Acid Methyl Esters with Double and Triple Bonds Using HPLC/APCI-MS2 with Acetonitrile In-Source Derivatization. Metabolites, 11(11), 743. Available at: [Link]

• Byrdwell, W. C. (2019). Parallel Mass Spectrometry (APCI-MS and ESI-MS) for Lipid Analysis. AOCS. Available at: [Link]

• Vrkoslav, V., & Cvačka, J. (2021). Structural Characterization of Unusual Fatty Acid Methyl Esters with Double and Triple Bonds Using HPLC/APCI-MS with Acetonitrile In-Source Derivatization. ResearchGate. Available at: [Link]

• LCGC International. (n.d.). New Frontiers for Mass Spectrometry in Lipidomics, Part II. Retrieved from [Link]

• Syage, J. A. (2014). Atmospheric Pressure Photoionization (APPI) for LC–MS: Analysis of Lipids. LCGC North America. Available at: [Link]

• ResearchGate. (n.d.). EPA methyl ester full scan mass spectra. APPI and APCI mobile phase was.... Retrieved from [Link]

• ResearchGate. (n.d.). Identification is inferred on MS/MS fragmentation of hydroxy-epoxy.... Retrieved from [Link]

• ResearchGate. (n.d.). MS/MS spectra and the fragmentation sites of epoxyalcohol derivatives:.... Retrieved from [Link]

• Orellana-Coca, C., et al. (2005). Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry. ResearchGate. Available at: [Link]

• Sanchez-Lopez, E., et al. (2019). Troubleshooting in Large-Scale LC-ToF-MS Metabolomics Analysis: Solving Complex Issues in Big Cohorts. Metabolites, 9(11), 255. Available at: [Link]

• Wang, M., et al. (2014). Mass Spectrometry Methodology in Lipid Analysis. Journal of Analytical Methods in Chemistry, 2014, 589458. Available at: [Link]

• Han, X. (2012). Fatty acidomics: global analysis of lipid species containing a carboxyl group with a charge-remote fragmentation assisted approach. Analytical and Bioanalytical Chemistry, 403(1), 21-30. Available at: [Link]

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Preventing degradation of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate during sample prep

Welcome to the technical support center for Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the handling and preparation of this labile oxylipin. Our goal is to ensure the integrity of your samples and the reliability of your experimental results.

Introduction: The Challenge of Stability

Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate is a biologically active lipid mediator belonging to the family of oxylipins. Its structure, containing a vicinal epoxy-alcohol moiety, makes it particularly susceptible to degradation during sample preparation. The primary challenges arise from the reactivity of the epoxide ring, which can be opened under acidic or basic conditions, and the potential for oxidation of the double bond and hydroxyl group. Understanding these degradation pathways is crucial for developing robust sample preparation protocols.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: My analyte signal is consistently low or absent. What are the likely causes?

Low or no detection of the target analyte is a common issue and often points to degradation during sample preparation or improper storage. The main culprits are hydrolysis of the epoxide ring and oxidation.

Troubleshooting Steps:

• Review Your pH: The epoxide ring is highly susceptible to acid-catalyzed hydrolysis.[1][2] Even mildly acidic conditions (pH < 6) can lead to the formation of diols, which will not be detected as the parent compound.[1] Conversely, strongly basic conditions can also promote epoxide ring-opening.

  • Recommendation: Maintain a neutral pH (6.5-7.5) throughout your extraction and sample handling process. Use buffered solutions where possible.

• Check for Oxidative Stress: Oxylipins are prone to oxidation, which can be initiated by exposure to air, light, or trace metal contaminants.[3][4]

  • Recommendation: Work quickly and under dim light. Use solvents that have been purged with an inert gas like argon or nitrogen. The addition of antioxidants to your extraction solvent is highly recommended.[5]

• Evaluate Storage Conditions: Improper storage can lead to significant degradation over time.

  • Recommendation: Store the standard and your samples at -80°C in a tightly sealed container under an inert atmosphere. Avoid repeated freeze-thaw cycles.

FAQ 2: I am observing unexpected peaks in my chromatogram. What could they be?

The appearance of unexpected peaks often indicates the presence of degradation products. The structure of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate can lead to several common degradation products.

Potential Degradation Products:

• Diols: Formed by the hydrolysis of the epoxide ring. These are often more polar than the parent compound.

• Methoxy-hydroxy derivatives: If methanol is used as a solvent under acidic conditions, it can act as a nucleophile, opening the epoxide ring to form a methoxy-hydroxy compound.[6]

• Cyclization Products: The vicinal hydroxyl group can act as an internal nucleophile, leading to the formation of cyclic ethers like tetrahydrofurans or tetrahydropyrans, especially under acidic conditions.[7][8]

• Oxidation Products: Oxidation can lead to the formation of ketones, aldehydes, or further epoxidation of the double bond.[9][10]

Troubleshooting:

• Mass Spectrometry Analysis: If using LC-MS or GC-MS, analyze the mass spectra of the unknown peaks to identify potential degradation products based on their molecular weights and fragmentation patterns.

• Review Sample Handling: Scrutinize your workflow for any steps where the sample is exposed to acidic or basic conditions, high temperatures, or prolonged exposure to air.

Diagram: Major Degradation Pathways

Caption: Recommended workflow for sample preparation.

Summary of Key Parameters for Preventing Degradation

Parameter	Recommendation	Rationale
pH	Maintain at 6.5-7.5	Prevents acid or base-catalyzed hydrolysis of the epoxide ring. [1][11]
Temperature	Keep samples on ice or at 4°C during preparation. Store at -80°C long-term.	Minimizes thermal degradation and slows down enzymatic activity. [12][13]
Light Exposure	Work under dim light or use amber vials.	Prevents photo-oxidation.
Oxygen Exposure	Use degassed solvents and work under an inert atmosphere (N2 or Ar).	Prevents oxidative degradation of the double bond and hydroxyl group. [3]
Antioxidants	Add BHT (0.01-0.1%) to extraction solvents.	Scavenges free radicals and prevents lipid peroxidation. [5][14]
Solvent Choice	Use high-purity, peroxide-free solvents. Avoid prolonged exposure to methanol if acidic conditions are possible.	Prevents unwanted side reactions and contamination. Methanol can open the epoxide ring under acidic conditions. [6]
Storage	Store in a tightly sealed glass container under inert gas at -80°C. Avoid repeated freeze-thaw cycles.	Ensures long-term stability of the analyte.

References

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• Intramolecular Cyclization of 3,4-Epoxy Alcohols; Oxetane Formation. Bulletin of the Chemical Society of Japan.
• Synthetic and biosynthetic methods for selective cyclisations of 4,5-epoxy alcohols to tetrahydropyrans. Organic & Biomolecular Chemistry.
• Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. MDPI.
• Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples.
• Two types of intramolecular epoxide‐opening cyclizations and previously...
• Silver(I)‐Catalyzed Intramolecular Cyclizations of Epoxide‐Propargylic Esters to 1,4‐Oxazine Derivatives.
• Heme-catalyzed degradation of linoleate 9-hydroperoxide (9-HPODE) forms two allylic epoxy-ketones via a proposed pseudo-symmetrical diepoxy radical intermediate.
• Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. PubMed.
• The Role of Long Chain Fatty Acids and Their Epoxide Metabolites in Nociceptive Signaling. MDPI.
• Methods of the Analysis of Oxylipins in Biological Samples. MDPI.
• Heme-catalyzed degradation of linoleate 9-hydroperoxide (9-HPODE)
• The origin of hydroxy-cyclohexenone fatty acids from skin barrier protein and relevance to covalent binding of ceramides.
• Simultaneous determination by GC-MS of epoxy and hydroxy FA as their methoxy deriv
• Catalytic activities of mammalian epoxide hydrolases with cis and trans fatty acid epoxides relevant to skin barrier function. PubMed Central.
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• Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating.
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• Natural antioxidants recovered from food by-products as inhibitors of lipid oxidation. Croatian Journal of Food Science and Technology.
• Quantitative determination of epoxy stearic acids derived from oxidized frying oil based on solid-phase extraction and gas chromatography.
• Regulatory lipid vicinal diols counteract the biological activity of epoxy fatty acids and can act as biomarkers and mechanisms for disease progression. PubMed Central.
• Epoxy Shelf Life & Proper Storage. WEST SYSTEM.
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• Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry.
• Role of epoxy-fatty acids and epoxide hydrolases in the pathology of neuro-inflammation.
• Epoxy Resin Storage Best Practices for Maximizing Shelf Life. Epoxy Resin Store.
• Storage and handling of Avanti Research lipids. Avanti Polar Lipids.
• Evaluating the In Vitro Potential of Natural Extracts to Protect Lipids from Oxidative Damage.
• Guideline for screening antioxidant against lipid‐peroxidation by spectrophotometer. Wiley Online Library.
• Impact of Free Fatty Acids, Water Content, and Temperature on the Chemical Resistance of Coatings in Biofuel Precursor Storage. AMPP Annual Conference.
• Epoxidation of Fatty Acid Methyl Esters Derived from Algae Biomass to Develop Sustainable Bio-Based Epoxy Resins. MDPI.
• Fully Biobased Epoxy Resins
• Formation of Epoxy-, Keto- and Hydroxy-F
• Lipid Peroxid
• Ring opening reactions of epoxides: Acid-c
• Derivatization for Gas Chrom
• Potential antioxidant and lipid peroxidation inhibition of Phyllanthus acidus leaf extract in minced pork.
• Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. PubMed.
• Derivatization of hydroxyl functional groups for liquid chromatography and capillary electrosepar
• The Use of Derivatization Reagents for Gas Chrom
• Distribution Analysis of Epoxy Groups in Polymers by Derivatization–Electron Probe X-ray Microanalysis.
• Fatty Acid Epoxidation on Enzymes: Experimental Study and Modeling of Batch and Semibatch Operation.
• Application of solid phase microextraction for quantitation of polyunsaturated f
• Regulatory lipid vicinal diols counteract the biological activity of epoxy fatty acids and can act as biomarkers and mechanisms for disease progression. PubMed.
• Solid-phase extraction columns in the analysis of lipids. AOCS Lipid Library.
• Synthesis of epoxide and vicinal diol regioisomers from docosahexaeno
• Amine-cured ω-epoxy fatty acid triglycerides: Fundamental structure–property rel

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• 1. Catalytic activities of mammalian epoxide hydrolases with cis and trans fatty acid epoxides relevant to skin barrier function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Khan Academy [khanacademy.org]
• 3. hrcak.srce.hr [hrcak.srce.hr]
• 4. mdpi.com [mdpi.com]
• 5. Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Simultaneous determination by GC-MS of epoxy and hydroxy FA as their methoxy derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Synthetic and biosynthetic methods for selective cyclisations of 4,5-epoxy alcohols to tetrahydropyrans - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D1OB01905H [pubs.rsc.org]
• 9. Heme-catalyzed degradation of linoleate 9-hydroperoxide (9-HPODE) forms two allylic epoxy-ketones via a proposed pseudo-symmetrical diepoxy radical intermediate - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Analysis of Epoxy Fatty Acids

Here is the technical support center guide on artifact formation in the analysis of epoxy fatty acids.

Welcome to the technical support guide for the analysis of epoxy fatty acids (EpFAs). This resource is designed for researchers, analytical scientists, and drug development professionals who work with these sensitive lipid mediators. EpFAs possess a strained oxirane ring, making them highly susceptible to degradation and artifact formation during sample preparation and analysis.[1][2] This guide provides in-depth, field-proven insights to help you identify, troubleshoot, and prevent common analytical artifacts, ensuring the integrity and accuracy of your data.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues encountered during the analysis of EpFAs. The questions are categorized by the stage of the analytical workflow in which they are most likely to occur.

Category 1: Sample Preparation & Extraction Artifacts

Q1: I suspect my epoxy fatty acids are hydrolyzing to diols during sample preparation. How can I confirm this and, more importantly, prevent it?

A1: This is the most common artifact in EpFA analysis. The epoxide ring is prone to opening, especially in the presence of acidic or basic catalysts, to form the corresponding dihydroxy fatty acid (DiHFA).[2][3]

Plausible Cause & Confirmation:

• Mechanism: The epoxide oxygen can be protonated under acidic conditions, making the ring highly susceptible to nucleophilic attack by water, which is often present in biological samples and solvents.[1][4] This results in a trans-diol.[2] Similarly, basic conditions can promote ring-opening via an SN2 mechanism.[2]

• Confirmation: Analyze your sample for the corresponding DiHFA. For example, if you are analyzing 12,13-epoxyoctadecenoic acid (12,13-EpOME), look for 12,13-dihydroxyoctadecenoic acid (12,13-DiHOME). An unexpectedly high DiHFA/EpFA ratio compared to literature values for your sample type is a strong indicator of artifactual hydrolysis.

Troubleshooting & Prevention:

• Maintain Neutral pH: Ensure all aqueous buffers and solvents used during extraction and SPE are buffered to a pH of ~7.0. Avoid strong acids or bases for pH adjustment.

• Solvent Purity: Use high-purity, HPLC-grade or MS-grade solvents. Be aware that chlorinated solvents like dichloromethane can degrade over time to produce trace amounts of HCl, which will catalyze hydrolysis.

• Low Temperature: Perform all extraction and evaporation steps at low temperatures (4°C or on ice) to reduce the rate of chemical reactions.

• Minimize Water: During organic solvent extraction (e.g., Folch or Bligh-Dyer methods), ensure complete phase separation to minimize the carryover of the aqueous phase.[5] Consider adding a drying agent like anhydrous sodium sulfate to the organic extract before evaporation.

• Limit Exposure Time: Process samples as quickly as possible. Do not leave extracts sitting on the benchtop or in the autosampler for extended periods before analysis.

Q2: My recoveries are consistently low after solid-phase extraction (SPE). What are the likely causes?

A2: Low recovery after SPE can be due to several factors, ranging from improper method setup to analyte degradation on the sorbent.

Plausible Causes:

• Analyte Breakthrough: The analyte may not be retained on the sorbent during sample loading. This happens if the solvent used to dissolve the sample is too strong (too non-polar for reversed-phase SPE, or too polar for normal-phase SPE).

• Irreversible Binding: The analyte may bind too strongly to the sorbent and is not fully released during the elution step.

• Degradation on Sorbent: Some silica-based sorbents can have acidic silanol groups that catalyze the hydrolysis of epoxides to diols.

• Incomplete Elution: The elution solvent may not be strong enough, or the volume may be insufficient to completely recover the analytes.

Troubleshooting & Prevention:

• Sorbent Conditioning: Never skip the conditioning and equilibration steps. For reversed-phase SPE (e.g., C18), this typically involves washing with methanol or acetonitrile followed by water or a neutral buffer.[6][7] This ensures proper sorbent activation.

• Sample Pre-treatment: The sample should be dissolved in a solvent that is weak enough to allow for retention. For C18 SPE, this usually means diluting the sample in an aqueous buffer.[8]

• Test for Breakthrough: Collect the solvent that passes through the cartridge during the sample loading step and analyze it. If your EpFAs are present, your loading conditions are too strong.

• Optimize Wash Step: The wash solvent should be strong enough to remove interferences but weak enough to leave the EpFAs on the column. Test different solvent strengths.

• Optimize Elution Step: Elute with a strong solvent. For C18, this is typically methanol, acetonitrile, or ethyl acetate. Elute with multiple, smaller volumes (e.g., 2 x 500 µL instead of 1 x 1 mL) to improve efficiency.[8]

• Consider Polymer-Based Sorbents: If you suspect degradation on a silica sorbent, switch to a polymer-based sorbent (e.g., a styrene-divinylbenzene resin), which is more pH-stable.[7]

Category 2: GC-MS Analysis Artifacts

Q3: I see multiple peaks for a single EpFA in my GC-MS chromatogram after silylation. What are these extra peaks?

A3: This is a classic sign of derivatization artifacts or thermal degradation in the GC inlet. EpFAs are not typically volatile enough for GC analysis and require derivatization, most commonly silylation, which can itself introduce artifacts.[9][10][11]

Plausible Causes:

• Incomplete Derivatization: If the carboxylic acid group is not fully converted to its trimethylsilyl (TMS) ester, you will see a broad, tailing peak or no peak at all.

• Silylation Artifacts: Silylation reagents can sometimes react with the epoxide ring, especially if trace moisture is present or if the reaction is catalyzed by contaminants.[9][12] This can lead to by-products with different retention times.

• Thermal Degradation: The high temperatures of the GC injection port can cause degradation of the derivatized EpFA, leading to multiple breakdown products.

• Isomerization: High temperatures or acidic/basic sites in the GC liner or column can cause isomerization.

Troubleshooting & Prevention:

• Optimize Derivatization: Use a potent silylating agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst.[9][10] Ensure the reaction goes to completion by heating (e.g., 60°C for 30 minutes).

• Ensure Anhydrous Conditions: Use high-quality, sealed derivatization reagents and perform the reaction in a vial with a PTFE-lined cap. Any moisture will consume the reagent and can lead to side reactions.

• Use a Clean, Deactivated Inlet Liner: Active sites in a dirty or old GC liner can catalyze degradation. Use a fresh, deactivated liner and change it regularly.

• Lower the Inlet Temperature: While maintaining efficient volatilization, use the lowest possible injection port temperature. Start around 250°C and decrease it in 10°C increments to see if the artifact peaks are reduced.

• Check for Contaminants: Contaminants in the sample matrix can sometimes catalyze artifact formation during silylation.[9] Ensure your sample is clean by using an effective SPE protocol.

Artifact Type	Probable Cause	Analytical Platform	Preventative Measure
Dihydroxy-fatty acid (DiHFA)	Acid/base catalyzed hydrolysis of epoxide	LC-MS, GC-MS	Maintain neutral pH, use pure solvents, work at low temperatures.
Methoxy-hydroxy fatty acid	Ring-opening by methanol during extraction or derivatization	LC-MS, GC-MS	Avoid acidic methanol; use non-alcoholic solvents where possible.
Multiple Silylation Products	Incomplete reaction, side reactions with epoxide	GC-MS	Use fresh, high-quality silylation reagents under anhydrous conditions.
Thermal Degradation Products	High temperature in GC inlet	GC-MS	Use a clean, deactivated liner and optimize (lower) the inlet temperature.
Adduct Ions ([M+Na]⁺, [M+K]⁺)	Presence of salts in sample or mobile phase	LC-MS	Use high-purity solvents, MS-grade additives, and clean glassware.[13]

Table 1: Summary of Common Artifacts in Epoxy Fatty Acid Analysis.

Category 3: LC-MS Analysis Artifacts

Q4: My EpFA signal is split between multiple ions like [M+H]⁺, [M+Na]⁺, and [M+NH₄]⁺. How does this impact my results?

A4: This phenomenon, known as adduct formation, is very common in electrospray ionization (ESI) mass spectrometry and can severely compromise quantitative accuracy and sensitivity.[13]

Plausible Causes:

• Salt Contamination: Sodium ([M+Na]⁺) and potassium ([M+K]⁺) are ubiquitous. Contamination can come from glassware, buffers, reagents, or the sample matrix itself.

• Mobile Phase Additives: Ammonium salts ([M+NH₄]⁺) are often added to the mobile phase to improve chromatography or ionization, but can lead to adducts if not carefully controlled.

Impact on Analysis:

• Reduced Sensitivity: The analyte signal is diluted across multiple ionic species. If you are only monitoring the [M+H]⁺ ion in a selected reaction monitoring (SRM) experiment, you are ignoring the signal from the adducts, leading to an underestimation of the true concentration.

• Poor Reproducibility: The degree of adduct formation can vary from sample to sample depending on the matrix, leading to poor precision and accuracy in quantitative assays.

Troubleshooting & Prevention:

• Use High-Purity Reagents: Always use MS-grade solvents, water, and mobile phase additives (e.g., formic acid, ammonium acetate).

• Improve Sample Cleanup: Use a thorough SPE protocol to remove salts from the biological matrix before LC-MS analysis.

• Optimize Mobile Phase: Sometimes, adding a small amount of a reagent that provides a consistent counter-ion can force the formation of a single adduct. For example, adding a controlled, low concentration of ammonium acetate can promote the formation of the [M+NH₄]⁺ adduct, which can then be consistently monitored.

• Sum the Signals (with caution): In some cases, you can quantify by summing the peak areas of the protonated molecule and its major adducts. However, this must be done for all standards, QCs, and samples, and can increase variability. The preferred approach is to eliminate the source of adduction.

Visualizing the Problem & Workflow

Understanding the points where artifacts are introduced is key to prevention.

Caption: Analytical workflow highlighting key stages where artifacts can be introduced.

Caption: Mechanism of acid-catalyzed hydrolysis of an epoxide to a diol.

Validated Experimental Protocols

Protocol 1: Optimized Solid-Phase Extraction (SPE) for EpFAs from Plasma

This protocol is designed to minimize hydrolysis and maximize recovery from a complex biological matrix.

Materials:

• C18 SPE Cartridges (e.g., 100 mg, 1 mL)

• Internal Standard (IS): A deuterated EpFA analog (e.g., 12,13-EpOME-d4).

• Solvents: MS-grade Methanol, Acetonitrile, Water, Hexane, Ethyl Acetate.

• Buffer: 100 mM Phosphate buffer, pH 7.0.

• Vortex mixer, centrifuge, nitrogen evaporator.

Methodology:

• Sample Preparation:

  • To 100 µL of plasma in a glass tube, add 10 µL of IS solution.

  • Add 300 µL of ice-cold acetonitrile to precipitate proteins.

  • Vortex for 30 seconds, then centrifuge at 4°C for 10 minutes at 3000 x g.

  • Transfer the supernatant to a new tube. Add 600 µL of pH 7.0 phosphate buffer.

• SPE Cartridge Conditioning:

  • Wash the C18 cartridge with 1 mL of ethyl acetate.

  • Wash with 1 mL of methanol.

  • Equilibrate with 2 x 1 mL of pH 7.0 phosphate buffer. Crucially, do not let the sorbent bed go dry. [7] Leave a small layer of buffer above the frit.

• Sample Loading:

  • Load the diluted supernatant onto the conditioned SPE cartridge at a slow, steady flow rate (~1 drop/second).

• Washing:

  • Wash the cartridge with 1 mL of pH 7.0 phosphate buffer to remove salts and polar interferences.

  • Wash with 1 mL of 15% methanol in water to remove moderately polar interferences.

  • (Optional) Dry the cartridge under a gentle stream of nitrogen for 5 minutes to remove residual water.

• Elution:

  • Elute the EpFAs with 2 x 500 µL of ethyl acetate into a clean glass tube. The two smaller aliquots ensure more complete recovery.[8]

• Final Step:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at room temperature.

  • Reconstitute the residue in a suitable solvent for LC-MS (e.g., 100 µL of 80:20 Methanol:Water) or proceed to derivatization for GC-MS.

Protocol 2: Trimethylsilyl (TMS) Derivatization for GC-MS Analysis

This protocol is for converting the carboxylic acid of the EpFA into a volatile TMS ester.

Materials:

• Derivatization Reagent: BSTFA + 1% TMCS.

• Solvent: Anhydrous pyridine or acetonitrile.

• Heating block or oven set to 60°C.

• GC vials with PTFE-lined screw caps.

Methodology:

• Preparation:

  • Ensure the dried sample extract from the SPE protocol is completely free of water. Any residual moisture will interfere with the reaction.

• Reaction:

  • To the dried extract, add 50 µL of anhydrous pyridine to dissolve the lipids.

  • Add 50 µL of BSTFA + 1% TMCS.

  • Cap the vial tightly and vortex briefly.

• Incubation:

  • Heat the vial at 60°C for 30 minutes to ensure the reaction goes to completion.

• Analysis:

  • Cool the vial to room temperature. The sample is now ready for direct injection into the GC-MS. Do not add any aqueous solutions.

Self-Validation & QC:

• Derivatization Efficiency: The resulting chromatogram should show sharp, symmetrical peaks. The absence of broad, tailing peaks for your analytes indicates complete derivatization.

• Artifact Check: Analyze a derivatized standard of a pure EpFA. It should yield a single, clean peak. The presence of other significant peaks indicates a problem with the reagent, conditions, or GC system.[9][10]

References

• Determination and quantification of fatty acid C=C isomers by epoxidation reaction and liquid chromatography-mass spectrometry. PubMed. Available at: [Link]

• A review of fatty epoxide ring opening reactions: Chemistry, recent advances, and applications. ResearchGate. Available at: [Link]

• Optimized thiol derivatizing reagent for the mass spectral analysis of disubstituted epoxy fatty acids. PubMed. Available at: [Link]

• Epoxides Ring-Opening Reactions. Chemistry Steps. Available at: [Link]

• Reactions of Epoxides: Ring-opening. Chemistry LibreTexts. Available at: [Link]

• A review of fatty epoxide ring opening reactions: Chemistry, recent advances, and applications. SciSpace. Available at: [Link]

• Artifacts in Trimethylsilyl Derivatization Reactions and Ways to Avoid Them. Semantic Scholar. Available at: [Link]

• Ring opening reactions of epoxides: Acid-catalyzed. Khan Academy. Available at: [Link]

• Identification of Silylation Artifacts in Derivatization Reactions. A "Little" Mass Spec and Sailing. Available at: [Link]

• (PDF) Artifacts in trimethylsilyl derivatization reactions and ways to avoid them. ResearchGate. Available at: [Link]

• Relative Importance of Soluble and Microsomal Epoxide Hydrolases for the Hydrolysis of Epoxy-Fatty Acids in Human Tissues. MDPI. Available at: [Link]

• Characterization of epoxides of polyunsaturated fatty acids by mass spectrometry via 3-pyridinylmethyl esters. PubMed. Available at: [Link]

• Simple procedures. Cyberlipid. Available at: [Link]

• (PDF) Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating. ResearchGate. Available at: [Link]

• Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry. ResearchGate. Available at: [Link]

• Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. PubMed. Available at: [Link]

• Lipids in Archaeological Pottery: A Review on Their Sampling and Extraction Techniques. MDPI. Available at: [Link]

• (PDF) Epoxy Fatty Acids in Foods: Analytics, Formation and Risk Assessment. ResearchGate. Available at: [Link]

• The Origin and Implications of Artifact Ions in Bioanalytical LC–MS. LCGC International. Available at: [Link]

• Formation of Epoxy-, Keto- and Hydroxy-Fatty Acids. AOCS. Available at: [Link]

• Solid Phase Extraction (SPE) Sample Preparation - Fundamentals. YouTube. Available at: [Link]

• Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating. J-Stage. Available at: [Link]

• Epoxidation of Fatty Acid Methyl Esters Derived from Algae Biomass to Develop Sustainable Bio-Based Epoxy Resins. MDPI. Available at: [Link]

• Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating. J-Stage. Available at: [Link]

• Catalytic activities of mammalian epoxide hydrolases with cis and trans fatty acid epoxides relevant to skin barrier function. PMC. Available at: [Link]

• Update on solid-phase extraction for the analysis of lipid classes and related compounds. ResearchGate. Available at: [Link]

• Resin and Fatty Acids by Extraction/Ethylation and GC/FID and GC/MS Determination. NCASI. Available at: [Link]

• Simultaneous determination by GC-MS of epoxy and hydroxy FA as their methoxy derivatives. PubMed. Available at: [Link]

• Development of mass spectrometry-based methods for the analysis of lipid isomers. SciSpace. Available at: [Link]

• Toxicity of Epoxy Fatty Acids and Related Compounds to Cells Expressing Human Soluble Epoxide Hydrolase. ResearchGate. Available at: [Link]

• Effect of pigments on the analysis of fatty acids in siccative oils by pyrolysis methylation and silylation. ResearchGate. Available at: [Link]

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• 1. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. A review of fatty epoxide ring opening reactions: Chemistry, recent advances, and applications (2022) | Bryan R. Moser | 48 Citations [scispace.com]
• 4. Khan Academy [khanacademy.org]
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Technical Support Center: A-Z Guide to Resolving Co-eluting Isomers of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate

Welcome to the technical support hub for the chromatographic resolution of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate and its challenging isomers. This guide is designed for researchers, scientists, and professionals in drug development who are encountering difficulties in separating these closely related compounds. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you achieve baseline separation and accurate quantification.

The Challenge of Co-elution

Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate and its isomers are structurally similar molecules, often differing only in the spatial arrangement of atoms (stereoisomers) or the position of functional groups (regioisomers).[1][2][3] These subtle differences result in nearly identical physicochemical properties, leading to co-elution in conventional chromatographic systems. Achieving separation is critical for accurate biological assessment and regulatory compliance.

Frequently Asked Questions (FAQs)

Q1: Why do my Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate isomers co-elute?

A1: Co-elution of these isomers stems from their minute structural differences. Factors contributing to this challenge include:

• Stereoisomerism: Enantiomers (non-superimposable mirror images) and diastereomers have very similar polarities and shapes, making them difficult to resolve on achiral stationary phases.

• Regioisomerism: Positional isomers, where the epoxy or hydroxyl groups are at different locations on the fatty acid chain, can also exhibit similar chromatographic behavior.

• Subtle Polarity Differences: The minor variations in the overall dipole moment and hydrophobicity of the isomers are often insufficient for separation under standard chromatographic conditions.

Q2: What are the primary chromatographic strategies to resolve these isomers?

A2: The most effective strategies involve enhancing the selectivity of the chromatographic system. Key approaches include:

• Chiral Chromatography: Utilizing a chiral stationary phase (CSP) is the most direct method for separating enantiomers. These phases create a chiral environment that allows for differential interaction with the enantiomers.[4][5]

• Supercritical Fluid Chromatography (SFC): SFC is a powerful technique for isomer separation due to its use of supercritical fluids as the mobile phase, which can provide higher efficiency and unique selectivity.[6][7][8][9]

• Derivatization: Chemically modifying the isomers to create diastereomers with more distinct physical properties can facilitate separation on standard achiral columns.[10][11][12][13]

• Method Optimization: Systematic optimization of mobile phase composition, temperature, and flow rate can significantly improve resolution.[14][15]

Troubleshooting Guide: From Tailing Peaks to Baseline Separation

This section provides a systematic approach to resolving common issues encountered during the separation of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate isomers.

Issue 1: Poor or No Enantiomeric Resolution on a Chiral Column

Symptom: A single, broad peak or two partially overlapping peaks are observed when using a chiral stationary phase.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting poor chiral resolution.

Step-by-Step Guidance:

• Verify CSP Suitability: Not all chiral stationary phases are effective for all compounds. Polysaccharide-based CSPs (e.g., Chiralcel OD, Chiralpak AD) are often a good starting point for epoxy fatty acids.[4][5] Consult column selection guides from manufacturers.

• Optimize the Mobile Phase:

  • Normal Phase: In normal-phase chromatography (e.g., hexane/isopropanol), small changes in the polar modifier (alcohol) concentration can have a significant impact on selectivity.

  • Additives: For basic or acidic compounds, adding a small amount of an acidic or basic modifier (e.g., trifluoroacetic acid or diethylamine) can improve peak shape and resolution by minimizing secondary interactions with the stationary phase.[16]

• Adjust the Temperature: Temperature affects the thermodynamics of the chiral recognition process.[16]

  • Lower Temperatures: Generally, lower temperatures enhance the stability of the transient diastereomeric complexes formed between the analyte and the CSP, often leading to better resolution.

  • Higher Temperatures: In some cases, higher temperatures can improve efficiency and may even alter the elution order.[16] A systematic study of temperature effects is recommended.

• Check Column Health: A contaminated or degraded column will exhibit poor performance.[17]

  • Flushing: Flush the column with a strong, compatible solvent to remove strongly retained impurities.[17]

  • Regeneration: For immobilized CSPs, more rigorous regeneration procedures may be possible.[17] Always consult the manufacturer's instructions.

Issue 2: Peak Tailing

Symptom: Asymmetrical peaks with a "tail" are observed, leading to poor integration and reduced resolution.

Potential Causes and Solutions:

Potential Cause	Solution
Secondary Interactions	For silica-based columns, interactions between the analyte and residual silanol groups can cause tailing. Add a competitive agent like 0.1% trifluoroacetic acid (for acidic compounds) or 0.1% diethylamine (for basic compounds) to the mobile phase.[16]
Column Overload	Injecting too much sample can lead to peak distortion. Dilute the sample and reinject.[16]
Improper Mobile Phase pH	If the mobile phase pH is close to the pKa of the analyte, peak shape can be poor. Adjust the pH to be at least one unit away from the pKa.
Column Contamination	Strongly adsorbed compounds from previous injections can cause active sites that lead to tailing. Wash the column thoroughly.[17]

Issue 3: Inconsistent Retention Times

Symptom: The time at which the peaks elute varies between runs, making identification and quantification unreliable.

Troubleshooting Steps:

• Check for System Leaks: Even a small leak in the HPLC system can cause fluctuations in flow rate and pressure, leading to retention time shifts.

• Ensure Mobile Phase Consistency: Prepare fresh mobile phase daily and ensure it is thoroughly mixed and degassed. Inconsistent mobile phase composition is a common cause of retention time drift.

• Column Equilibration: Ensure the column is fully equilibrated with the mobile phase before each injection, especially when changing solvents or after a gradient run. Insufficient equilibration can lead to drifting retention times.[18]

• Temperature Control: Use a column oven to maintain a constant temperature. Fluctuations in ambient temperature can affect retention times.[16]

Advanced Separation Strategies

When conventional HPLC methods are insufficient, more advanced techniques may be necessary.

Supercritical Fluid Chromatography (SFC)

SFC uses a supercritical fluid, typically carbon dioxide, as the primary mobile phase.[9] This technique offers several advantages for isomer separation:

• High Efficiency: The low viscosity and high diffusivity of supercritical fluids lead to faster separations and sharper peaks.[7][8]

• Unique Selectivity: The properties of the mobile phase can be finely tuned by adjusting pressure, temperature, and the type and concentration of co-solvents, offering different selectivities compared to HPLC.[6]

• Green Chemistry: SFC typically uses less organic solvent than HPLC, making it a more environmentally friendly option.[7][9]

Derivatization for Enhanced Separation

Derivatization involves chemically modifying the analyte to improve its chromatographic properties or detectability. For chiral separations, this often involves reacting the enantiomers with a chiral derivatizing agent to form diastereomers.

Caption: General workflow for chiral derivatization.

Key Considerations for Derivatization:

• Reaction Conditions: The derivatization reaction should be quantitative and not cause racemization or degradation of the analyte.[13]

• Chiral Derivatizing Agent: The agent should be of high optical purity to avoid the formation of additional stereoisomers that could complicate the chromatogram.[13]

• Separation of Diastereomers: The resulting diastereomers should have sufficiently different physical properties to be separated on a standard achiral column.

Experimental Protocols

Protocol 1: Chiral HPLC Method Development

• Column Selection: Start with a polysaccharide-based chiral column (e.g., Chiralpak IA, IB, or IC).

• Mobile Phase Screening:

  • Normal Phase: Screen mobile phases consisting of hexane with varying percentages of isopropanol or ethanol (e.g., 2%, 5%, 10%, 20%).

  • Reversed Phase: Screen mobile phases of acetonitrile/water or methanol/water.

• Temperature Optimization: Analyze the sample at three different temperatures (e.g., 15°C, 25°C, 40°C) to determine the optimal condition for resolution.

• Flow Rate Adjustment: Optimize the flow rate to achieve a balance between resolution and analysis time.

Protocol 2: Derivatization with (R)-(+)-α-Methoxy-α-(trifluoromethyl)phenylacetyl (MTPA) Chloride

This protocol is for the derivatization of the hydroxyl group to form diastereomeric esters.

• Sample Preparation: Dissolve approximately 1 mg of the isomer mixture in 0.5 mL of anhydrous pyridine.

• Derivatization: Add a 1.5 molar excess of (R)-(+)-MTPA chloride to the solution.

• Reaction: Stir the reaction mixture at room temperature for 4 hours or until the reaction is complete (monitor by TLC or a quick LC run).

• Work-up: Quench the reaction with a few drops of water. Extract the diastereomers with a non-polar solvent like hexane. Wash the organic layer with dilute HCl, saturated sodium bicarbonate, and brine. Dry the organic layer over anhydrous sodium sulfate.

• Analysis: Evaporate the solvent and redissolve the residue in the mobile phase for injection onto a standard C18 column.

References

• Supercritical Fluid Chromatography and Its Application in Lipid Isomer Separation. (n.d.). Google Scholar.
• Troubleshooting guide for HPLC analysis of chiral compounds - Benchchem. (n.d.). BenchChem.
• Direct resolution of epoxyeicosatrienoic acid enantiomers by chiral-phase high-performance liquid chromatography. (1994).
• Troubleshoot Chiral Column Performance: Efficiency & Resolution. (n.d.). Daicel Chiral Technologies.
• Advances of supercritical fluid chromatography in lipid profiling. (2019). Analytica Chimica Acta, 1084, 35-47.
• Advances of supercritical fluid chromatography in lipid profiling. (2019). Analytica Chimica Acta, 1084, 35-47.
• Resolution of epoxyeicosatrienoate enantiomers by chiral phase chromatography. (1989). Analytical Biochemistry, 182(2), 300-303.
• Technical Support Center: Method Development for Resolving Co-eluting Peaks in Linalool Oxide Analysis - Benchchem. (n.d.). BenchChem.
• Supercritical Fluid Chromatography as a Technique to Fractionate High-Valued Compounds
• Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. (2022). Molecules, 27(18), 5897.
• The Chromatographic Resolution of Chiral Lipids. (2019). AOCS Lipid Library.
• Lipidomics by Supercritical Fluid Chromatography. (2017). Metabolites, 7(4), 55.
• Technical Support Center: Method Development for Resolving Co-eluting Peaks with p-Mentha - Benchchem. (n.d.). BenchChem.
• Resolution of co-eluting isomers of anti-inflammatory drugs conjugated to carbonic anhydrase inhibitors from plasma in liquid chromatography by energy-resolved tandem mass spectrometry. (2020). Journal of Pharmaceutical and Biomedical Analysis, 185, 113227.
• Trouble with chiral separations. (2020).
• Highly efficient separation of isomeric epoxy fatty acids by micellar electrokinetic chromatography. (1999). Electrophoresis, 20(1), 132-137.
• Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. (2018).

• HPLC Column Troubleshooting Guide. (n.d.). Scribd. Retrieved from [Link]

• Pro Tips for Method Development (LC-MS/MS 101). (2023). YouTube.
• Separation of Saturated Fatty Acids and Fatty Acid Methyl Esters with Epoxy Nanofiltration Membranes. (2018). ACS Omega, 3(12), 17745-17751.
• Strategies for chiral separation: from racemate to enantiomer. (2023). Chemical Science, 14(38), 10374-10391.
• Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction. (2023). Molecules, 28(6), 2819.
• Resolution of epoxide enantiomers of polycyclic aromatic hydrocarbons by chiral stationary-phase high-performance liquid chromatography. (1985). Analytical Biochemistry, 148(2), 328-338.
• Indirect Enantioseparations: Recent Advances in Chiral Metabolomics for Biomedical Research. (2022). Metabolites, 12(7), 619.
• An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids. (2018). Journal of Lipid Research, 59(10), 2025-2035.
• Separation of saturated fatty acids and fatty acid methyl esters with epoxy nanofiltration membranes. (2018). RSC Advances, 8(72), 41341-41348.
• Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. (2014). Bioorganic & Medicinal Chemistry Letters, 24(15), 3467-3471.
• Separation of Saturated Fatty Acids and Fatty Acid Methyl Esters with Epoxy Nanofiltration Membranes. (2018).
• Strategies for ascertaining the interference of phase II metabolites co-eluting with parent compounds using LC-MS/MS. (2014). Bioanalysis, 6(15), 2065-2076.

• 12-Octadecenoic acid, 11-hydroxy, 9,10-epoxy, TMS, methyl ester, # 3. (n.d.). NIST WebBook. Retrieved from [Link]

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Technical Support Center: Matrix Effects in the Quantification of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate

Welcome to the technical support center for the quantitative analysis of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate. This guide is designed for researchers, scientists, and drug development professionals who are utilizing Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) for the quantification of this and similar analytes in complex biological matrices.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to directly address the common and complex challenges posed by matrix effects. Our goal is to equip you with the scientific understanding and practical protocols necessary to ensure the accuracy, precision, and robustness of your bioanalytical methods.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions and concerns regarding matrix effects.

Q1: What are matrix effects and why are they a significant problem for quantifying this analyte?

A: Matrix effects are the alteration—suppression or enhancement—of the ionization efficiency of an analyte by the presence of co-eluting, undetected components in the sample matrix.[1][2][3] For an oxidized lipid like Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate, which is often measured in plasma, serum, or tissue homogenates, the primary culprits are phospholipids.[2][4] These endogenous molecules are highly abundant in biological samples and can severely suppress the analyte's signal in the mass spectrometer's ion source, leading to inaccurate and unreliable quantification.[1][5]

Q2: How can I determine if my assay is suffering from matrix effects?

A: The most direct way to assess matrix effects is through a post-extraction spike comparison .[6][7] This involves comparing the peak area of the analyte spiked into a blank, extracted matrix sample to the peak area of the analyte in a neat (clean) solvent solution at the same concentration. A significant difference in response indicates the presence of matrix effects. A more qualitative but powerful technique is the post-column infusion experiment , which helps identify specific regions in your chromatogram where ion suppression or enhancement occurs.[6][7][8]

Q3: What is the best type of internal standard to use for this analysis?

A: The gold standard is a stable isotope-labeled (SIL) internal standard of the analyte.[9] A SIL-IS is chemically identical to the analyte but has a higher mass due to the incorporation of isotopes like ¹³C or ²H. It will co-elute with the analyte and experience the exact same matrix effects, allowing it to accurately correct for signal suppression or enhancement and variations in sample preparation.[1][9][10]

Q4: I'm seeing poor reproducibility and low signal. Can I just dilute my sample to fix it?

A: While sample dilution can sometimes reduce matrix effects by lowering the concentration of interfering components, it is often not a viable solution for trace-level bioanalysis.[6] Diluting the sample also dilutes your analyte, potentially pushing its concentration below the lower limit of quantification (LLOQ) of your assay. This approach should only be considered if the analyte concentration is sufficiently high.[6] A more robust solution involves improving the sample cleanup procedure.

Part 2: In-Depth Troubleshooting Guide

This section provides solutions to specific problems encountered during method development and sample analysis.

Symptom 1: Low Analyte Recovery and Poor Reproducibility

• Probable Cause: Inefficient sample preparation that fails to adequately remove interfering matrix components, particularly phospholipids and proteins. Simple protein precipitation is often insufficient.[11][12]

• Solution: Implement a Robust Solid-Phase Extraction (SPE) Protocol.

  • Expert Insight: Phospholipids are a major source of matrix effects in plasma and serum.[2][4][5] A well-designed SPE method can selectively remove these interferences while concentrating your analyte, leading to a cleaner extract, improved signal, and better reproducibility.[11][13][14] Specialized phospholipid removal plates or cartridges are highly effective.[5][14]

  • See Protocol 1: Optimized SPE for Phospholipid Removal.

Symptom 2: Inconsistent Quantification and Drifting Calibration Curves

• Probable Cause: The analyte is co-eluting with a region of significant ion suppression. The electrospray ionization (ESI) source is particularly susceptible to these effects.[15]

• Solution A: Diagnose Suppression Zones with Post-Column Infusion.

  • Expert Insight: A post-column infusion experiment provides a visual map of where ion suppression occurs across your chromatographic run.[3][8][16][17] By injecting a blank matrix extract while continuously infusing a standard solution of your analyte directly into the MS, you can see dips in the baseline signal that correspond to suppression zones. This allows you to modify your chromatography to move the analyte peak away from these areas.[3][7]

  • See Protocol 2: Post-Column Infusion Experiment.

• Solution B: Optimize Chromatographic Selectivity.

  • Expert Insight: Once suppression zones are identified, adjust your LC method. This could involve changing the gradient profile, modifying the mobile phase composition (e.g., pH, organic solvent type), or switching to a column with a different stationary phase chemistry (e.g., C18, Phenyl-Hexyl) to achieve separation from the interfering matrix components.

Symptom 3: Method Fails Validation Criteria for Accuracy and Precision

• Probable Cause: The chosen method for calibration and quantification does not adequately compensate for matrix variability between different samples (e.g., between calibration standards and unknown study samples).

• Solution: Utilize a Stable Isotope-Labeled Internal Standard and Matrix-Matched Calibrators.

  • Expert Insight: According to regulatory guidelines from bodies like the FDA, bioanalytical methods must be validated for accuracy and precision.[18][19][20] Using a SIL-IS is the most effective way to compensate for matrix effects and ensure method robustness.[21][22] The SIL-IS tracks the analyte through extraction and ionization, correcting for variability.[9] Your calibration curve should also be prepared in the same biological matrix as your study samples (a "matrix-matched" curve) to ensure that the standards and unknowns are affected by the matrix in the same way.[15]

Part 3: Key Experimental Protocols & Methodologies

Protocol 1: Optimized Solid-Phase Extraction (SPE) for Phospholipid Removal

This protocol is a starting point for developing a robust sample cleanup method for plasma or serum.

• Sample Pretreatment: To 100 µL of plasma, add 300 µL of 1% formic acid in acetonitrile containing your SIL-internal standard. Vortex for 30 seconds to precipitate proteins.

• Centrifugation: Centrifuge the sample at 10,000 x g for 5 minutes to pellet the precipitated proteins.

• SPE Loading: Load the supernatant onto a phospholipid removal SPE plate/cartridge (e.g., HybridSPE®).[14]

• Elution: Apply a gentle vacuum to pull the sample through the SPE sorbent. The phospholipids are retained by the sorbent, while the analyte and internal standard pass through into the collection plate.

• Evaporation & Reconstitution: Evaporate the collected eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the sample in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water).

• Analysis: Vortex briefly and inject into the LC-MS/MS system.

Data Presentation: Comparison of Sample Preparation Techniques

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Optimized SPE (with PL Removal)
Analyte Recovery (%)	90-105%	70-90%	>90%[5]
Matrix Effect (%)	40-70% (High Suppression)	20-40% (Moderate Suppression)	<15% (Minimal Suppression)
Reproducibility (%RSD)	>15% (Poor)	5-15% (Acceptable)	<5% (Excellent)[5]
Phospholipid Removal	<10% (Poor)	50-70% (Moderate)	>99% (Excellent)[5]

Protocol 2: Post-Column Infusion Experiment to Diagnose Matrix Effects

This experiment helps visualize ion suppression zones in your chromatogram.

• Setup: Use a T-fitting to connect a syringe pump to the flow path between the analytical column and the mass spectrometer's ion source.

• Infusion: Continuously infuse a standard solution of your analyte (e.g., at 100 ng/mL) at a low flow rate (e.g., 10 µL/min) using the syringe pump. This will create a stable, elevated baseline signal for your analyte's MRM transition.

• Injection: While the analyte is infusing, inject a blank, extracted matrix sample (prepared using your intended sample preparation method) onto the LC column and run your chromatographic gradient.

• Analysis: Monitor the analyte's MRM transition. Any significant drop in the baseline signal indicates a region of ion suppression caused by co-eluting matrix components. An increase indicates ion enhancement.

Visualization of Key Workflows

Diagram 1: The Mechanism of Ion Suppression in ESI-MS Caption: Co-eluting matrix components interfere with analyte ionization.

Diagram 2: Recommended Sample Preparation Workflow Caption: Workflow for minimizing matrix effects before LC-MS analysis.

References

• Brash, A. R., et al. (Year). Refined hypothesis on the role of 13-(R)-hydroxy-9(R),10(R)-trans-epoxy-(11E)-octadecenoate in the epidermal skin barrier. Source not specified.

• Li, W., et al. (2018). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. Journal of Chromatography B, 1087-1088, 77-84. [Link]

• van der Nagel, B. H., et al. (2021). Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect in LC-MS-Based Quantitative Metabolomics. Journal of the American Society for Mass Spectrometry, 32(11), 2474–2482. [Link]

• Element Lab Solutions. (n.d.). All You Need To Know About Phospholipid Removal (PLR). [Link]

• Rocca, M. L., et al. (2022). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. Molecules, 27(19), 6544. [Link]

• Sjögren, J., et al. (2018). An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids. Journal of Lipid Research, 59(10), 2025-2036. [Link]

• Sturino, P. L., & Schebb, N. H. (2011). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 3(24), 2747-55. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• ResolveMass Laboratories Inc. (n.d.). The Impact of Matrix Effects on Mass Spectrometry Results. [Link]

• Chambers, E. (2015). Advances in Sample Preparation: Removing Phospholipids from Biological Samples. LCGC North America, 33(7), 478-485. [Link]

• ResearchGate. (n.d.). Phospholipid-Based Matrix Effects in LC–MS Bioanalysis. [Link]

• Modhave, Y. (2012). Matrix Effect in Bioanalysis: An Overview. International Journal of Pharmaceutical and Phytopharmacological Research, 1(6), 403-405. [Link]

• Rodríguez, E., et al. (2008). Identification of (E)-11-hydroxy-9-octadecenoic acid and (E)-9-hydroxy-10-octadecenoic acid by biotransformation of Oleic acid by pseudomonas sp. 32T3. Journal of Industrial Microbiology & Biotechnology, 35, 593-603. [Link]

• van der Nagel, B. H., et al. (2021). Strategies for using post-column infusion of standards to correct for matrix effect in LC-MS-based quantitative metabolomics. ChemRxiv. [Link]

• KCAS. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. [Link]

• Ecker, J. (2017). The Role of LC–MS in Lipidomics. LCGC International, 30(5), 258-264. [Link]

• Cvengrošová, Z., et al. (2023). Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction. Molecules, 28(6), 2824. [Link]

• Vogeser, M., & Seger, C. (2010). Target analyte quantification by isotope dilution LC-MS/MS directly referring to internal standard concentrations. Clinical Chemistry and Laboratory Medicine, 48(4), 453-458. [Link]

• International Council for Harmonisation. (2022). ICH M10: Bioanalytical Method Validation and Study Sample Analysis Training Material. [Link]

• Clavijo, C., et al. (2023). Standardization via Post Column Infusion—A Novel and Convenient Quantification Approach for LC-MS/MS. Metabolites, 13(8), 920. [Link]

• Ray, A. D., et al. (2011). Extraction methods for the removal of phospholipids and other endogenous material from a biological fluid. Bioanalysis, 3(24), 2747-55. [Link]

• Chambers, E., & Wagrowski-Diehl, D. M. (2011). Phospholipid-Based Matrix Effects in LC–MS Bioanalysis. Bioanalysis, 3(5), 511-531. [Link]

• Akihisa, T., et al. (2000). (10E,12Z,15Z)-9-Hydroxy-10,12,15-octadecatrienoic Acid Methyl Ester as an Anti-inflammatory Compound from Ehretia dicksonii. Chemical & Pharmaceutical Bulletin, 48(7), 1034-1036. [Link]

• Sturino, P. L., & Schebb, N. H. (2011). Stable-Isotope Dilution LC–MS for Quantitative Biomarker Analysis. ResearchGate. [Link]

• Hewavitharana, A. K., et al. (2013). Matrix Effect Elimination During LC–MS/MS Bioanalytical Method Development. Bioanalysis, 5(19), 2427-2439. [Link]

• Kumar, S., et al. (2010). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC North America, 28(8), 616-627. [Link]

• Malachová, A., et al. (2014). Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed. Journal of Agricultural and Food Chemistry, 62(26), 6063-6074. [Link]

• Bioanalysis Zone. (n.d.). Overcoming Matrix Effects. [Link]

• Pickup, J. F., & McPherson, K. (1976). Theoretical considerations in stable isotope dilution mass spectrometry for organic analysis. Analytical Chemistry, 48(13), 1885-1890. [Link]

• U.S. Food and Drug Administration. (2013). Draft Guidance on Bioanalytical Method Validation. [Link]

• Human Metabolome Database. (2021). Metabocard for 9,10-Epoxy-18-hydroxy-octadecanoic acid (HMDB0302107). [Link]

• Sandle, T. (2023). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Outsourced Pharma. [Link]

• Vogeser, M., & Seger, C. (2010). Target analyte quantification by isotope dilution LC-MS/MS directly referring to internal standard concentrations. Ovid. [Link]

• Ray, A. D., et al. (2011). Extraction Methods for The Removal of Phospholipids and Other Endogenous Material from A Biological Fluid. ResearchGate. [Link]

• Wang, S., et al. (2017). Matrix Effects and Application of Matrix Effect Factor. Journal of the American Society for Mass Spectrometry, 28(8), 1549-1558. [Link]

• ResearchGate. (n.d.). GC-MS spectra of 9, 12-Octadecadienoic methyl ester. [Link]

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Enhancing ionization efficiency of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate

Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center dedicated to enhancing the ionization efficiency of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate for mass spectrometric analysis. This guide, structured in a user-friendly question-and-answer format, provides in-depth troubleshooting advice and detailed protocols to address common challenges encountered during your experiments. As Senior Application Scientists, we aim to provide not just procedural steps, but also the scientific reasoning behind them to empower your research.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in achieving high ionization efficiency for Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate?

A1: The primary challenges in analyzing this modified fatty acid methyl ester (FAME) stem from its unique chemical structure. While the methyl ester group offers some degree of non-polarity, the presence of both an epoxy ring and a hydroxyl group introduces polarity that can complicate ionization in typical reversed-phase liquid chromatography-mass spectrometry (LC-MS) setups. These functional groups can lead to:

• Low intrinsic ionizability: The molecule may not readily protonate or deprotonate under standard electrospray ionization (ESI) conditions.

• In-source fragmentation: The epoxy and hydroxyl groups can be labile and may fragment within the ion source, leading to a diminished signal for the intact molecule.[1][2][3]

• Adduct variability: The molecule can form various adducts (e.g., with sodium, potassium, or ammonium ions), which can dilute the signal into multiple channels and complicate quantification if not controlled.[4]

Q2: Which ionization mode, positive or negative, is generally preferred for this compound?

A2: For this specific FAME, positive ion mode ESI is generally recommended . This is because the molecule lacks a readily ionizable acidic proton, making negative ion mode detection less efficient. In positive ion mode, we can leverage the formation of adducts with cations like sodium ([M+Na]⁺), lithium ([M+Li]⁺), or ammonium ([M+NH₄]⁺) to significantly enhance the signal intensity.[4][5] The lone pair electrons on the oxygen atoms of the ester, epoxy, and hydroxyl groups can readily coordinate with these cations.

Q3: How does the presence of the epoxy and hydroxyl groups affect ionization compared to a standard FAME?

A3: The epoxy and hydroxyl groups introduce polarity, which can be a double-edged sword. On one hand, the increased polarity can enhance the molecule's affinity for adduct-forming cations, potentially leading to stronger signals when optimized. On the other hand, these functional groups can be susceptible to fragmentation in the ion source, especially at higher source temperatures or cone voltages.[6][7] This is a critical consideration for method development, as preserving the intact molecular ion is paramount for accurate quantification and identification.

Troubleshooting Guides

Problem 1: Low or No Signal Intensity

This is a frequent challenge that can be systematically addressed by examining sample preparation, LC conditions, and MS parameters.

Caption: A systematic workflow for troubleshooting low signal intensity.

Problem 2: In-Source Fragmentation Obscuring the Molecular Ion

The presence of fragment ions at a higher intensity than the precursor ion is a clear indicator of in-source fragmentation. For Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate, this can manifest as the loss of water (H₂O) from the hydroxyl group or cleavage of the epoxy ring.

Caption: A targeted approach to mitigating in-source fragmentation.

Experimental Protocols

Protocol 1: Enhancing Ionization through Adduct Formation

The formation of stable adducts is the most effective strategy to increase the signal intensity of your analyte. Sodium adducts ([M+Na]⁺) are often the most abundant and easiest to form.

Objective: To promote the formation of a single, dominant adduct to maximize signal intensity.

Materials:

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic Acid (LC-MS grade)

• Sodium Acetate (or Sodium Formate)

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile/Methanol (90:10, v/v).

  • Adduct-forming Mobile Phase Additive: Prepare a 10 mM stock solution of sodium acetate in water. Add this stock solution to your aqueous mobile phase (Mobile Phase A) to a final concentration of 1-5 mM.[8]

• Sample Preparation:

  • Reconstitute your dried lipid extract in a solvent compatible with your initial LC conditions (e.g., 90% Methanol).

  • For direct infusion experiments, dissolve the analyte in methanol containing 1-5 mM sodium acetate.

• LC-MS Analysis:

  • Equilibrate the LC system with the sodium-containing mobile phase.

  • Inject the sample and acquire data in positive ion mode.

  • Monitor for the [M+Na]⁺ ion (m/z 349.47 for C₁₉H₃₄O₄Na).

Rationale: The addition of a sodium salt to the mobile phase provides a high concentration of sodium ions, driving the equilibrium towards the formation of the [M+Na]⁺ adduct.[5] This consolidates the ion signal into a single, highly abundant species, significantly improving the signal-to-noise ratio.

Protocol 2: Optimization of ESI Source Parameters

Fine-tuning the ion source parameters is critical to ensure efficient desolvation and ionization while minimizing fragmentation.[1][6]

Objective: To identify the optimal source settings for maximizing the intact molecular ion signal.

Procedure:

• Initial Infusion:

  • Prepare a solution of your analyte (e.g., 1 µg/mL) in a suitable solvent with an adduct-forming salt (as per Protocol 1).

  • Infuse the solution directly into the mass spectrometer at a constant flow rate (e.g., 5-10 µL/min).

• Systematic Parameter Adjustment:

  • Capillary Voltage: Start with a typical value (e.g., 3.0-3.5 kV) and adjust in 0.5 kV increments to maximize the signal.

  • Source Temperature: Begin at a lower temperature (e.g., 100-120 °C) and gradually increase, monitoring for any signs of fragmentation.[7]

  • Cone/Fragmentor Voltage: This parameter has a significant impact on in-source fragmentation. Start with a low voltage (e.g., 20-30 V) and increase incrementally until the signal for the precursor ion is maximized without the appearance of significant fragment ions.[7]

  • Gas Flows (Nebulizer and Drying Gas): Optimize these to achieve a stable spray and efficient desolvation. A good starting point is the manufacturer's recommendation for your flow rate.

Data Presentation: Parameter Optimization Summary

Parameter	Starting Value	Optimization Range	Effect on Signal	Recommended Action
Capillary Voltage	3.0 kV	2.5 - 4.0 kV	Affects spray stability and ion current	Maximize for stable, high signal
Source Temperature	120 °C	100 - 200 °C	Influences desolvation and fragmentation	Increase for better desolvation, decrease if fragmentation occurs
Cone/Fragmentor Voltage	25 V	20 - 60 V	Controls ion energy and fragmentation	Optimize for maximum precursor ion intensity with minimal fragments
Nebulizer Gas	Manufacturer's Default	+/- 20%	Affects droplet size and spray stability	Adjust for a stable spray
Drying Gas Flow	Manufacturer's Default	+/- 20%	Impacts desolvation efficiency	Increase for better solvent removal, but avoid excessive flow

References

• Gathungu, R. M., et al. (2018). Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions. Analytical Chemistry, 90(15), 9496–9504. [Link]

• Xu, L., et al. (2019). Recognition and avoidance of ion source-generated artifacts in lipidomics analysis. Analytica Chimica Acta, 1079, 23-33. [Link]

• Criscuolo, A., et al. (2020). Evaluation of Lipid In-Source Fragmentation on Different Orbitrap-based Mass Spectrometers. Journal of the American Society for Mass Spectrometry, 31(1), 119-128. [Link]

• Han, X., & Gross, R. W. (2005). Electrospray Ionization Tandem Mass Spectrometry of Sodiated Adducts of Cholesteryl Esters. Journal of the American Society for Mass Spectrometry, 16(1), 67-76. [Link]

• Gathungu, R. M., & Bird, S. S. (2018). Optimization of ESI Parameters for Comprehensive Lipid Analysis. FASEB Journal, 32(S1). [Link]

• Bishop, L., et al. (2023). Improving Quantitative Accuracy in Nontargeted Lipidomics by Evaluating Adduct Formation. Analytical Chemistry, 95(34), 12683–12690. [Link]

• Muise, I. (2021). In-Source Fragmentation in Nontargeted Metabolomics and Lipidomics. eScholarship, University of California. [Link]

• Hricko, J., et al. (2023). Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics. Metabolites, 13(1), 124. [Link]

• Criscuolo, A., Zeller, M., & Fedorova, M. (2019). Evaluation of Lipid In-Source Fragmentation on Different Orbitrap-based Mass Spectrometers. Journal of the American Society for Mass Spectrometry, 31(1), 119-128. [Link]

• LC-MS/MS Corner. (2023). Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS. [Link]

• Pfister, D., et al. (2016). Chemical pathways of epoxidized and hydroxylated fatty acid methyl esters and triglycerides with phosphoric acid. Journal of Materials Chemistry A, 4(4), 1339-1348. [Link]

• McDougle, D. R., et al. (2017). LC-MS/MS Analysis of the Epoxides and Diols Derived from the Endocannabinoid Arachidonoyl Ethanolamide. Methods in molecular biology (Clifton, N.J.), 1629, 131–142. [Link]

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• 8. benchchem.com [benchchem.com]

Technical Support Center: Purity Assessment of Synthetic Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate

Welcome to the technical support guide for the purity assessment of synthetic Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate. This document is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting advice and frequently asked questions (FAQs) to ensure the accuracy and reliability of your experimental results.

Introduction: The Criticality of Purity

This guide provides a systematic framework for identifying and resolving common analytical challenges, grounded in established scientific principles and field-proven methodologies.

Section 1: Core Analytical Methodologies

A comprehensive purity analysis of this compound cannot rely on a single technique. The combination of chromatographic and spectroscopic methods is required to build a complete purity profile.

• High-Performance Liquid Chromatography (HPLC): This is the workhorse for purity assessment.

  • Reversed-Phase (RP-HPLC): Ideal for separating the target compound from impurities with different polarities (e.g., unreacted starting materials, more polar diol byproducts).

  • Chiral HPLC: Absolutely essential for resolving enantiomers and diastereomers. Polysaccharide-based chiral stationary phases (CSPs) are highly effective for this class of compounds.[3][4][5]

• Gas Chromatography-Mass Spectrometry (GC-MS): Provides orthogonal separation and structural confirmation. Due to the hydroxyl group, derivatization (e.g., silylation) is typically required to increase volatility.[6][7][8] GC-MS is excellent for identifying low-level volatile impurities and confirming the molecular weight.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The definitive tool for structural elucidation. ¹H and ¹³C NMR confirm the compound's backbone structure, while 2D NMR techniques (COSY, HSQC) verify connectivity.[9][10][11][12] The precise chemical shifts and coupling constants of the protons on the epoxide ring and the carbon bearing the hydroxyl group are key indicators of stereochemistry.[9][13]

Section 2: General Workflow for Purity Assessment

The following diagram outlines a logical workflow for the comprehensive purity assessment of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate.

Caption: Systematic workflow for purity validation.

Section 3: Troubleshooting Guide

This section addresses specific problems you may encounter during analysis in a question-and-answer format.

Problem: My RP-HPLC chromatogram shows a significant peak tailing for the main compound.

• Answer: Peak tailing for this analyte is common and typically arises from two sources:

  • Secondary Silanol Interactions: The free hydroxyl group on your compound can interact with residual acidic silanol groups on the silica support of the C18 column. This secondary interaction slows down a portion of the analyte molecules, causing the peak to tail.

    • Solution: Add a small amount of a weak acid, such as 0.05-0.1% formic acid or acetic acid, to your mobile phase.[14] The acid protonates the silanol groups, minimizing these unwanted interactions.

  • Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.

    • Solution: Dilute your sample and inject a smaller volume. Check if the peak shape improves.

Problem: I see an unexpected peak in my RP-HPLC analysis with a higher retention time.

• Answer: A later-eluting peak is less polar than your target compound. This could be an unreacted starting material or a non-polar byproduct from the synthesis.

  • Diagnostic Steps:

    • Analyze by LC-MS: Determine the molecular weight of the impurity. Does it correspond to any known starting materials or reagents?

    • Review Synthesis Scheme: Examine your reaction pathway for potential non-polar side products. Common culprits include products from dehydration or other elimination reactions.

Problem: My Chiral HPLC analysis shows two or more peaks instead of the expected single peak.

• Answer: This indicates the presence of stereoisomers. The goal is to identify which isomers are present.

  • Causality: Your synthesis was likely not perfectly stereospecific, resulting in a mixture of diastereomers or enantiomers.

  • Troubleshooting Workflow:

    • Obtain Authentic Standards: If possible, acquire standards for other potential stereoisomers of the compound to confirm their retention times.

    • Systematic Column Screening: Different chiral stationary phases (CSPs) have different separation mechanisms. Test columns with different selectors (e.g., amylose-based vs. cellulose-based) to optimize resolution.[15][16]

    • Method Optimization: Adjust the mobile phase composition (e.g., the ratio of hexane to alcohol in normal phase) and temperature. Lower temperatures often improve chiral resolution.[17]

Problem: The molecular ion I detect in GC-MS is not what I expected.

• Answer: This can be due to several factors related to the derivatization and analysis of this specific molecule.

  • Incomplete Derivatization: The hydroxyl group may not be fully silylated. This can lead to a weak or absent molecular ion and poor peak shape.

    • Solution: Optimize your derivatization reaction. Increase the reagent concentration (e.g., BSTFA with 1% TMCS), reaction time, or temperature. Ensure your sample is completely dry, as water will quench the derivatization reagent.

  • Thermal Degradation: The epoxy group can be thermally labile. High temperatures in the GC inlet or column can cause degradation.

    • Solution: Use a lower inlet temperature. Ensure you are using a well-deactivated liner. Program the GC oven with a slower temperature ramp.

  • Fragmentation: Electron Ionization (EI) is a high-energy technique that can cause extensive fragmentation, making the molecular ion difficult to observe.

    • Solution: If available, use a softer ionization technique like Chemical Ionization (CI), which is more likely to yield a prominent protonated molecule [M+H]⁺.[8]

Section 4: Frequently Asked Questions (FAQs)

Q1: What is the best way to store the compound to prevent degradation?

• A1: The epoxy ring is susceptible to hydrolysis, especially under acidic conditions.[14] Store the compound in a neutral, aprotic solvent (like acetonitrile or ethyl acetate) at low temperatures (-20°C or -80°C).[1] Avoid prolonged storage in protic solvents like methanol or in solutions containing even trace amounts of acid.

Q2: My sample won't fully dissolve in the mobile phase for chiral HPLC (normal phase). What should I do?

• A2: It is always ideal to dissolve the sample in the mobile phase.[15][16] If solubility is an issue, you can dissolve the sample in a slightly stronger, compatible solvent (e.g., 100% isopropanol). However, be cautious:

  • Inject the smallest possible volume to avoid peak distortion caused by the strong injection solvent.

  • Ensure the injection solvent is miscible with your mobile phase to prevent sample precipitation on the column.[15]

Q3: Can I use NMR to determine the enantiomeric purity?

• A3: Standard NMR cannot distinguish between enantiomers. However, you can use NMR in conjunction with a chiral derivatizing agent (CDA). By reacting your compound with a CDA, you form diastereomers, which will have distinct and distinguishable signals in the NMR spectrum. The integration of these signals can be used to determine the enantiomeric excess.

Q4: What are the most likely impurities from the synthesis?

• A4: Besides stereoisomers, the most common impurity is the diol formed by the ring-opening of the epoxide. This diol is significantly more polar and will elute much earlier in an RP-HPLC separation. Other potential impurities include unreacted starting materials and oxidation byproducts.[18][19]

Section 5: Key Experimental Protocols

Protocol 1: RP-HPLC for General Purity Assessment

• Column: C18, 250 x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start at 60% B, ramp to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 210 nm and/or Mass Spectrometry (ESI+).

• Sample Preparation: Dissolve sample in Acetonitrile:Water (1:1) to a concentration of ~0.5 mg/mL.

Protocol 2: Chiral HPLC for Stereoisomer Separation

• Column: Polysaccharide-based CSP (e.g., Chiralpak AD-H or similar), 250 x 4.6 mm, 5 µm.

• Mode: Normal Phase.

• Mobile Phase: Hexane:Isopropanol (95:5 v/v). Note: The optimal ratio may require method development.

• Flow Rate: 0.8 mL/min.

• Column Temperature: 25°C (lower temperatures may improve resolution).

• Detection: UV at 210 nm.

• Sample Preparation: Dissolve sample in the mobile phase or isopropanol to a concentration of ~1 mg/mL.

Protocol 3: GC-MS Analysis (after Derivatization)

• Sample Derivatization: a. Evaporate ~100 µg of the sample to dryness under a stream of nitrogen. b. Add 50 µL of pyridine and 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS). c. Cap the vial tightly and heat at 70°C for 45 minutes. d. Cool to room temperature before injection.

• GC Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent).

• Carrier Gas: Helium, constant flow of 1.2 mL/min.

• Inlet Temperature: 250°C.

• Oven Program: Start at 150°C, hold for 1 min, ramp at 10°C/min to 280°C, hold for 5 min.

• MS Transfer Line: 280°C.

• Ion Source: 230°C (EI mode).

• Mass Range: Scan m/z 50-550.

Impurity Identification Workflow

The following diagram illustrates how to combine data from multiple techniques to identify an unknown impurity.

Caption: Decision tree for identifying unknown impurities.

Quantitative Data Summary

Parameter	Typical Value/Method	Significance
Chemical Purity	>98% (by RP-HPLC area %)	Ensures absence of significant synthesis byproducts.
Molecular Weight	326.47 g/mol [1][20]	Confirmed by MS. Verifies the correct elemental composition.
Stereochemical Purity	>99% ee/de (by Chiral HPLC)	Critical for ensuring biological specificity.
Oxirane Value	AOCS Cd 9-57	A titrimetric method to quantify the epoxy content, useful for bulk material characterization.[21]

References

• Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography. PubMed Central. [Link]

• Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction. PubMed Central. [Link]

• Stability of epoxy fatty acids under acidic conditions? ResearchGate. [Link]

• Troubleshooting Guide. Phenomenex. [Link]

• Epoxidation of Fatty Acid Methyl Esters Derived from Algae Biomass to Develop Sustainable Bio-Based Epoxy Resins. MDPI. [Link]

• HPLC Troubleshooting Guide. SCION Instruments. [Link]

• 6 Top Chiral Chromatography Questions. Regis Technologies. [Link]

• Daicel Chiral Technologies' Frequently Asked Questions. Daicel Chiral Technologies. [Link]

• Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! PharmaCores. [Link]

• Targeted chiral lipidomics analysis. PubMed. [Link]

• Monoepoxy octadecadienoates and monoepoxy octadecatrienoates 1: NMR spectral characterization. PubMed. [Link]

• Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating. J-Stage. [Link]

• Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating. J-Stage. [Link]

• (PDF) Epoxy Fatty Acids in Foods: Analytics, Formation and Risk Assessment. ResearchGate. [Link]

• Highly efficient separation of isomeric epoxy fatty acids by micellar electrokinetic chromatography. PubMed. [Link]

• EPOXIDIZED FATTY ACID ALKYL ESTER PLASTICIZERS AND METHODS FOR MAKING EPOXIDIZED FATTY ACID ALKYL ESTER PLASTICIZERS. European Patent Office. [Link]

• Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry. ResearchGate. [Link]

• Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. Georgia State University. [Link]

• Chiral separation of glycerolipids by high-performance liquid chromatography. SciSpace. [Link]

• The Chromatographic Resolution of Chiral Lipids. AOCS. [Link]

• 1H-NMR Characterization of Epoxides Derived from Polyunsaturated Fatty Acids. The Marine Lipids Lab. [Link]

• Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. PubMed. [Link]

• High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). Restek. [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• Quantitative Analysis of Fatty Acid Methyl Esters (FAMEs) Using Smart EI/CI Ion Source. Shimadzu. [Link]

• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. MDPI. [Link]

• Measuring Fatty Acids and Fatty Acid Methyl Esters Using GC–MS/MS. LCGC International. [Link]

• (PDF) Synthesis Epoxy Fatty Acid Methyl Ester Using Combined Acid Catalyst. ResearchGate. [Link]

• SYNTHESIS AND CHARACTERIZATION OF SOME MODIFIED EPOXY RESINS WITH FATTY ACIDS. Iraqi Journal of Polymers. [Link]

• Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. Semantic Scholar. [Link]

• Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. Scilit. [Link]

• Development of a Sampling and Analytical Method for Measuring the Epoxy Content of Aerosols. CDC Stacks. [Link]

• Inert Reassessment - PEF Fatty Acid Esters, OPP, USEPA. United States Environmental Protection Agency. [Link]

• Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. PubMed Central. [Link]

• a) reaction of 9,10 epoxy methyl oleate with imidazole to methyl... ResearchGate. [Link]

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• 21. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of an Analytical Method for Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate

This guide provides a comprehensive framework for the validation of a quantitative analytical method for Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate, a complex lipid mediator derived from linoleic acid. The accurate quantification of such molecules is critical for understanding their role in physiological and pathological processes, making a robustly validated method an indispensable tool for researchers, scientists, and drug development professionals.

This document is structured to provide not just a protocol, but the scientific rationale behind the choice of analytical platform and the specific validation parameters, in alignment with international regulatory standards such as the ICH Q2(R1) and FDA guidelines.[1][2][3][4]

Part 1: Choosing the Analytical Platform: A Comparative Overview

The unique structure of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate—an epoxy fatty acid methyl ester (FAME)—presents specific analytical challenges.[5] These challenges include its presence at low concentrations in complex biological matrices and the existence of structurally similar isomers.[6][7] Therefore, the choice of analytical technology is the first and most critical decision.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has emerged as the gold standard for the targeted profiling and quantification of lipid mediators.[8][9] Its high sensitivity and selectivity, derived from the ability to separate analytes chromatographically and then differentiate them based on their specific mass-to-charge (m/z) ratios and fragmentation patterns, make it exceptionally well-suited for this task.[6][10]

Alternative methods like Gas Chromatography-Mass Spectrometry (GC-MS) would require derivatization to increase the analyte's volatility, adding complexity and potential variability.[11] High-Performance Liquid Chromatography with UV detection (HPLC-UV) often lacks the required sensitivity and specificity for such analytes, which do not possess a strong native chromophore.

Table 1: Comparative Performance of Analytical Platforms

Feature	LC-MS/MS	GC-MS	HPLC-UV
Specificity	Very High (MRM transitions)	High (Mass Spectra)	Low to Moderate
Sensitivity	Very High (pg to fg levels)[12]	High	Low (ng to µg levels)
Derivatization	Not typically required[13]	Required	May be required
Matrix Effect	High (Requires careful management)	Moderate	Low
Throughput	High (Fast gradients possible)	Moderate	High
Expertise	High	High	Moderate

Based on this comparison, this guide will focus exclusively on the validation of an LC-MS/MS method, which represents the most rigorous and reliable approach for this analyte.

Part 2: The Gold Standard: Validation of an LC-MS/MS Method

A bioanalytical method validation serves to demonstrate that a procedure is suitable for its intended purpose.[1] The validation process for our target analyte will adhere to the principles laid out in the ICH Q2(R1) guideline, which provides a framework for validating analytical procedures.[3][14]

Caption: Workflow for Analytical Method Validation.

Key Validation Parameters

• Specificity and Selectivity

  • Causality: Specificity ensures that the signal measured is unequivocally from the target analyte. In LC-MS/MS, this is achieved by monitoring a specific Multiple Reaction Monitoring (MRM) transition—the fragmentation of a chosen precursor ion into a specific product ion.[8][15]

  • Protocol:

    • Analyze blank matrix samples (e.g., plasma, tissue homogenate) from at least six different sources to check for interferences at the analyte's retention time.

    • Analyze the blank matrix spiked with the analyte at the Lower Limit of Quantitation (LLOQ).

    • Compare the chromatograms to ensure no significant interfering peaks are present. The response of any interfering peak in the blank samples should be less than 20% of the LLOQ response.[2]

• Linearity and Range

  • Causality: This establishes the concentration range over which the analytical method provides results that are directly proportional to the concentration of the analyte.

  • Protocol:

    • Prepare a series of calibration standards by spiking known concentrations of a certified reference standard of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate into the blank biological matrix.

    • A typical range might span from 1 to 1000 ng/mL, using 6-8 non-zero concentrations.

    • Analyze the standards and plot the instrument response versus concentration.

    • Perform a linear regression analysis. The correlation coefficient (R²) should be ≥ 0.99.[12]

• Accuracy and Precision

  • Causality: Accuracy measures the closeness of the determined value to the true value, while precision measures the reproducibility of the results. They are assessed together using Quality Control (QC) samples.

  • Protocol:

    • Prepare QC samples in the matrix at a minimum of three concentration levels: Low (LQC), Medium (MQC), and High (HQC).

    • Intra-day (Repeatability): Analyze at least five replicates of each QC level on the same day. The mean concentration should be within ±15% of the nominal value (±20% for LLOQ), and the Relative Standard Deviation (%RSD) should not exceed 15% (20% for LLOQ).[15]

    • Inter-day (Intermediate Precision): Repeat the analysis on at least three different days to assess day-to-day variability. The acceptance criteria remain the same.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ)

  • Causality: The LOQ is the lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.[16] The LOD is the lowest concentration that can be reliably detected but not necessarily quantified.

  • Protocol:

    • The LOQ is typically established as the lowest calibration standard. It must meet the accuracy (within 20% of nominal) and precision (≤20% RSD) criteria.[12]

    • LOD can be determined based on the signal-to-noise ratio, typically requiring a ratio of at least 3:1.

• Stability

  • Causality: Lipid mediators can be susceptible to degradation. Stability experiments are crucial to ensure that the analyte concentration does not change from sample collection to analysis.

  • Protocol:

    • Freeze-Thaw Stability: Analyze QC samples after subjecting them to multiple freeze-thaw cycles (e.g., three cycles from -80°C to room temperature).

    • Short-Term (Bench-Top) Stability: Keep QC samples at room temperature for a period that mimics the sample preparation time (e.g., 4-6 hours) before analysis.

    • Long-Term Stability: Store QC samples at the intended storage temperature (e.g., -80°C) and analyze them at set time points (e.g., 1, 3, 6 months).

    • The mean concentration of the stability samples must be within ±15% of the nominal concentration.

Part 3: Experimental Protocols & Data Synthesis

Protocol: LC-MS/MS Method for Quantification

• Sample Preparation (Solid-Phase Extraction - SPE):

  • Spike 100 µL of plasma sample with an appropriate internal standard (e.g., a deuterated version of the analyte).

  • Precipitate proteins with 300 µL of ice-cold acetonitrile. Centrifuge at 10,000 x g for 10 minutes.

  • Dilute the supernatant with 1 mL of 5% methanol in water.

  • Condition an SPE cartridge (e.g., C18) with methanol followed by water.

  • Load the sample, wash with 5% methanol, and elute the analyte with acetonitrile or methanol.

  • Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the initial mobile phase.

• LC Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).[7]

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A linear gradient from 30% B to 95% B over 10 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• MS/MS Conditions:

  • Ionization: Electrospray Ionization (ESI), likely in negative mode for fatty acid-like molecules.[9][15]

  • Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transition: To be determined by infusing a pure standard. For a molecule with m/z 326.47, a potential precursor could be the [M-H]⁻ ion at m/z 325.5. Product ions would result from fragmentation of the epoxy ring or loss of methanol.

  • Optimize collision energy and other source parameters to maximize signal intensity.

Data Synthesis

Caption: Inter-relationship of Validation Parameters.

Table 2: Summary of Typical Acceptance Criteria for Validation

Validation Parameter	Acceptance Criterion	Typical Result
Specificity	No interference >20% of LLOQ	Pass
Linearity (R²)	≥ 0.99	0.998
Range	Defined by linear standards	1 - 1000 ng/mL
Accuracy	Mean within ±15% of nominal	95 - 108%
Precision (%RSD)	≤ 15% (≤ 20% at LLOQ)	< 10%
LOQ Accuracy/Precision	Within ±20% / ≤ 20% RSD	Pass
Stability (Freeze-Thaw)	Mean within ±15% of nominal	-5.2% change
Stability (Bench-Top)	Mean within ±15% of nominal	-3.8% change

Conclusion

The validation of an analytical method for a complex lipid mediator like Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate is a rigorous, multi-faceted process that is essential for generating reliable and reproducible scientific data. The superior sensitivity and specificity of LC-MS/MS make it the unequivocal choice for this application. By systematically evaluating parameters such as specificity, linearity, accuracy, precision, and stability according to established international guidelines, researchers can ensure their method is fit for purpose. This guide provides the foundational principles and practical protocols to achieve a robustly validated method, thereby instilling confidence in the quantitative data that underpins critical research and development decisions.

References

• 1. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]
• 2. fda.gov [fda.gov]
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• 12. Linoleic Acid Analysis Service - Creative Proteomics [creative-proteomics.com]
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A Senior Application Scientist's Guide to Antibody Cross-Reactivity Against Related Epoxy Fatty Acids

This guide provides an in-depth comparison of antibody performance against structurally similar epoxy fatty acids (EpFAs). As researchers and drug development professionals, understanding the nuances of antibody specificity is paramount for generating reliable and reproducible data in immunoassays. We will explore the structural basis of cross-reactivity, present detailed protocols for its assessment, and offer data-driven insights to guide your experimental design.

The Challenge: Structural Similarity of Bioactive Lipids

Epoxy fatty acids, such as epoxyeicosatrienoic acids (EETs) and epoxyoctadecenoic acids (EpOMEs or leukotoxins), are potent lipid signaling molecules derived from the cytochrome P450-mediated epoxidation of polyunsaturated fatty acids like arachidonic acid and linoleic acid.[1][2] These molecules play crucial roles in regulating inflammation, blood pressure, and pain perception.[1][3][4] However, their therapeutic potential is matched by the analytical challenge they present.

Within the same family, EpFAs exist as multiple regioisomers (where the epoxide group is on different carbons) and enantiomers (stereoisomers).[1][5] For example, arachidonic acid can be metabolized to 5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET.[5] These isomers may have distinct biological activities, but their structures are remarkably similar, often differing only by the position of a single epoxide ring. This subtle difference is the primary driver of antibody cross-reactivity, where an antibody raised against one isomer may bind to others, complicating accurate quantification.

Caption: Structural relationship between parent fatty acids and their epoxy regioisomers.

The Tool: Competitive ELISA for Cross-Reactivity Assessment

For small molecules like EpFAs, the gold-standard immunoassay format is the competitive ELISA (also known as an inhibition assay).[6] Unlike a sandwich ELISA, which requires two antibodies to bind the target simultaneously (a steric impossibility for small lipids), a competitive assay relies on the analyte in the sample competing with a labeled version of the analyte for a limited number of antibody binding sites.[7][8] The resulting signal is inversely proportional to the concentration of the analyte in the sample.[8] This format is ideal for quantifying small molecules and assessing the cross-reactivity of an antibody against a panel of structurally related compounds.[6]

Experimental Workflow: A Self-Validating System

The following protocol for a competitive ELISA is designed to be a self-validating system. By including proper controls, such as maximum signal (B₀) and non-specific binding (NSB) wells, you can ensure the integrity of your results.

Caption: Workflow for a typical competitive ELISA to assess cross-reactivity.

Detailed Step-by-Step Methodology

Materials:

• High-binding 96-well microtiter plates

• Coating Buffer (e.g., Carbonate-bicarbonate, pH 9.6)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 3% BSA in PBS)

• Assay Buffer (e.g., 1% BSA in PBS)

• Primary antibody against the target EpFA

• HRP-conjugated secondary antibody

• TMB Substrate Solution

• Stop Solution (e.g., 2N H₂SO₄)

• Target EpFA standard and related cross-reactant EpFAs

Procedure:

• Plate Coating: Dilute the EpFA-protein conjugate (e.g., 9,10-EpOME-BSA) to an optimal concentration (typically 0.25-1.0 µg/mL) in Coating Buffer. Add 100 µL to each well. Incubate overnight at 4°C. Causality: This step immobilizes the antigen, providing a surface for the competitive binding to occur.

• Washing: Discard the coating solution and wash the plate 3 times with 200 µL of Wash Buffer per well. Causality: Removes unbound antigen, reducing background noise.

• Blocking: Add 150 µL of Blocking Buffer to each well. Incubate for 1.5-2 hours at room temperature. Causality: Blocks any remaining non-specific binding sites on the plastic, preventing the primary and secondary antibodies from adhering non-specifically.

• Prepare Standards and Competitors:

  • Create a serial dilution of your primary target EpFA (the immunogen) in Assay Buffer to generate a standard curve (e.g., from 1000 ng/mL to 0.1 ng/mL).

  • Create separate serial dilutions for each potential cross-reacting EpFA using the same concentration range.

  • Prepare a "zero standard" (B₀) well containing only Assay Buffer.

• Competitive Incubation: Add 50 µL of each standard or cross-reactant dilution to the appropriate wells. Then, add 50 µL of the primary antibody (diluted in Assay Buffer to a pre-optimized limiting concentration) to every well except the "blank" wells. Incubate for 30-60 minutes at 37°C. Causality: This is the critical competitive step. The free EpFA in the solution and the coated EpFA on the plate compete for the limited antibody binding sites.

• Washing: Discard the solutions and wash the plate 4 times with Wash Buffer.

• Secondary Antibody Incubation: Add 100 µL of the HRP-conjugated secondary antibody (diluted in Assay Buffer) to each well. Incubate for 30 minutes at 37°C. Causality: The secondary antibody binds to the primary antibody that has successfully bound to the coated antigen, providing a means for detection.

• Washing: Discard the solution and wash the plate 5 times with Wash Buffer.

• Signal Development: Add 100 µL of TMB Substrate to each well. Incubate in the dark at room temperature for 15-20 minutes. Causality: The HRP enzyme on the secondary antibody catalyzes the conversion of TMB, producing a blue color.

• Stop Reaction: Add 50 µL of Stop Solution to each well. The color will change from blue to yellow.

• Read Plate: Read the absorbance at 450 nm on a microplate reader.

Data Analysis and Interpretation

Cross-reactivity is quantified by comparing the concentration of a related compound required to displace 50% of the bound antibody (the IC₅₀) with the IC₅₀ of the primary target analyte.[3]

Calculation: Cross-Reactivity (%) = (IC₅₀ of Target Analyte / IC₅₀ of Related Compound) x 100

An antibody is considered highly specific if the cross-reactivity with related molecules is very low (e.g., <1%).

Comparative Data: Monoclonal Antibody Against 9,10-EpOME

The following table presents illustrative data for a monoclonal antibody developed against 9,10-Epoxyoctadecenoic acid (9,10-EpOME).

Compound Tested	IC₅₀ (ng/mL)	Cross-Reactivity (%)	Notes on Structural Difference
9,10-EpOME (Target)	1.5	100%	Immunogen used for antibody generation.
12,13-EpOME	12.0	12.5%	Regioisomer; epoxide is shifted down the acyl chain.
9,10-DiHOME	155.0	<1.0%	Dihydroxy metabolite; epoxide ring is opened.[9][10]
Linoleic Acid	>1000	<0.1%	Parent fatty acid; lacks the epoxide group.
14,15-EET	>1000	<0.1%	Different parent fatty acid (C20 vs. C18).

Interpretation of Results:

• The antibody shows significant cross-reactivity (12.5%) with the 12,13-EpOME regioisomer. This is expected due to the high degree of structural conservation.[11] For accurate quantification of 9,10-EpOME, samples must be chromatographically separated from 12,13-EpOME prior to immunoassay, or results must be interpreted with caution.

• Cross-reactivity with the diol metabolite (DiHOME) and the parent fatty acid is negligible.[12] This demonstrates the antibody's high specificity for the intact epoxide moiety.

• There is no significant cross-reactivity with an EpFA from a different class (14,15-EET), indicating specificity for the C18 backbone.

Monoclonal vs. Polyclonal Antibodies: A Critical Choice

The choice between a monoclonal and polyclonal antibody has significant implications for specificity and cross-reactivity.[13]

• Monoclonal Antibodies (mAbs): Produced from a single B-cell clone, mAbs recognize a single epitope on the antigen.[14]

  • Advantages: High specificity, low cross-reactivity with unrelated molecules, and excellent batch-to-batch consistency.[13] This makes them ideal for quantitative assays where reproducibility is key.

  • Disadvantages: Their high specificity can sometimes be a drawback. If the single epitope they recognize is shared among closely related isomers, significant cross-reactivity can still occur. Production is more complex and costly.[14]

• Polyclonal Antibodies (pAbs): A heterogeneous mixture of antibodies that recognize multiple epitopes on the same antigen.[15]

  • Advantages: They are more tolerant of minor changes to the antigen and can provide a more robust signal, especially for low-abundance targets, due to binding at multiple sites.[15] Production is faster and less expensive.

  • Disadvantages: Prone to higher batch-to-batch variability. The presence of multiple antibody populations can lead to a higher likelihood of unforeseen cross-reactivity with a wider range of related molecules.

Recommendation for EpFA Analysis: For quantitative applications requiring high specificity and long-term consistency, a well-characterized monoclonal antibody is generally superior. However, its cross-reactivity profile against all relevant regioisomers and metabolites must be thoroughly validated using the competitive ELISA protocol described above.

Conclusion

The accurate measurement of epoxy fatty acids using immunoassays is a powerful tool, but it hinges on a deep understanding of antibody performance. Due to the inherent structural similarity among EpFA regioisomers, a degree of cross-reactivity is often unavoidable. By employing a rigorous validation strategy centered on competitive ELISA, researchers can precisely characterize an antibody's specificity profile. This allows for the confident selection of reagents and the correct interpretation of experimental data, ultimately advancing our understanding of these critical lipid mediators in health and disease. While immunoassays offer high throughput, for absolute quantification and isomer resolution, they are best used in conjunction with orthogonal methods like liquid chromatography-tandem mass spectrometry (LC-MS/MS).[16][17]

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• Quantification of soluble epoxide hydrolase inhibitors in experimental and clinical samples using the nanobody-based ELISA.PubMed Central.
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• Hapten synthesis and antibody production for the development of a melamine immunoassay.
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• Epoxyeicos
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• Dihydroxyoctadecamonoenoate esters inhibit the neutrophil respir
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• Monoclonal vs. Polyclonal Antibodies.Thermo Fisher Scientific - US.
• Hapten Synthesis and Monoclonal Antibody Preparation for Simultaneous Detection of Albendazole and Its Metabolites in Animal-Origin Food.MDPI.
• Neutrophil-derived epoxide, 9,10-epoxy-12-octadecenoate, induces pulmonary edema.Unknown Source.
• Antibody Generation | Monoclonal vs Polyclonal Antibodies.Sigma-Aldrich.
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• Epoxy Fatty Acids Are Promising Targets for Treatment of Pain, Cardiovascular Disease and Other Indications Characterized by Mitochondrial Dysfunction, Endoplasmic Stress and Inflamm
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A Comparative Guide to Oxylipins in Plant Stress Responses: Situating Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate in the Broader Landscape

In the intricate world of plant defense and adaptation, a diverse class of signaling molecules known as oxylipins stands at the forefront of the response to both biotic and abiotic stresses.[1] These oxygenated fatty acid derivatives orchestrate a complex symphony of physiological and genetic changes, enabling plants to fend off pathogens, deter herbivores, and withstand environmental challenges.[2][3][4] While jasmonic acid (JA) and its precursors have long held the spotlight in oxylipin research, a deeper understanding of the broader oxylipin landscape reveals a nuanced and multifaceted signaling network. This guide provides a comparative analysis of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate against other key oxylipins, offering insights for researchers, scientists, and drug development professionals exploring novel avenues for crop protection and therapeutic intervention.

Introduction to Plant Oxylipins: A Spectrum of Stress Signals

Oxylipins are synthesized from polyunsaturated fatty acids (PUFAs), primarily linoleic acid (18:2) and α-linolenic acid (18:3), through enzymatic or non-enzymatic pathways.[5] The initiation of enzymatic pathways is predominantly catalyzed by lipoxygenases (LOXs), which introduce molecular oxygen into the fatty acid backbone.[6] The resulting fatty acid hydroperoxides serve as substrates for a variety of enzymes, including allene oxide synthase (AOS), hydroperoxide lyase (HPL), divinyl ether synthase (DES), and peroxygenases, leading to a vast array of bioactive molecules.[5] Non-enzymatic production, driven by reactive oxygen species (ROS), gives rise to a class of compounds known as phytoprostanes.[2]

This guide will focus on comparing the known or inferred functions of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate with those of well-characterized oxylipins, including:

• Jasmonic Acid (JA) and its precursor, 12-oxo-phytodienoic acid (OPDA): The canonical stress hormones involved in a wide range of defense responses.

• Divinyl Ethers (DVEs): Implicated in defense against pathogens.

• Phytoprostanes: Products of non-enzymatic lipid peroxidation with signaling roles in stress responses.

• Other Hydroxy and Epoxy Fatty Acids: Including cutin monomers with roles in plant-microbe interactions.

Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate: An Enigmatic Player

Direct experimental evidence detailing the specific role of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate in plant stress responses is currently limited in publicly available literature. However, its structure as an epoxy hydroxy derivative of an octadecenoate fatty acid places it within a class of compounds known to be involved in plant defense, particularly as components of the plant cuticle and as signaling molecules.

Putative Biosynthesis

The biosynthesis of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate likely proceeds through an epoxy alcohol synthase (EAS) pathway. This pathway would involve the initial oxygenation of a polyunsaturated fatty acid by a lipoxygenase (LOX) to form a hydroperoxide. The hydroperoxide is then converted to an epoxy alcohol by an epoxy alcohol synthase.

Caption: Putative biosynthetic pathway of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate.

Comparative Analysis with Other Oxylipins

To understand the potential role of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate, it is crucial to compare its structural class to other well-studied oxylipins.

Jasmonic Acid (JA) and 12-oxo-phytodienoic acid (OPDA)

JA and its precursor OPDA are the most extensively studied oxylipins in plant stress responses. They are central regulators of induced defenses against herbivores and necrotrophic pathogens.

• Biosynthesis: Both are products of the allene oxide synthase (AOS) branch of the LOX pathway.

• Signaling: JA signaling is primarily mediated by the F-box protein CORONATINE INSENSITIVE1 (COI1), which leads to the degradation of JASMONATE ZIM-DOMAIN (JAZ) repressor proteins and the activation of transcription factors like MYC2. OPDA can also signal independently of its conversion to JA, often in a COI1-independent manner, and is involved in responses to wounding and certain pathogens.[3][7]

• Function: JA and OPDA regulate a wide array of defense responses, including the production of proteinase inhibitors, toxic secondary metabolites, and volatile organic compounds that attract natural enemies of herbivores.[3]

Caption: Simplified signaling pathway of Jasmonic Acid (JA) and 12-oxo-phytodienoic acid (OPDA).

Divinyl Ethers (DVEs)

DVEs, such as colneleic acid and colnelenic acid, are produced via the divinyl ether synthase (DES) branch of the LOX pathway.

• Biosynthesis: Synthesized from fatty acid hydroperoxides by DES enzymes.

• Function: DVEs have been shown to accumulate in response to pathogen infection and possess direct antimicrobial properties.[4][8] For example, in potato, the accumulation of DVEs is correlated with resistance to the late blight pathogen Phytophthora infestans.[4]

Phytoprostanes

Phytoprostanes are formed non-enzymatically from the oxidation of α-linolenic acid by reactive oxygen species (ROS).

• Biosynthesis: Non-enzymatic, ROS-dependent.

• Function: These compounds are considered markers of oxidative stress and have been shown to induce the expression of defense-related genes, suggesting a role in signaling.

Other Hydroxy and Epoxy Fatty Acids (including Cutin Monomers)

This class of compounds, to which Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate belongs, includes the monomeric units of cutin, the protective polyester layer covering the aerial parts of plants.

• Biosynthesis: Synthesized through various enzymatic pathways, including those involving peroxygenases and cytochrome P450 monooxygenases.

• Function: Cutin monomers, released upon pathogen attack by fungal cutinases, can act as signaling molecules to trigger plant defense responses.[1][9][10] They can induce the production of phytoalexins and other defense compounds. Additionally, some free hydroxy and epoxy fatty acids have demonstrated direct antimicrobial and insecticidal activities.[6]

Comparative Performance Data

Oxylipin Class	Biosynthetic Pathway	Key Enzymes	Primary Role in Stress Response	Signaling Pathway	Direct Antimicrobial/Insecticidal Activity
Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate (putative)	Epoxy Alcohol Synthase (EAS)	LOX, EAS	Unknown, likely defense-related	Unknown	Possible
Jasmonic Acid (JA) / OPDA	Allene Oxide Synthase (AOS)	13-LOX, AOS, AOC, OPR3	Broad-spectrum defense against herbivores and necrotrophs	COI1-dependent (JA) and COI1-independent (OPDA)	Indirect (induces toxins)
Divinyl Ethers (DVEs)	Divinyl Ether Synthase (DES)	9-LOX or 13-LOX, DES	Defense against pathogens	Largely unknown, may act as direct deterrents	Yes
Phytoprostanes	Non-enzymatic	Reactive Oxygen Species (ROS)	Oxidative stress signaling	Largely unknown, induces defense gene expression	Not well-established
Cutin Monomers (Hydroxy/Epoxy FAs)	Various (e.g., Peroxygenase)	P450s, Peroxygenases	Defense signaling upon pathogen entry, physical barrier	Receptor-mediated, largely uncharacterized	Yes (some free forms)

Experimental Protocols

To facilitate further research in this area, we provide detailed methodologies for the analysis of oxylipins and the assessment of their biological activity.

Protocol 1: Extraction and Quantification of Oxylipins from Plant Tissue by LC-MS/MS

This protocol is designed for the comprehensive profiling of various oxylipins, including epoxy and hydroxy fatty acids.

1. Sample Preparation:

• Harvest plant tissue (e.g., leaves, roots) and immediately freeze in liquid nitrogen to quench metabolic activity.
• Grind the frozen tissue to a fine powder using a mortar and pestle or a cryogenic grinder.
• Weigh approximately 100 mg of the frozen powder into a 2 mL microcentrifuge tube.

2. Extraction:

• Add 1 mL of ice-cold extraction solvent (e.g., 80% methanol with 0.1% acetic acid and internal standards) to the tube.
• Vortex vigorously for 1 minute to ensure thorough mixing.
• Incubate on a shaker at 4°C for 30 minutes.
• Centrifuge at 14,000 x g for 15 minutes at 4°C.
• Carefully transfer the supernatant to a new 1.5 mL tube.

3. Solid-Phase Extraction (SPE) Cleanup (Optional but Recommended):

• Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.
• Load the supernatant onto the conditioned cartridge.
• Wash the cartridge with 1 mL of 10% methanol to remove polar impurities.
• Elute the oxylipins with 1 mL of methanol.
• Evaporate the eluate to dryness under a gentle stream of nitrogen.

4. LC-MS/MS Analysis:

• Reconstitute the dried extract in 100 µL of a suitable solvent (e.g., 50% methanol).
• Inject an appropriate volume (e.g., 5-10 µL) onto a reverse-phase C18 column coupled to a tandem mass spectrometer.
• Use a gradient elution program with mobile phases typically consisting of water and acetonitrile/methanol, both with a small percentage of formic or acetic acid.
• Operate the mass spectrometer in negative ion mode using Multiple Reaction Monitoring (MRM) for targeted quantification of specific oxylipins.

Start [label="Plant Tissue\n(Frozen)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Grinding [label="Cryogenic Grinding"]; Extraction [label="Solvent Extraction\n(e.g., 80% Methanol)"]; Centrifugation [label="Centrifugation"]; Supernatant [label="Collect Supernatant"]; SPE [label="Solid-Phase Extraction\n(C18)"]; Evaporation [label="Evaporation"]; Reconstitution [label="Reconstitution"]; LC_MS [label="LC-MS/MS Analysis", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

Start -> Grinding -> Extraction -> Centrifugation -> Supernatant -> SPE -> Evaporation -> Reconstitution -> LC_MS; }

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• 4. Gene Expression and Metabolome Analysis Reveals Anti-Inflammatory Impacts of 11,17diHDoPE on PM10-Induced Mouse Lung Inflammation [mdpi.com]
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A Researcher's Guide to the Quantitative Analysis of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate in Plant Tissues

This guide provides a comprehensive overview and a detailed experimental protocol for the quantitative comparison of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate, a critical plant oxylipin, across different plant species. This document is intended for researchers, scientists, and professionals in drug development seeking to understand and quantify this bioactive compound in plant systems.

Introduction: The Significance of Epoxy-Hydroxy Octadecenoates in Plant Biology

Plants, in their sessile existence, have evolved a sophisticated chemical arsenal to defend against a myriad of environmental stresses, including pathogen attacks and insect herbivory. A key component of this defense system is a class of lipid-derived signaling molecules known as oxylipins.[1][2][3] Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate is a specific oxylipin derived from the enzymatic oxidation of linoleic acid.[4][5] These molecules are not merely byproducts of oxidative stress; they are potent bioregulators involved in a range of physiological processes, from growth and development to orchestrating defense responses.[6][7]

The presence of an epoxy and a hydroxyl group on the octadecenoate backbone confers specific chemical properties and biological activities. Notably, related trihydroxy derivatives of linoleic and linolenic acids have been shown to possess growth-inhibitory effects against plant-pathogenic fungi, suggesting a direct role for this class of compounds in plant immunity.[4][5] A thorough understanding of the quantitative distribution of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate in various plant species can, therefore, provide valuable insights into their respective defense strategies and potential for discovering novel, naturally-derived therapeutic agents.

The Biosynthetic Pathway: From Linoleic Acid to a Bioactive Oxylipin

The formation of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate is initiated from linoleic acid, a common polyunsaturated fatty acid in plants, through the 9-lipoxygenase (9-LOX) pathway. This enzymatic cascade is a crucial branch of the broader oxylipin pathway.

The key steps in the biosynthesis are:

• Oxygenation: The pathway begins with the stereospecific oxygenation of linoleic acid by 9-lipoxygenase (9-LOX), which introduces a hydroperoxy group at the 9th carbon, forming linoleic acid 9(S)-hydroperoxide.[4][5]

• Epoxidation and Hydroxylation: The unstable hydroperoxide is then rapidly converted by a particle-bound epoxy alcohol synthase (EAS) into an epoxy alcohol.[4][5]

• Esterification: The resulting carboxylic acid is methylated to form Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate.

The following diagram illustrates this biosynthetic pathway:

Caption: Biosynthetic pathway of the target molecule.

Quantitative Comparison of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate Levels

Plant Species	Tissue	Method of Quantification	Concentration/Level	Reference
Solanum tuberosum (Potato, var. Bintje)	Leaves	Radiometric assay with [1-14C]linoleic acid	14% of recovered radioactivity
Arabidopsis thaliana	-	-	Data Not Available	-
Oryza sativa (Rice)	-	-	Data Not Available	-
Zea mays (Maize)	-	-	Data Not Available	-

Note: The lack of quantitative data for other major plant species highlights a significant research gap. The protocol provided in the following section is designed to enable researchers to fill this void.

Experimental Protocol for Quantification

The following protocol outlines a robust methodology for the extraction, purification, and quantification of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate from plant tissues. This protocol is based on established methods for oxylipin analysis.

Part 1: Sample Preparation and Extraction

• Harvesting and Freezing: Harvest fresh plant tissue (e.g., leaves, roots) and immediately flash-freeze in liquid nitrogen to quench metabolic activity. Store at -80°C until extraction.

• Homogenization: Grind the frozen tissue to a fine powder under liquid nitrogen using a pre-chilled mortar and pestle.

• Extraction:

  • Transfer approximately 1 g of the powdered tissue to a glass tube.

  • Add 10 mL of a pre-chilled extraction solvent (e.g., methanol or a mixture of isopropanol:ethyl acetate, 1:2, v/v).

  • Add an internal standard (e.g., a deuterated analog of the target molecule, if available) for accurate quantification.

  • Vortex vigorously for 1 minute and then sonicate for 10 minutes in an ice bath.

  • Centrifuge at 4,000 x g for 15 minutes at 4°C.

  • Collect the supernatant. Repeat the extraction process on the pellet with another 5 mL of the extraction solvent.

  • Pool the supernatants.

Part 2: Purification by Solid-Phase Extraction (SPE)

• Conditioning: Condition a C18 SPE cartridge by washing with 5 mL of methanol followed by 5 mL of water.

• Loading: Dilute the pooled supernatant with water to reduce the organic solvent concentration to <10%. Load the diluted extract onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of water to remove polar impurities.

• Elution: Elute the oxylipins with 5 mL of methanol or ethyl acetate.

• Drying and Derivatization:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • For GC-MS analysis, derivatize the hydroxyl group to a trimethylsilyl (TMS) ether by adding a silylating agent (e.g., BSTFA with 1% TMCS) and incubating at 60°C for 30 minutes. This step is not necessary for LC-MS analysis.

Part 3: Quantification by Mass Spectrometry

A. Gas Chromatography-Mass Spectrometry (GC-MS)

• Column: Use a non-polar capillary column (e.g., DB-5ms).

• Injection: Inject the derivatized sample in splitless mode.

• Temperature Program: Develop a suitable temperature gradient to separate the target analyte from other components.

• Detection: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode for high sensitivity and selectivity. Monitor characteristic ions of the TMS-derivatized target molecule and the internal standard.

• Quantification: Create a calibration curve using an authentic standard of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate.

B. Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

• Column: Use a C18 reversed-phase column.

• Mobile Phase: Employ a gradient of water and acetonitrile, both containing a small amount of formic acid (e.g., 0.1%) to improve ionization.

• Ionization: Use electrospray ionization (ESI) in either positive or negative mode.

• Detection: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for the highest selectivity and sensitivity. Monitor specific precursor-to-product ion transitions for the target molecule and the internal standard.

• Quantification: Generate a calibration curve with an authentic standard.

The overall experimental workflow is depicted below:

Caption: A generalized experimental workflow.

Concluding Remarks and Future Directions

The study of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate and related oxylipins is a rapidly evolving field. While the biosynthetic pathway and biological role in plant defense are beginning to be understood, a significant opportunity exists for researchers to conduct comprehensive quantitative comparisons of this molecule across a diverse range of plant species. Such studies will not only enhance our fundamental understanding of plant biochemistry and defense mechanisms but may also pave the way for the development of novel, plant-derived therapeutic agents. The methodologies outlined in this guide provide a robust framework for undertaking these important investigations.

The logical flow for a comparative study is as follows:

Sources

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A Comparative Guide for Researchers: The Biological Relevance of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate and Its Free Acid Form

For researchers in lipid biology and drug development, understanding the nuanced differences between a bioactive lipid and its esterified form is paramount for experimental design and data interpretation. This guide provides an in-depth comparison of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate and its corresponding free acid, 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoic acid. While structurally similar, their biological activities are governed by fundamental differences in cell permeability and metabolic activation, a concept critical for any study involving this class of molecules.

Introduction: The Prodrug Concept in Epoxy Fatty Acids

The central thesis of this guide rests on the well-established "prodrug" strategy.[1][2] Carboxylic acids, including the free acid form of our topic molecule, are typically ionized at physiological pH. This negative charge impedes their ability to passively diffuse across the nonpolar lipid bilayer of cell membranes.[3] By converting the carboxylic acid to a methyl ester, the polarity is masked, creating a more lipophilic molecule with enhanced cell permeability.[1]

Once inside the cell, ubiquitous intracellular esterases can hydrolyze the methyl ester back to the free carboxylic acid, releasing the biologically active molecule at its site of action.[1][2] Therefore, Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate is best understood as a cell-permeable precursor to its active, free acid form. This distinction is not merely academic; it dictates the experimental approach and the interpretation of in vitro and in vivo results.

Physicochemical and Metabolic Profile Comparison

The key differences between the methyl ester and the free acid are summarized in the table below. These properties form the basis for their distinct biological behaviors.

Property	Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate	10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoic Acid (Free Acid)	Rationale & Significance
Molecular Formula	C₁₉H₃₄O₄[4]	C₁₈H₃₂O₃	The addition of a methyl group (CH₂) to form the ester.
Molecular Weight	326.47 g/mol [4]	296.44 g/mol	Reflects the addition of the methyl group.
Polarity	Less polar	More polar	The carboxylic acid group is ionizable, increasing polarity. The methyl ester is neutral.[1]
Cell Permeability	High	Low	The neutral, more lipophilic nature of the ester facilitates passive diffusion across cell membranes.[1][2]
Substrate for sEH	No	Yes	Soluble epoxide hydrolase (sEH) acts on the free epoxide, not the ester.[5][6]
Metabolic Fate	Intracellular hydrolysis to the free acid.[1]	Hydrolysis by sEH to the corresponding diol.[5][6][7]	This is the critical divergence in their biological pathways.

The Critical Role of Soluble Epoxide Hydrolase (sEH): A Pathway of Bioactivation

The biological activity of many epoxy fatty acids is not direct but is mediated through their metabolites. The enzyme at the heart of this process is the soluble epoxide hydrolase (sEH).[7][8] This enzyme catalyzes the conversion of the epoxide moiety into a vicinal diol.[8] In the context of the topic molecules, the free acid form is a substrate for sEH, which converts it to 9(S),10(R),11(R)-trihydroxy-12(Z)-octadecenoic acid.

Crucially, for a class of related linoleic acid-derived epoxy fatty acids known as leukotoxins, it is the diol metabolite, not the parent epoxide, that is the more potent and toxic molecule.[5][6][7] Studies have shown that leukotoxin itself is only cytotoxic to cells that express sEH.[7] Furthermore, the administration of leukotoxin-diol in vivo leads to severe outcomes like acute respiratory distress syndrome (ARDS), whereas the parent leukotoxin at similar doses does not.[5][6] This strongly suggests that the parent epoxide (the free acid) acts as a "pro-toxicant" or "pro-mediator," which is bioactivated by sEH to its more potent diol form.

Therefore, when comparing the methyl ester and the free acid, the following logic applies:

• The Methyl Ester: Acts as a delivery vehicle. It efficiently enters the cell.

• Intracellular Conversion: Once inside, it is hydrolyzed to the free acid.

• sEH Bioactivation: The newly formed free acid is then metabolized by intracellular sEH to the diol.

• Biological Effect: The resulting diol is likely the primary mediator of the downstream biological effects, such as inflammation, cytotoxicity, or altered vascular permeability.[5][9]

This metabolic sequence is visualized in the diagram below.

Caption: Experimental workflow for comparison.

Detailed Protocol: LDH-Based Cytotoxicity Assay

This assay measures the release of lactate dehydrogenase (LDH) from cells with compromised membrane integrity, a hallmark of cytotoxicity. [1][10][11]

• Cell Seeding: Seed a relevant cell line (e.g., A549 pulmonary epithelial cells) in a 96-well plate at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the methyl ester and the free acid in serum-free culture medium. Include a vehicle control (DMSO) and a positive control for maximum LDH release (e.g., 2% Triton X-100).

• Incubation: Remove the old medium and add 100 µL of the compound dilutions to the respective wells. Incubate for a predetermined time (e.g., 24 hours).

• Sample Collection: Centrifuge the plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new, clean 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's protocol (e.g., from Roche or Abcam). Add 50 µL of the reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = [(Absorbance_treated - Absorbance_spontaneous) / (Absorbance_maximum - Absorbance_spontaneous)] x 100

Detailed Protocol: Soluble Epoxide Hydrolase (sEH) Activity Assay (Fluorometric)

This protocol determines if the free acid is a substrate for sEH and can be used to measure the inhibitory potential of test compounds. [12][13][14]

• Reagent Preparation: Prepare sEH Assay Buffer, a solution of recombinant human sEH, and the fluorogenic substrate (e.g., PHOME or Epoxy Fluor 7) as per the kit manufacturer's instructions (e.g., Cayman Chemical, Assay Genie). [13][14]2. Assay Setup: In a 96-well black plate, add the following to respective wells:

  • Buffer Blank: Assay Buffer.

  • Enzyme Control: Recombinant sEH in Assay Buffer.

  • Test Wells: Recombinant sEH and various concentrations of the free acid.

• Pre-incubation: Incubate the plate for 15 minutes at room temperature to allow the compound to interact with the enzyme.

• Reaction Initiation: Add the diluted sEH fluorogenic substrate to all wells.

• Fluorescence Measurement: Immediately begin reading the fluorescence kinetically (e.g., every minute for 30 minutes) or as an endpoint after a 30-minute incubation. Use excitation/emission wavelengths appropriate for the substrate (e.g., 330/465 nm). [15]6. Data Analysis: Subtract the background fluorescence. Plot the rate of reaction (fluorescence units per minute) against the substrate or compound concentration to determine kinetic parameters.

Detailed Protocol: LC-MS/MS Quantification of Intracellular Metabolites

This protocol provides definitive evidence of the intracellular conversion of the methyl ester to the free acid and its subsequent metabolism to the diol. [16][17][18]

• Cell Treatment and Lysis: Culture cells to confluency in a 6-well plate. Treat with the methyl ester (e.g., 10 µM) for various time points (e.g., 0, 1, 4, 8 hours). After treatment, wash cells twice with ice-cold PBS, then lyse the cells using a protein precipitation method with 2 volumes of ice-cold acetonitrile containing an internal standard (e.g., d11-14,15-DiHETrE). [17]2. Sample Preparation: Centrifuge the lysate at 14,000 rpm for 10 minutes to pellet protein and debris. Transfer the supernatant to a new tube and dry under a stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable mobile phase (e.g., 50% methanol in water).

• LC-MS/MS Analysis:

  • Chromatography: Use a C18 reverse-phase column with a gradient elution, for example, from water with 0.1% formic acid to acetonitrile with 0.1% formic acid.

  • Mass Spectrometry: Operate a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Develop specific MRM transitions for the parent and daughter ions of the methyl ester, the free acid, and the diol metabolite.

• Data Analysis: Quantify the concentration of each analyte at each time point by comparing its peak area to that of the internal standard and referencing a standard curve. This will allow for the kinetic profiling of the metabolic pathway.

Conclusion for the Research Professional

The choice between Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate and its free acid form is a critical decision in experimental design. The methyl ester should be viewed as a tool for achieving intracellular delivery of the free acid. The biological effects observed are likely a consequence of the free acid's metabolism by soluble epoxide hydrolase into a more potent trihydroxy diol.

For in vitro cell-based assays, the methyl ester is often the superior choice to ensure the compound reaches its intracellular targets. However, any observed activity should be confirmed to be sEH-dependent by using specific inhibitors. For direct enzymatic assays or studies where cell permeability is not a limiting factor, the free acid is the appropriate molecule to use. By understanding these fundamental principles and employing the rigorous experimental protocols outlined in this guide, researchers can accurately dissect the biological relevance of this important class of lipid mediators.

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• Savaryn, J. P., et al. (2021). Fit-for-purpose LC-MS/MS quantification of leukotoxin and leukotoxin diol in mouse plasma without sample pre-concentration.
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• Moghaddam, M. F., et al. (1997). Bioactivation of leukotoxins to their toxic diols by epoxide hydrolase.
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• Akihisa, T., et al. (2003). (10 E ,12 Z ,15 Z )-9-Hydroxy-10,12,15-octadecatrienoic Acid Methyl Ester as an Anti-inflammatory Compound from Ehretia dicksonii. Chemical & Pharmaceutical Bulletin, 51(8), 954-957.
• The Human Metabolome Database. (2021). Showing metabocard for 9,10-Epoxy-18-hydroxy-octadecanoic acid (HMDB0302107).
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A Comparative Guide to the In Vivo and In Vitro Effects of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate

For researchers, scientists, and drug development professionals, understanding the nuanced biological activities of lipid mediators is paramount. This guide provides an in-depth technical comparison of the in vivo and in vitro effects of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate, a methylated derivative of a linoleic acid metabolite. This document will delve into its mechanism of action, its relationship with its more studied free-acid counterpart, leukotoxin, and its ultimate conversion to the highly toxic leukotoxin diol.

Introduction: The Leukotoxin Family and the Significance of Methyl Esterification

Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate belongs to a class of oxidized linoleic acid metabolites. Its non-esterified form, 9,10-epoxy-12-octadecenoate, is commonly known as leukotoxin[1][2]. Leukotoxins are implicated in a range of pathophysiological processes, most notably acute respiratory distress syndrome (ARDS)[3][4].

The critical point of action for this class of molecules is their enzymatic conversion. The epoxide moiety of leukotoxin is hydrolyzed by soluble epoxide hydrolase (sEH) to form the corresponding vicinal diol, 9,10-dihydroxy-12-octadecenoate, or leukotoxin diol[3][4][5]. It is this diol that is widely recognized as the primary mediator of toxicity[3][4][5].

The subject of this guide, the methyl ester form, raises important questions about its role as a potential prodrug, its bioavailability, and its intrinsic activity compared to the free acid. Fatty acid methyl esters (FAMEs) are known to be taken up by mammalian cells, where they can be hydrolyzed to the free fatty acid form to participate in metabolic pathways. This guide will synthesize the available data to provide a clear comparison of the biological consequences of these related molecules.

The Central Hypothesis: A Prodrug to a Potent Toxin

The prevailing scientific understanding suggests that leukotoxin (the epoxide) acts as a protoxicant, with its toxicity being realized upon conversion to leukotoxin diol[3][4][5]. Methylation of the carboxylic acid group likely serves to enhance the lipophilicity of the molecule, potentially aiding its passage across cell membranes. Once inside the cell, cellular esterases can cleave the methyl group, releasing the free acid (leukotoxin) to be acted upon by sEH.

Caption: Metabolic activation pathway of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate.

In Vitro Effects: Cellular Toxicity and Mechanistic Insights

In vitro studies have been instrumental in dissecting the cytotoxic mechanisms of the leukotoxin family. A key finding is that leukotoxin itself is not directly cytotoxic to cells that lack soluble epoxide hydrolase[3][5]. However, when these cells are transfected with the gene for sEH, they become susceptible to leukotoxin-induced cell death[3][5]. This strongly supports the bioactivation model.

In contrast, leukotoxin diol is directly toxic to a variety of cell lines, including renal proximal tubular cells and pulmonary alveolar epithelial cells, without the need for prior metabolic activation[3][5].

While direct in vitro studies on Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate are limited, it is reasonable to infer its effects based on the established prodrug hypothesis. Its cytotoxicity in a given cell line would likely be contingent on the expression levels of both cellular esterases and soluble epoxide hydrolase.

Comparative In Vitro Cytotoxicity:

Compound	Cytotoxicity in sEH-deficient cells	Cytotoxicity in sEH-expressing cells	Direct Cytotoxicity
Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate	Low (dependent on esterase activity)	High (dependent on esterase activity)	Low
Leukotoxin (Free Acid Epoxide)	Low[3][5]	High[3][5]	Low
Leukotoxin Diol	High[3]	High	High

In Vivo Effects: From Systemic Toxicity to Organ-Specific Damage

In vivo studies in animal models, primarily mice, have provided compelling evidence for the potent toxicity of the leukotoxin family, particularly in the context of lung injury.

When administered intravenously to mice, leukotoxin diol is significantly more toxic than leukotoxin[3][4]. In one study, a 300 mg/kg dose of leukotoxin diol resulted in 100% mortality, whereas animals receiving the same dose of leukotoxin survived[3]. The LD50 for leukotoxin was approximately 400 mg/kg, compared to around 100 mg/kg for the diol[3].

The cause of death in animals treated with leukotoxin diol is often an ARDS-like syndrome, characterized by massive alveolar edema, hemorrhage, and interstitial edema around pulmonary blood vessels[3][4]. In contrast, animals treated with leukotoxin at similar doses exhibit only perivascular edema with minimal changes to the alveolar spaces[4].

The use of an sEH inhibitor, 4-phenylchalcone oxide, was shown to decrease the mortality induced by leukotoxin but had no effect on the mortality caused by leukotoxin diol, further cementing the role of sEH in the bioactivation of leukotoxin in vivo[3][4].

Experiments utilizing methyl esters of leukotoxin for intravenous administration in mice demonstrate their bioavailability and subsequent metabolism to toxic forms[3]. While direct comparisons of the in vivo toxicity of the methyl ester versus the free acid are not extensively detailed, the fact that the methyl ester is used to induce toxicity suggests it is effectively converted to the active forms in the body. Some studies on other fatty acid esters have even suggested that the ester forms can be less acutely toxic than their parent free fatty acids[6][7].

Comparative In Vivo Toxicity in Mice:

Compound	LD50 (approx.)	Primary Pathological Finding
Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate	Not explicitly determined, but used to induce toxicity	Likely similar to leukotoxin, leading to ARDS-like symptoms
Leukotoxin (Free Acid Epoxide)	400 mg/kg[3]	Perivascular edema[4]
Leukotoxin Diol	100 mg/kg[3]	Massive alveolar edema and hemorrhage[3][4]

Mechanistic Pathways of Toxicity

The downstream effects of leukotoxin diol are multifaceted and contribute to the observed pathology.

5.1. Neutrophil Chemotaxis and Inflammation

Both leukotoxin and its diol have been shown to induce chemotaxis in human neutrophils, a key event in the inflammatory response and the infiltration of neutrophils into lung tissue during ARDS[1][8]. This process is mediated through a pertussis toxin-sensitive G-protein signaling pathway, which is distinct from the pathway used by the classical chemoattractant fMLP[8].

Caption: Signaling pathway for leukotoxin-induced neutrophil chemotaxis.

5.2. Disruption of Endocrine Function and Cell Proliferation

Interestingly, leukotoxin diols have also been identified as endocrine-disrupting agents. Studies have shown that oral administration of low doses of leukotoxin diols can disrupt the estrous cycle in female rats[9]. Furthermore, leukotoxin diols have been found to stimulate the proliferation of MCF-7 human breast cancer cells in vitro[9].

Experimental Protocols

6.1. In Vivo Murine Model of Acute Lung Injury

• Objective: To compare the in vivo toxicity of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate, leukotoxin, and leukotoxin diol.

• Animals: Male Swiss Webster mice (25-30 g).

• Test Articles:

  • Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate dissolved in an appropriate vehicle (e.g., corn oil or ethanol).

  • Leukotoxin (free acid) dissolved in a suitable vehicle.

  • Leukotoxin diol dissolved in ethanol.

• Procedure:

  • Administer the test articles via tail vein injection at various doses.

  • Monitor the animals for signs of respiratory distress and record mortality over a 24-hour period.

  • For histopathological analysis, sacrifice a subset of animals at a predetermined time point (e.g., 6 hours post-injection).

  • Perfuse the lungs with formalin and embed in paraffin for sectioning and staining (e.g., Hematoxylin and Eosin).

  • Examine lung sections for evidence of alveolar edema, hemorrhage, and inflammatory cell infiltration.

6.2. In Vitro Cell Viability Assay

• Objective: To assess the cytotoxicity of the compounds in a cell line with and without sEH expression.

• Cell Lines:

  • A cell line that does not endogenously express sEH (e.g., Sf21 insect cells).

  • The same cell line transfected with a plasmid to express human or murine sEH.

• Procedure:

  • Plate the cells in 96-well plates and allow them to adhere overnight.

  • Treat the cells with a range of concentrations of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate, leukotoxin, and leukotoxin diol.

  • Incubate for a specified period (e.g., 24 hours).

  • Assess cell viability using a standard method such as the MTT or LDH release assay.

Conclusion and Future Directions

The available evidence strongly supports a model where Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate functions as a prodrug, which, after cellular uptake and hydrolysis, releases leukotoxin. Leukotoxin is then bioactivated by soluble epoxide hydrolase to the highly toxic leukotoxin diol. This diol is the primary mediator of the observed in vivo and in vitro toxicities, including the induction of an ARDS-like pathology.

While the general principles are clear, further research is warranted to directly compare the pharmacokinetics and pharmacodynamics of the methyl ester versus the free acid. Such studies would provide a more quantitative understanding of the efficiency of the methyl ester as a delivery vehicle for leukotoxin and could inform the design of future experiments and therapeutic strategies targeting the sEH pathway.

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A Senior Application Scientist's Guide to Comparative Metabolomics of Epoxy Fatty Acid Pathways

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Cytochrome P450 Epoxygenase Pathway as a Therapeutic Frontier

Within the complex orchestra of lipid signaling, the epoxy fatty acid (EpFA) pathway has emerged as a critical regulator of homeostasis and a promising target for therapeutic intervention in cardiovascular disease, inflammation, and pain.[1][2] Polyunsaturated fatty acids (PUFAs) such as arachidonic acid (AA), eicosapentaenoic acid (EPA), and docosahexaenoic acid (DHA) are not merely structural components of cell membranes; they are substrates for a cascade of enzymatic transformations.[3] While the cyclooxygenase (COX) and lipoxygenase (LOX) pathways, which produce largely pro-inflammatory mediators, are well-known, the third major arm of PUFA metabolism, the cytochrome P450 (CYP) epoxygenase pathway, generates a class of potent signaling molecules with generally protective effects.[2]

CYP epoxygenases convert PUFAs into their corresponding EpFAs, such as the epoxyeicosatrienoic acids (EETs) derived from AA.[4] These molecules act as autocrine and paracrine mediators, exerting effects that include vasodilation, anti-inflammation, and pro-angiogenesis.[5][6] The biological activity of EpFAs is tightly regulated and transient, as they are rapidly hydrolyzed by the soluble epoxide hydrolase (sEH) enzyme into their corresponding, and often less biologically active, vicinal diols, known as dihydroxy fatty acids (DHFAs).[7][8] For instance, sEH converts EETs into dihydroxyeicosatrienoic acids (DHETs).[9]

Recent research increasingly highlights that the biological state is dictated not by the absolute concentration of EpFAs alone, but by the dynamic ratio of EpFAs to their corresponding DHFAs.[10][11] An elevated EpFA/DHFA ratio is often associated with beneficial, anti-inflammatory, and tissue-protective phenotypes. This balance makes the sEH enzyme a compelling drug target; inhibiting sEH stabilizes the beneficial EpFAs, enhancing their protective actions.[12][13]

Consequently, the ability to accurately quantify the subtle shifts in this metabolic pathway is paramount for both basic research and the development of sEH inhibitors. This guide provides an in-depth comparison of the primary analytical platforms for EpFA metabolomics, details a robust experimental workflow, and explains the critical causality behind key methodological choices.

Caption: The Epoxy Fatty Acid (EpFA) Metabolic Pathway.

Comparative Guide to Analytical Platforms

The analytical challenge in EpFA metabolomics lies in their low physiological concentrations, the presence of multiple structural isomers, and the complexity of the biological matrices from which they must be extracted. The two dominant mass spectrometry-based techniques for their quantification are Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[14]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has become the workhorse for modern lipidomics.[15] Its major advantage is the ability to analyze a wide range of compounds, including polar and non-volatile lipids like EpFAs, in their native form without the need for chemical derivatization.[16]

• Principle of Causality: The separation is typically achieved using reversed-phase liquid chromatography, where lipids are resolved based on their hydrophobicity. The subsequent detection by tandem mass spectrometry (MS/MS), often in a Multiple Reaction Monitoring (MRM) mode, provides exceptional specificity and sensitivity. In MRM, a specific parent ion (precursor) for a target analyte is selected, fragmented, and a specific fragment ion (product) is monitored. This precursor-to-product transition is a unique signature, allowing for precise quantification even in a chemically noisy background.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a well-established and robust technique renowned for its high chromatographic resolution, which is excellent for separating isomers.[14]

• Principle of Causality: The critical distinction for GC-MS analysis of EpFAs is the mandatory requirement for chemical derivatization.[17] Fatty acids are non-volatile and must be converted into volatile esters, typically fatty acid methyl esters (FAMEs), to be amenable to gas-phase separation. This adds steps to sample preparation and introduces potential variability.[18] Following separation in the gas phase, compounds are typically ionized using Electron Ionization (EI), which can cause extensive fragmentation. While this fragmentation provides rich structural information, it can sometimes lead to a weak or absent molecular ion, complicating identification.[14]

Head-to-Head Performance Comparison

Feature	Liquid Chromatography-Mass Spectrometry (LC-MS/MS)	Gas Chromatography-Mass Spectrometry (GC-MS)	Rationale & Field Insights
Derivatization	Not required.[16]	Mandatory (e.g., methylation to form FAMEs).[14]	LC-MS offers a more direct and often faster workflow, minimizing potential analyte loss or degradation during extra derivatization steps.
Sensitivity	High (low picogram to femtogram).	High (picogram range).	Both techniques are highly sensitive. LC-MS with electrospray ionization (ESI) is particularly suited for polar EpFAs.[15]
Specificity	Excellent, especially with MS/MS (MRM).	Good, but can be limited by shared fragments among isomers.	The specificity of MRM transitions in LC-MS/MS is a key advantage for confidently quantifying analytes in complex matrices.
Throughput	Generally higher due to simpler sample preparation.	Lower due to the additional derivatization step.	For studies with large sample cohorts, the streamlined workflow of LC-MS is a significant practical advantage.
Compound Scope	Broad; analyzes EpFAs and DHFAs in a single run.	Primarily for volatile or derivatizable compounds.	LC-MS can simultaneously quantify a wider array of lipid classes alongside EpFAs, offering a more comprehensive metabolic snapshot.
Isomer Separation	Good, but can be challenging for some regioisomers.	Excellent chromatographic resolution for isomers.[17]	This is the primary strength of GC-MS. For studies focused purely on resolving subtle isomeric differences, GC-MS holds an edge.
Instrumentation Cost	Generally higher.	Generally lower.	The initial capital investment for LC-MS/MS systems is typically greater than for standard GC-MS instruments.

A Validated Experimental Workflow for Comparative EpFA Metabolomics

The following section details a self-validating protocol for a comparative metabolomics study, designed to ensure reproducibility and scientific rigor. The causality behind each step is explained to provide a framework for adaptation and troubleshooting.

Caption: A typical workflow for comparative EpFA metabolomics.

Step 1: Sample Collection and Preparation

The goal of this initial phase is to stabilize the analytes and prepare the sample for efficient extraction. For solid tissues (e.g., liver, heart), immediate snap-freezing in liquid nitrogen is critical to quench enzymatic activity, particularly that of sEH, which would otherwise continue to degrade the target EpFAs.

Protocol:

• Excise tissue and immediately snap-freeze in liquid nitrogen. Store at -80°C until use.

• Weigh a small portion of frozen tissue (e.g., 20-50 mg).

• Homogenize the tissue in a cold buffer (e.g., PBS) using a bead beater or similar mechanical disruptor. Keep samples on ice throughout to minimize degradation.

Step 2: Lipid Extraction (Solid-Phase Extraction)

The objective is to selectively isolate lipids, including EpFAs and DHFAs, from the complex biological matrix (proteins, salts, etc.) while simultaneously concentrating the sample.[19] Solid-Phase Extraction (SPE) is often preferred over traditional Liquid-Liquid Extraction (LLE) for its cleanliness and reproducibility.[20]

• Principle of Causality: The cornerstone of accurate quantification is the inclusion of stable isotope-labeled internal standards (e.g., d11-14,15-EET) at the very beginning of the extraction process.[17] These standards are chemically identical to the target analytes but have a different mass. They co-extract with the endogenous compounds and experience similar matrix effects and potential losses during sample preparation. By calculating the ratio of the endogenous analyte signal to the internal standard signal, one can correct for this variability, leading to highly accurate and precise quantification.

Protocol (using a generic SPE cartridge):

• To the tissue homogenate, add the internal standard mixture.

• Precipitate proteins by adding a cold organic solvent like acetonitrile, then centrifuge to pellet the precipitate.

• Condition an SPE cartridge (e.g., a mixed-mode or reverse-phase sorbent) according to the manufacturer's instructions.

• Load the supernatant from the protein precipitation step onto the conditioned cartridge.

• Wash the cartridge with a weak solvent to remove polar interferences.

• Elute the target lipids with an appropriate organic solvent (e.g., ethyl acetate or methanol).

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in a small, precise volume of the initial mobile phase (e.g., 50 µL of 50:50 methanol:water) for LC-MS/MS analysis.[19]

Step 3: Instrumental Analysis (LC-MS/MS)

This step separates the extracted lipids and detects them with high sensitivity and specificity.

Representative LC-MS/MS Protocol:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile/Methanol (90:10, v/v) with 0.1% formic acid.

• Gradient: A linear gradient from ~30% B to 100% B over 15-20 minutes.

• MS System: A triple quadrupole mass spectrometer.

• Ionization: Electrospray Ionization (ESI) in negative mode.

• Detection: Multiple Reaction Monitoring (MRM) using pre-determined, optimized precursor-to-product ion transitions for each target EpFA, DHFA, and their corresponding internal standards.

Step 4: Data Processing and Statistical Analysis

Raw data from the mass spectrometer must be processed to generate quantitative results. This involves integrating the area under the curve for each analyte's chromatographic peak.

• Causality of Normalization: The peak area of each endogenous analyte is divided by the peak area of its corresponding internal standard. This ratio is then used for quantification against a calibration curve prepared with known amounts of analytical standards. This normalization step is what makes the entire protocol a self-validating system, correcting for any sample-to-sample variation in extraction efficiency or instrument response.

For comparative metabolomics, the resulting concentration data is then analyzed statistically.[21] This can range from simple t-tests to more complex multivariate analyses like Principal Component Analysis (PCA) or Orthogonal Projections to Latent Structures Discriminant Analysis (OPLS-DA) to identify patterns and significantly altered metabolites that differentiate the experimental groups.[22]

References

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• Wikipedia. (n.d.). Epoxyeicosatrienoic acid. Wikipedia. [Link]

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• Wagner, K., et al. (2014). The Role of Long Chain Fatty Acids and Their Epoxide Metabolites in Nociceptive Signaling. Prostaglandins & Other Lipid Mediators, 113-115, 2-12. [Link]

• Larsen, B. T., et al. (2006). Vascular Pharmacology of Epoxyeicosatrienoic Acids. Journal of Cardiovascular Pharmacology, 47(4), 477-491. [Link]

• Spector, A. A., & Norris, A. W. (2007). Epoxyeicosatrienoic acids (EETs): metabolism and biochemical function. Prostaglandins & Other Lipid Mediators, 82(1-4), 114-121. [Link]

• López-Vicario, C., et al. (2015). Inhibition of soluble epoxide hydrolase modulates inflammation and autophagy in obese adipose tissue and liver: Role for omega-3 epoxides. Proceedings of the National Academy of Sciences, 112(3), 746-751. [Link]

• McReynolds, C. B., et al. (2023). Regulatory lipid vicinal diols counteract the biological activity of epoxy fatty acids and can act as biomarkers and mechanisms for disease progression. Pharmacology & Therapeutics, 249, 108454. [Link]

• Fleming, I. (2023). Lipid mediators generated by the cytochrome P450-Epoxide hydrolase pathway. Advances in Pharmacology, 96, 21-43. [Link]

• Campbell, W. B., et al. (2007). Epoxyeicosatrienoic and dihydroxyeicosatrienoic acids dilate human coronary arterioles via BKCa channels: implications for soluble epoxide hydrolase inhibition. American Journal of Physiology-Heart and Circulatory Physiology, 292(5), H2277-H2287. [Link]

• Nayeem, M. A. (2023). Role of cytochrome P450-epoxygenase and soluble epoxide hydrolase in the regulation of vascular response. Advances in Pharmacology, 96, 1-20. [Link]

• McReynolds, C. B., et al. (2023). Regulatory lipid vicinal diols counteract the biological activity of epoxy fatty acids and can act as biomarkers and mechanisms for disease progression. ResearchGate. [Link]

• Morisseau, C., & Hammock, B. D. (2013). Role of epoxide hydrolases in lipid metabolism. Biochimie, 95(1), 90-95. [Link]

• McReynolds, C., et al. (2021). Epoxy Fatty Acids Are Promising Targets for Treatment of Pain, Cardiovascular Disease and Other Indications Characterized by Mitochondrial Dysfunction, Endoplasmic Stress and Inflammation. International Journal of Molecular Sciences, 22(14), 7494. [Link]

• Zhang, X., et al. (2021). Quantification and molecular imaging of fatty acid isomers from complex biological samples by mass spectrometry. Chemical Science, 12(4), 1500-1508. [Link]

• Quehenberger, O., et al. (2010). High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1811(11), 652-661. [Link]

• ResearchGate. (2023). LC/MS and GC/FID give different answers on fatty acid amounts for the same sample? ResearchGate. [Link]

• News-Medical.Net. (n.d.). Hybrid Analytical Techniques: GC-MS, LC-MS, GC-IR, LC-NMR. News-Medical.Net. [Link]

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• Agilent. (n.d.). Sample Preparation Techniques for Biological Matrices. Agilent Technologies. [Link]

• Kitagaki, S., et al. (2021). The epoxy fatty acid pathway enhances cAMP in mammalian cells through multiple mechanisms. Journal of Lipid Research, 62, 100069. [Link]

• Bonafini, S., et al. (2018). Comparison of fatty acids and their metabolites via CYP450-epoxygenase in HBP and NBP obese children. ResearchGate. [Link]

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• Al-Kais, Y. A., et al. (2016). (PDF) A Comparative Metabolomics Approach Reveals Early Biomarkers for Metabolic Response to Acute Myocardial Infarction OPEN. ResearchGate. [Link]

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Confirming the structure of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate using authentic standards

A Comparison Guide to Confirming the Structure of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate Utilizing Authentic Standards

Authored by: Senior Application Scientist

Abstract

The precise structural elucidation of complex biomolecules is paramount in drug development and lipidomics. Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate, a polyfunctional lipid, presents a significant analytical challenge due to its multiple stereocenters and unsaturation. This guide provides a comprehensive comparison of analytical methodologies for the unambiguous structural confirmation of this molecule, emphasizing the indispensable role of authentic standards. We will delve into the practical applications and experimental nuances of Nuclear Magnetic Resonance (NMR) spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), and Chiral High-Performance Liquid Chromatography (HPLC), offering field-proven insights and detailed protocols to ensure scientific integrity.

Introduction: The Imperative of Stereochemical Precision

Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate belongs to a class of oxidized linoleic acid metabolites. The specific stereochemistry of the hydroxyl and epoxy groups, along with the cis configuration of the double bond, is critical to its biological activity. In drug development and physiological studies, even minor variations in stereochemistry can lead to vastly different biological outcomes. Therefore, rigorous structural confirmation is not merely a procedural step but a foundational requirement for meaningful research.

This guide will compare and contrast the most effective analytical techniques for this purpose. The central theme is the synergistic use of these methods with a certified authentic standard of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate. Such standards are commercially available from suppliers like Larodan and CymitQuimica.[1][2]

The Analytical Gauntlet: A Multi-pronged Approach

No single technique can definitively confirm the complex structure of our target molecule. A combination of spectroscopic and chromatographic methods is essential. The authentic standard serves as the ultimate reference point in each analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR spectroscopy provides the most detailed information about the molecular skeleton. Both ¹H and ¹³C NMR are crucial for identifying the connectivity of atoms and the chemical environment of each functional group.

Expertise & Experience: While ¹H NMR can confirm the presence of the epoxy, hydroxyl, and olefinic protons, 2D NMR techniques like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) are indispensable for unambiguously assigning these protons to their respective carbons. The chemical shifts of protons on an epoxy ring are particularly diagnostic, typically appearing between 2.7 and 3.2 ppm.[3][4][5] The coupling constants between these protons can provide valuable information about the cis or trans nature of the epoxide.

Trustworthiness: Comparing the NMR spectra of the synthesized or isolated compound directly with the authentic standard under identical conditions (solvent, temperature, and concentration) is the gold standard for structural confirmation. Any discrepancy in chemical shifts or coupling patterns would indicate a structural or stereochemical difference.

Table 1: Expected ¹H NMR Chemical Shifts for Key Protons

Protons	Expected Chemical Shift (ppm)	Notes
-OH	Variable (depends on concentration and solvent)	Broad singlet, disappears upon D₂O exchange.
H -C₉(OH)	~3.6 - 4.1	Multiplet.
H -C₁₀(Epoxy)	~2.9 - 3.1	Multiplet.
H -C₁₁(Epoxy)	~2.9 - 3.1	Multiplet.
H -C₁₂(Olefinic)	~5.4 - 5.6	Multiplet, shows coupling to H-C₁₃.
H -C₁₃(Olefinic)	~5.5 - 5.7	Multiplet, shows coupling to H-C₁₂.
-OCH ₃	~3.67	Singlet.

Note: These are approximate values and can vary based on the solvent and instrument.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve approximately 5-10 mg of the sample (and the authentic standard in a separate NMR tube) in 0.6 mL of deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD).

• ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. Expected signals for the epoxy carbons are in the range of 54-60 ppm.[6]

• 2D NMR Acquisition: Perform COSY and HSQC experiments to establish proton-proton and proton-carbon correlations.

• Data Analysis: Compare the spectra of the sample directly with those of the authentic standard.

Gas Chromatography-Mass Spectrometry (GC-MS): Positional Isomerism and Fragmentation

GC-MS is a powerful technique for separating and identifying volatile compounds. For our target molecule, derivatization is often necessary to increase its volatility and thermal stability.

Expertise & Experience: The key to successful GC-MS analysis of hydroxy and epoxy fatty acids is derivatization. Trimethylsilyl (TMS) ether formation for the hydroxyl group is a common and effective strategy.[7] The mass spectrum will provide the molecular weight of the derivatized compound. More importantly, the fragmentation pattern, when compared to the authentic standard, can confirm the positions of the epoxy and hydroxyl groups. Electron ionization (EI) will produce characteristic fragments resulting from cleavage adjacent to the derivatized hydroxyl group and the epoxy ring.[8]

Trustworthiness: Co-injection of the derivatized sample with the derivatized authentic standard should result in a single, sharp, symmetrical peak. Any peak broadening or shoulder would suggest the presence of isomers.

Experimental Protocol: GC-MS Analysis

• Derivatization: To 100 µg of the sample and the authentic standard, add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS). Heat at 60°C for 30 minutes.

• GC Separation:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Injection: 1 µL of the derivatized sample.

  • Oven Program: Start at a suitable temperature (e.g., 150°C), ramp to a final temperature (e.g., 280°C) to ensure elution.

• MS Detection:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 50 to 600.

• Data Analysis: Compare the retention time and the mass spectrum of the sample with the authentic standard.

Chiral High-Performance Liquid Chromatography (HPLC): The Stereochemical Gatekeeper

Chiral HPLC is the ultimate arbiter of stereochemistry. With four chiral centers in our molecule, there are 16 possible stereoisomers. Separating the desired 10(R),11(R),9(S) isomer from the others is critical.

Expertise & Experience: The choice of the chiral stationary phase (CSP) is paramount. Polysaccharide-based CSPs are often effective for separating enantiomers and diastereomers of fatty acid derivatives.[9] A normal-phase mobile phase (e.g., hexane/isopropanol) typically provides better resolution for this class of compounds.

Trustworthiness: The retention time of the sample must exactly match that of the authentic standard on a validated chiral HPLC system. Spiking the sample with the authentic standard should result in an increase in the height of a single peak, confirming the stereochemical identity.

Table 2: Comparison of Analytical Techniques

Technique	Information Provided	Role of Authentic Standard
NMR	Connectivity, functional groups, relative stereochemistry	Absolute confirmation of the entire molecular structure.
GC-MS	Molecular weight, positional isomerism	Confirmation of retention time and fragmentation pattern.
Chiral HPLC	Absolute stereochemistry	Unambiguous confirmation of the specific stereoisomer.

Experimental Protocol: Chiral HPLC Analysis

• Column: A suitable chiral column (e.g., a polysaccharide-based CSP).

• Mobile Phase: An optimized mixture of n-hexane and isopropanol (e.g., 95:5 v/v). The exact ratio may require method development.

• Flow Rate: Typically 0.5 - 1.0 mL/min.

• Detection: UV detection at a low wavelength (e.g., 205-210 nm) or an Evaporative Light Scattering Detector (ELSD).[10][11]

• Analysis:

  • Inject the authentic standard to determine its retention time.

  • Inject the sample and compare its retention time.

  • Co-inject the sample and the authentic standard to confirm peak identity.

Workflow and Data Interpretation

The following diagram illustrates the logical workflow for the structural confirmation of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate.

Caption: Workflow for structural confirmation.

Conclusion

The unambiguous structural confirmation of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate is a rigorous process that necessitates a multi-technique approach. While NMR, GC-MS, and chiral HPLC each provide critical pieces of the structural puzzle, it is their synergistic use in direct comparison with an authentic standard that provides the necessary level of confidence for research and development. This guide has outlined the rationale and practical steps for employing these techniques, empowering researchers to ensure the scientific integrity of their findings.

References

• Wilson, R., & Lyall, K. (2002). Simultaneous determination by GC-MS of epoxy and hydroxy FA as their methoxy derivatives. Lipids, 37(9), 917–924. [Link]

• The Marine Lipids Lab. (2016, February 12). 1H-NMR Characterization of Epoxides Derived from Polyunsaturated Fatty Acids. [Link]

• ResearchGate. (n.d.). ¹H NMR spectra of fatty acid methyl esters (−2) and epoxidised fatty acid methyl esters (−1). [Link]

• Xia, W., & Zhang, C. (2018). Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. Journal of Chromatography A, 1539, 49–57. [Link]

• ResearchGate. (n.d.). 1 H NMR and FTIR of the pure epoxidized fatty acid methyl esters, (A) EMO, (B) EMLO and (C) EMLEN. [Link]

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• Orellana-Coca, C., et al. (2005). Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry. Journal of the American Oil Chemists' Society, 82(7), 481–487. [Link]

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Guide to Inter-Laboratory Comparison of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate Measurements

<SENIOR APPLICATION SCIENTIST >

An Objective Comparison of Analytical Methodologies for Researchers, Scientists, and Drug Development Professionals

Abstract

Accurate and reproducible quantification of bioactive lipid mediators is critical for understanding their role in health and disease. Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate, a diol derivative of linoleic acid, is an oxylipin of significant interest. However, its measurement is prone to inter-laboratory variability due to its low endogenous concentrations and chemical properties. This guide provides an in-depth comparison of the two primary analytical platforms for this analyte: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). We will explore the causality behind experimental choices, present detailed, self-validating protocols, and offer data-driven insights to help laboratories achieve harmonized and reliable results.

Introduction: The Challenge of Measuring Epoxy Fatty Acids

Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate belongs to the oxylipin family, a class of potent signaling molecules derived from the oxidation of polyunsaturated fatty acids.[1][2] These molecules are implicated in a vast array of physiological and pathological processes, including inflammation.[3][4][5] The analytical challenge in measuring this and other oxylipins stems from several factors:

• Low Physiological Concentrations: They are often present at picogram to nanogram levels in complex biological matrices.[3][4]

• Structural Isomerism: Numerous structurally similar and isomeric species can interfere with accurate quantification.[5]

• Chemical Instability: The epoxy group is susceptible to hydrolysis, requiring careful sample handling and preparation.

Inter-laboratory studies have highlighted that epoxy fatty acids, in particular, are "critical analytes" prone to high variability in quantification if protocols are not strictly harmonized.[1][6][7] This guide aims to provide the foundational knowledge and detailed methodologies to mitigate these variabilities.

Core Analytical Strategies: LC-MS/MS vs. GC-MS

The two gold-standard techniques for quantifying Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). Each has distinct advantages and requires specific sample preparation workflows.

2.1. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is often the preferred method for its high sensitivity, selectivity, and ability to analyze the compound in its native form without chemical derivatization.[8] The workflow involves sample extraction, chromatographic separation, and detection by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.[5][9]

Causality of Experimental Choices:

• Solid-Phase Extraction (SPE): C18-based SPE is the most robust and common method for extracting oxylipins from plasma or serum.[2][3] It effectively removes proteins, salts, and phospholipids that cause ion suppression in the mass spectrometer.

• Reversed-Phase Chromatography: A C18 column is used to separate the analyte from other isomers based on hydrophobicity.[10][11] The mobile phase typically consists of a water/methanol or water/acetonitrile gradient with a weak acid (e.g., acetic or formic acid) to improve peak shape and ionization efficiency.[11][12]

• Electrospray Ionization (ESI): ESI in negative ion mode is ideal for oxylipins as the carboxylic acid group readily deprotonates to form the [M-H]⁻ ion, which is then used for quantification.[8][10]

2.2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers excellent chromatographic resolution but requires the analyte to be chemically derivatized to increase its volatility and thermal stability.[13] For hydroxy fatty acids like the target analyte, this is a critical step.[14][15]

Causality of Experimental Choices:

• Derivatization: A two-step process is typical. First, the carboxylic acid is esterified (e.g., methylation). Second, the hydroxyl and epoxy groups are silylated, commonly using reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).[14][16] This silylation replaces active hydrogens with bulky, non-polar trimethylsilyl (TMS) groups, preventing thermal degradation in the hot GC inlet and improving chromatographic behavior.[13][14]

• Capillary Column Selection: A mid-polarity column, such as one with a (50%-cyanopropyl)-methylpolysiloxane phase (e.g., DB-23), is effective for separating isomeric hydroxy fatty acid derivatives.[14]

• Electron Ionization (EI): EI provides reproducible fragmentation patterns that are useful for structural confirmation and can be compared against established spectral libraries.

Inter-Laboratory Performance Comparison

To achieve comparable results across different laboratories, it is essential to understand the expected performance of each method.[1][6] The following table summarizes typical validation parameters for the analysis of oxylipins, including dihydroxy derivatives, based on published data.

Parameter	LC-MS/MS	GC-MS (with Derivatization)	Rationale & Key Considerations
Limit of Quantification (LOQ)	0.1 - 10 pg on column[3][4]	10 - 50 pg on column	LC-MS/MS is generally more sensitive for these analytes. LOQ must be low enough for endogenous levels.
Linearity (r²)	> 0.99[3][4]	> 0.99	Both methods can achieve excellent linearity with proper use of internal standards.
Intra-day Precision (%RSD)	< 15%[3]	< 15%	Represents the repeatability of the assay within a single run. Values below 15% are considered acceptable.
Inter-day Precision (%RSD)	< 20%[3][17]	< 20%	Measures reproducibility across different days. Higher variability is expected compared to intra-day precision.
Accuracy (% Recovery)	80 - 120%[17]	80 - 120%	Assessed by spiking known concentrations into a matrix. SPE recovery for oxylipins is typically >60%.[3][4]
Throughput	High (96-well SPE compatible)[9]	Low (derivatization is time-consuming)	LC-MS/MS workflows are more amenable to automation and high-throughput screening.
Isomer Separation	Good, but challenging	Excellent	GC offers superior chromatographic resolution for separating closely related isomers.

Experimental Protocols for Method Validation

A self-validating system is crucial for trustworthiness. This involves the consistent use of isotopically labeled internal standards, quality controls (QCs), and adherence to a standard operating procedure (SOP).[1][18]

Workflow Overview

The following diagram illustrates the key decision points and processes in an inter-laboratory comparison study.

Caption: Comparative analytical workflows for oxylipin analysis.

Protocol 4.1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is harmonized for both LC-MS/MS and GC-MS initial extraction from plasma.[5][9]

• Sample Thawing: Thaw 100 µL of plasma on ice.

• Internal Standard Spiking: Add 5 µL of a 10x concentrated isotopically labeled internal standard mix (e.g., containing d4-labeled analyte). The use of a stable isotope-labeled internal standard is paramount as it co-elutes with the analyte and experiences similar matrix effects, ensuring accurate quantification.[1][8]

• Protein Precipitation & Acidification: Add 400 µL of ice-cold methanol to precipitate proteins. Vortex and centrifuge at >10,000 x g for 10 minutes at 4°C. Transfer the supernatant to a new tube containing 1.5 mL of acidified water (pH ~3.5). Acidification ensures the carboxylic acid group is protonated, improving retention on the C18 sorbent.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 100 mg) by passing 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the diluted supernatant onto the SPE cartridge at a slow flow rate (~1 mL/min).

• Washing: Wash the cartridge with 1.5 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the analytes with 1.2 mL of methanol into a clean collection tube.

• Drying: Evaporate the eluent to dryness under a gentle stream of nitrogen.

• Reconstitution:

  • For LC-MS/MS: Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 80:20 Water:Methanol).

  • For GC-MS: Proceed directly to the derivatization protocol with the dried residue.

Protocol 4.2: Derivatization for GC-MS Analysis

This two-step protocol prepares the extracted analyte for GC-MS analysis.[14][16]

• Methylation (Esterification): To the dried extract, add 50 µL of 2% (v/v) sulfuric acid in methanol. Cap tightly and heat at 60°C for 30 minutes. This converts the carboxylic acid to a more volatile methyl ester.

• Extraction of Methyl Esters: After cooling, add 100 µL of saturated sodium chloride solution and 200 µL of hexane. Vortex vigorously and centrifuge. Carefully transfer the upper hexane layer to a new vial.

• Drying: Evaporate the hexane to dryness under nitrogen.

• Silylation: Add 50 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS and 20 µL of pyridine. Cap tightly and heat at 80°C for 60 minutes.[16] This step converts the hydroxyl group to a TMS ether, which is thermally stable and less polar.[13]

• Analysis: The sample is now ready for injection into the GC-MS.

Minimizing Inter-Laboratory Variability: A Checklist

Harmonization of protocols is the single most effective way to reduce variability between laboratories.[1][6]

Caption: Key sources of analytical variability in oxylipin measurement.

Key Harmonization Points:

• Common Materials: Use common biological reference materials (e.g., pooled quality control plasmas) and a common, certified standard calibration series.[1]

• Standardized SOPs: All labs must adhere to the exact same SOP for sample preparation, from extraction to final analysis.[6]

• Internal Standards: Use the same isotopically labeled internal standard from the same supplier to control for extraction efficiency and matrix effects.

• Data Processing: Establish clear, harmonized guidelines for peak integration and calibration curve regression.

• Performance Criteria: Agree on acceptable limits for validation parameters (LOQ, precision, accuracy) before the study begins.[18]

Conclusion and Recommendations

Both LC-MS/MS and GC-MS are powerful techniques for the quantification of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate.

• LC-MS/MS is recommended for routine and high-throughput applications due to its higher sensitivity and simpler sample preparation workflow.

• GC-MS is an excellent choice for confirmatory analysis and for studies where the separation of closely related isomers is critical, despite its more laborious derivatization requirements.

Ultimately, the most significant factor in achieving reproducible data across laboratories is not the choice of platform, but the strict adherence to a harmonized and validated protocol.[1][6] By understanding the rationale behind each step and implementing robust quality control measures, researchers can generate reliable and comparable data, advancing our understanding of the biological roles of these important lipid mediators.

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• Gouveia-Figueira, S., & Nording, M. L. (2019). Quantitation of oxylipins and precursor fatty acids in plasma. Bio-protocol. [Link]

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• Tallman, K. A., & Porter, N. A. (2016). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. LIPID MAPS. [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate

For the modern researcher navigating the complexities of drug development and biochemical research, the responsible management of chemical reagents is paramount. This guide provides a comprehensive, step-by-step framework for the proper disposal of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate, a specialized fatty acid methyl ester. Our focus extends beyond mere compliance, aiming to instill a deep understanding of the chemical principles that underpin these essential safety protocols.

Initial Hazard Assessment: Understanding the Compound and its Formulation

Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate is a complex organic molecule that, in its pure form, is not currently classified as a hazardous substance under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). However, it is crucial to recognize that this compound is most commonly supplied to research laboratories as a solution, typically in acetonitrile or 1,2-dimethoxyethane.[1] These solvents are themselves hazardous, and their presence dictates the primary disposal pathway for the product as received.

Key Safety Considerations:

• The Solvent is the Primary Hazard: Both acetonitrile and 1,2-dimethoxyethane are flammable liquids and present inhalation and contact hazards.[2][3] Therefore, the disposal of the solution must adhere to regulations for flammable hazardous waste.

• Epoxy Group Reactivity: While this specific molecule's reactivity is not extensively documented, epoxy compounds as a class can be skin irritants and sensitizers.[2][4] Prudent handling, assuming potential for these effects, is a cornerstone of laboratory safety.

• Fatty Acid Methyl Ester (FAME) Backbone: The FAME structure generally imparts low toxicity.[5]

The immediate operational directive is to treat the unopened vial and any subsequent solutions with the same level of caution as the pure solvent.

Procedural Workflow for Disposal

The following step-by-step protocol is designed to guide the user through the safe disposal of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate, from initial handling to final waste segregation.

Disposal of the Product in Solution (As Received)

This is the most common scenario for disposal. The guiding principle is that the solvent dictates the waste stream.

Step 1: Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing appropriate PPE:

• Safety goggles or a face shield.

• Chemical-resistant gloves (nitrile or neoprene are suitable for incidental contact with acetonitrile and 1,2-dimethoxyethane).

• A laboratory coat.

Step 2: Waste Collection

• Designate a Hazardous Waste Container: Use a clearly labeled, leak-proof container designated for flammable liquid waste. This container should be compatible with the solvent (e.g., a glass or approved plastic bottle).[6]

• Segregation: This waste stream must be segregated from other waste types, particularly oxidizers, acids, and bases, to prevent dangerous reactions.[7]

• Transfer: Carefully transfer the solution of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate into the designated flammable liquid waste container. Perform this transfer in a well-ventilated area, preferably within a chemical fume hood.

• Container Rinsing: If the original vial is to be disposed of as non-hazardous waste, it must be triple-rinsed. The rinsate from this process is also considered hazardous waste and must be added to the flammable liquid waste container.[8] Use a small amount of a suitable solvent (such as ethanol or the original solvent) for rinsing.

Step 3: Labeling and Storage

• Labeling: The hazardous waste container must be clearly labeled with the words "Hazardous Waste," the full chemical names of all constituents (including the solvent and the solute), and their approximate concentrations.[7][9]

• Storage: Store the sealed waste container in a designated satellite accumulation area until it is collected by your institution's Environmental Health and Safety (EHS) department.[10] This area should be away from ignition sources and high-traffic areas.

Disposal of the Neat Compound

In the event that the solvent has been evaporated and you need to dispose of the neat Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate, the following procedure should be followed.

Step 1: Personal Protective Equipment (PPE)

Wear the same PPE as outlined in section 2.1.

Step 2: Waste Characterization

While not formally classified as hazardous, it is prudent to treat the neat compound as a general chemical waste. Due to its epoxy functionality, avoid mixing it with strong acids, bases, or oxidizing agents.

Step 3: Waste Collection

• Container: Use a sealed, labeled container for solid or oily chemical waste.

• Labeling: Label the container with the full chemical name: "Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate."

• Disposal: Arrange for pickup by your institution's EHS department. Do not dispose of this compound in the regular trash or down the drain.

Data Presentation: Hazard Summary Table

Chemical	Primary Hazards	Recommended PPE	Disposal Route
Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate (in Acetonitrile)	Flammable liquid, harmful if swallowed or in contact with skin, causes serious eye irritation.[2]	Safety goggles, chemical-resistant gloves, lab coat.	Flammable liquid hazardous waste.
Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate (in 1,2-Dimethoxyethane)	Highly flammable liquid and vapor, may damage fertility or the unborn child, may form explosive peroxides.[3]	Safety goggles, chemical-resistant gloves, lab coat.	Flammable liquid hazardous waste.
Neat Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate	Not classified as hazardous, but handle with caution as a potential skin irritant/sensitizer due to the epoxy group.[4]	Safety goggles, chemical-resistant gloves, lab coat.	General chemical waste for incineration.

Experimental Protocols: Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate.

Caption: Disposal decision workflow for Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate.

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Navigating the Safe Handling of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate: A Guide for Laboratory Professionals

For researchers at the forefront of drug development and scientific innovation, the ability to handle novel chemical entities with confidence and precision is paramount. This guide provides essential safety and logistical information for the handling of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate, a specialized fatty acid methyl ester. By integrating technical data with practical, field-tested insights, this document aims to be your preferred resource for ensuring laboratory safety and procedural integrity.

Understanding the Hazard Profile: Beyond the Structure

The presence of an epoxide ring is a primary point of concern. Epoxides are known to be reactive electrophiles that can react with nucleophiles such as DNA and proteins, leading to potential mutagenic and cytotoxic effects. Research into the toxicity of epoxy fatty acids suggests that their metabolites, particularly the corresponding vicinal diols formed by the action of soluble epoxide hydrolase (sEH), can exhibit greater toxicity than the parent epoxide.[1][2] This metabolic activation is a critical consideration, as in-vivo exposure could lead to unforeseen toxicological outcomes.

The fatty acid methyl ester backbone generally has a lower order of acute toxicity.[3][4] However, the overall hazard profile is dictated by the most reactive functional group, which in this case is the epoxide.

Key Physicochemical Properties:

Property	Value	Source
Molecular Formula	C19H34O4	[5]
Molecular Weight	326.47 g/mol	[5]
Appearance	In solution (typically Acetonitrile)	[5]
Purity	>99%	[5]

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is non-negotiable when handling this compound. The following recommendations are based on best practices for handling reactive epoxy compounds and are designed to minimize all potential routes of exposure.[6][7][8][9][10]

Core PPE Requirements:

• Hand Protection: Nitrile gloves are the minimum requirement.[9][10] Given the potential for skin absorption and sensitization, consider double-gloving, especially during procedures with a higher risk of splashing. Always inspect gloves for integrity before use and change them immediately if contaminated.

• Eye and Face Protection: Chemical safety goggles are mandatory.[8][10] A face shield should be worn in conjunction with goggles when handling larger quantities or during procedures with a significant splash potential.

• Body Protection: A buttoned lab coat is essential to protect against incidental contact.[10] For procedures with a higher risk of splashes or spills, a chemically resistant apron should be worn over the lab coat.

• Respiratory Protection: All handling of the neat compound or its solutions should be conducted within a certified chemical fume hood to minimize inhalation exposure.[6] If work outside of a fume hood is unavoidable, a risk assessment must be performed to determine the appropriate level of respiratory protection.

PPE Selection and Use Workflow:

Caption: A workflow for selecting and using Personal Protective Equipment (PPE).

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring the integrity of your research.

Preparation and Engineering Controls

• Designated Work Area: All work with Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate must be conducted in a designated area within a certified chemical fume hood.

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.

• Spill Kit: A spill kit containing absorbent materials suitable for organic solvents should be readily available.

Handling the Compound

As this compound is often supplied in a solvent such as acetonitrile, both the hazards of the solute and the solvent must be considered.

• Acclimatization: Allow the sealed container to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

• Aliquoting: If smaller quantities are required, perform the aliquoting within the chemical fume hood. Use appropriate chemical-resistant syringes or pipettes.

• Reaction Setup: When adding the compound to a reaction vessel, do so slowly and carefully to avoid splashes. Ensure the reaction apparatus is properly secured.

• Post-Reaction Workup: Be mindful that the compound may persist through the workup procedure. Treat all extracts and washes as potentially hazardous.

Disposal Plan: Responsible Waste Management

The disposal of Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate and any materials contaminated with it must be handled in accordance with all local, state, and federal regulations.[11][12][13][14] The Resource Conservation and Recovery Act (RCRA) provides the primary framework for hazardous waste management in the United States.

Waste Stream Segregation:

Waste Type	Container	Labeling
Unused Compound	Original or chemically compatible, sealed container.	"Hazardous Waste," full chemical name, and date.
Contaminated Solvents	Designated solvent waste container.	"Hazardous Waste," list of all solvent components and the compound.
Contaminated PPE	Lined, sealed waste container.	"Hazardous Waste - Contaminated PPE."
Contaminated Glassware	Puncture-resistant container.	"Hazardous Waste - Contaminated Sharps."

Disposal Workflow:

Caption: A workflow for the proper disposal of chemical waste.

Emergency Procedures: Preparedness is Key

In the event of an exposure or spill, a rapid and informed response is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing while under the safety shower. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the affected individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.

• Spill: For small spills within a chemical fume hood, use an appropriate absorbent material and dispose of it as hazardous waste. For larger spills or spills outside of a fume hood, evacuate the area and contact your institution's environmental health and safety department.

By adhering to these guidelines, you can confidently and safely incorporate Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate into your research endeavors, ensuring both personal safety and the integrity of your scientific outcomes.

References

• Ace Waste. (n.d.). Properly Managing Chemical Waste in Laboratories. Retrieved from [Link]

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from [Link]

• Justrite. (2018, November 29). How to Manage Chemical Waste Disposal in Academic Labs. Retrieved from [Link]

• West System. (n.d.). General Epoxy Safety Guidelines. Retrieved from [Link]

• International Enviroguard. (2022, July 11). How to Safely Work with Epoxy Coatings. Retrieved from [Link]

• Vista Resin. (n.d.). Correct PPE When Using Epoxy Art Resin!. Retrieved from [Link]

• Ark Composites. (n.d.). Epoxy Resin Safety: Essential Tips for Working with Resin on Your Boat. Retrieved from [Link]

• Entropy Resins. (2024, May 22). Epoxy Safety 101: Choosing the Safety Equipment. Retrieved from [Link]

• Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Management of Waste. In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Retrieved from [Link]

• PubMed. (n.d.). Toxicity of epoxy fatty acids and related compounds to cells expressing human soluble epoxide hydrolase. Retrieved from [Link]

• ResearchGate. (2025, August 6). Toxicity of Epoxy Fatty Acids and Related Compounds to Cells Expressing Human Soluble Epoxide Hydrolase. Retrieved from [Link]

• Massachusetts Institute of Technology. (n.d.). Standard Operating Procedures for Handling and Use of Epoxy Resin Systems. Retrieved from [Link]

• Federal Register. (2018, June 5). Ethoxylated Fatty Acid Methyl Esters; Exemption From the Requirement of a Tolerance. Retrieved from [Link]

• REG Marketing & Logistics Group, LLC. (2023, July 26). Safety Data Sheet: Methyl Esters. Retrieved from [Link]

• University of Prince Edward Island. (n.d.). Standard Operating Procedures for Working with Dangerously Reactive Chemicals. Retrieved from [Link]

• Wolverine Coatings Corporation. (n.d.). Safe Handling of Epoxy Resin Systems. Retrieved from [Link]

• PubMed. (2017). Exposure assessment of epoxy fatty acids through consumption of specific foods available in Belgium. Retrieved from [Link]

• The Chemistry Blog. (2024, August 7). How to Safely Handle Reactive Chemicals. Retrieved from [Link]

• Google Patents. (n.d.). CN1966497A - Epoxy fatty acid methyl ester.

• Canadian Scientific. (n.d.). CARE & MAINTENANCE of EPOXY RESIN LABORATORY WORK SURFACES. Retrieved from [Link]

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